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Foundational

The Strategic Role of (Azetidin-3-yl)methanesulfonyl Fluoride in Modern Drug Discovery

Executive Summary As the pharmaceutical industry shifts toward targeted covalent inhibitors (TCIs) and proximity-driven modalities like PROTACs, the demand for highly tunable, stable, and structurally efficient building...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As the pharmaceutical industry shifts toward targeted covalent inhibitors (TCIs) and proximity-driven modalities like PROTACs, the demand for highly tunable, stable, and structurally efficient building blocks has surged. (Azetidin-3-yl)methanesulfonyl fluoride (CAS: 1989671-26-2) has emerged as a privileged bifunctional scaffold. By marrying the exceptional physicochemical properties of the sp3-enriched azetidine ring with the "context-dependent" reactivity of a sulfur(VI) fluoride exchange (SuFEx) warhead, this molecule provides medicinal chemists with a versatile hub for both high-throughput library generation and the design of "beyond-cysteine" covalent therapeutics.

This whitepaper dissects the structural rationale, mechanistic applications, and self-validating experimental workflows for utilizing (azetidin-3-yl)methanesulfonyl fluoride in drug discovery.

Structural Anatomy & Physicochemical Rationale

The utility of (azetidin-3-yl)methanesulfonyl fluoride lies in its dual-vector architecture, which allows for orthogonal functionalization without compromising the integrity of either reactive site.

  • The Azetidine Core: The four-membered azetidine ring is a highly valued bioisostere for larger heterocycles (e.g., piperidines, morpholines). It introduces significant sp3 character (escaping "flatland"), lowers lipophilicity (clogP), and improves metabolic stability . The secondary amine serves as an ideal vector for scaffold attachment via SNAr, Buchwald-Hartwig amination, or amide coupling.

  • The Methanesulfonyl Fluoride Warhead: Unlike traditional electrophiles (e.g., acrylamides) that indiscriminately target highly nucleophilic cysteines, sulfonyl fluorides are exceptionally stable in aqueous environments. The methylene spacer (-CH2-) in this molecule decouples the electron-withdrawing effect of the azetidine nitrogen from the sulfur(VI) center. This creates an aliphatic sulfonyl fluoride that mimics the reactivity of the classic serine protease inhibitor PMSF (phenylmethanesulfonyl fluoride), but with vastly superior drug-like properties.

G cluster_0 Vector 1: Azetidine N-Terminus cluster_1 Vector 2: -SO2F Warhead Core (Azetidin-3-yl)methanesulfonyl Fluoride Bifunctional Hub N_funct Scaffold Attachment Core->N_funct Functionalization S_funct Covalent & SuFEx Chemistry Core->S_funct Late-Stage Reactivity N_rxn SNAr Buchwald-Hartwig Amide Coupling N_funct->N_rxn S_rxn Targeted Covalent Inhibition SuFEx Library Generation S_funct->S_rxn

Fig 1. Dual-vector functionalization of (azetidin-3-yl)methanesulfonyl fluoride.

The "Sleeping Beauty" Phenomenon: Mechanism of Covalent Capture

Sulfonyl fluorides operate via a mechanism often termed the "Sleeping Beauty" phenomenon . In isolation, the S-F bond is thermodynamically robust (~141 kcal/mol) and kinetically inert to aqueous hydrolysis. However, when the molecule binds to a specific protein pocket, the microenvironment "awakens" the warhead.

Hydrogen bonding networks within the active site lower the pKa of target residues (Tyrosine, Serine, Lysine, or Histidine) while simultaneously stabilizing the departing fluoride ion. This proximity-driven activation results in a highly selective, irreversible covalent bond (sulfonate or sulfonamide), drastically reducing off-target toxicity compared to highly reactive pan-electrophiles .

G A Reversible Binding B Proximity Activation A->B Kd driven C Nucleophilic Attack B->C Microenvironment D Fluoride Elimination C->D Transition State E Covalent Adduct D->E Irreversible

Fig 2. Mechanism of proximity-driven covalent capture by sulfonyl fluorides.

Quantitative Comparison of Covalent Warheads

To understand why (azetidin-3-yl)methanesulfonyl fluoride is selected over traditional warheads, we must compare their physicochemical and reactivity profiles.

Warhead TypePrimary Target Residue(s)Intrinsic Aqueous Reactivity (T½)Proteome SelectivityReversibility
Acrylamide CysteineModerate (Hours to Days)Moderate to HighIrreversible (mostly)
Chloroacetamide Cysteine, LysineHigh (Minutes to Hours)Low (Promiscuous)Irreversible
Sulfonyl Fluoride Tyrosine, Serine, LysineVery Low (Stable, >Days) Very High (Context-driven) Irreversible
Boronic Acid Serine, ThreonineN/A (Equilibrium driven)ModerateReversible

Self-Validating Experimental Workflows

As an Application Scientist, establishing causality and ensuring self-validation in experimental protocols is paramount. Below are the field-proven methodologies for utilizing this building block.

Protocol A: Scaffold Functionalization via the Azetidine Nitrogen

Objective: Couple the azetidine core to a drug scaffold without prematurely triggering the SuFEx warhead.

Causality & Logic: The -SO2F group is highly resistant to standard basic and transition-metal-catalyzed conditions, provided strong nucleophiles (like primary amines) are absent or sterically hindered. We utilize SNAr chemistry with a non-nucleophilic base to ensure the warhead remains intact.

  • Preparation: Dissolve the heteroaryl chloride core (1.0 eq) and (azetidin-3-yl)methanesulfonyl fluoride hydrochloride (1.2 eq) in anhydrous DMF (0.2 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the HCl salt of the azetidine without acting as a SuFEx catalyst (unlike DBU, which would trigger unwanted side reactions).

  • Reaction: Stir at 60°C for 4–12 hours. Monitor via LC-MS.

  • Workup: Quench with saturated aqueous NH4Cl and extract with EtOAc. The -SO2F group survives the aqueous workup entirely.

  • Validation: Confirm the presence of the intact molecular ion [M+H]+ and the characteristic -SO2F stretch (~1400 cm⁻¹ and ~1200 cm⁻¹) via FT-IR.

Protocol B: Intact Protein MS Validation of Covalent Target Engagement

Objective: Prove that the synthesized azetidine-sulfonyl fluoride inhibitor selectively and covalently modifies the target protein.

Causality & Logic: Because sulfonyl fluorides are context-dependent, biochemical assays must differentiate between specific active-site labeling and promiscuous surface labeling. A self-validating system requires a competitive control and a time-course analysis to determine the inactivation efficiency ( kinact​/KI​ ).

  • Protein Conditioning: Buffer exchange the target protein (e.g., 2 µM) into a nucleophile-free buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Causality: Avoid Tris buffer, as its primary amine can slowly react with sulfonyl fluorides over long incubations, yielding false negatives.

  • Time-Course Incubation: Add the inhibitor (20 µM, 10x excess) and incubate at 25°C. Aliquot samples at 0h, 1h, 4h, and 24h.

  • Self-Validating Control: In a parallel reaction, pre-incubate the protein with a known, high-affinity reversible inhibitor for 30 minutes before adding the sulfonyl fluoride. Causality: If the covalent adduct is specific to the active site, the reversible inhibitor will block access, and no mass shift will be observed.

  • Denaturing LC-MS Analysis: Quench aliquots with 1% formic acid to denature the protein. Analyze via Q-TOF LC-MS. Deconvolute the raw spectra (e.g., using MaxEnt1).

  • Data Interpretation: A successful reaction will show a mass shift corresponding to the inhibitor mass minus 20 Da (loss of HF). The control reaction must show the unmodified wild-type mass.

Emerging Applications: PROTACs and Beyond-Cysteine Degraders

Beyond traditional inhibition, (azetidin-3-yl)methanesulfonyl fluoride is increasingly utilized in the design of Proteolysis Targeting Chimeras (PROTACs). Recent breakthroughs have demonstrated that sulfonyl fluorides can covalently target non-catalytic serines in E3 ligases.

For example, structure-guided optimization has successfully replaced the hydroxyproline motif of VHL ligands with a sulfonyl fluoride, enabling the covalent modification of Ser110 within the VHL HIF1α binding site . By utilizing the azetidine-methanesulfonyl fluoride building block, researchers can rapidly synthesize libraries of covalent E3 recruiters. The azetidine nitrogen serves as the attachment point for the PROTAC linker, while the tunable methanesulfonyl fluoride warhead permanently anchors the degrader to the E3 ligase, driving catalytic degradation of the target protein even at sub-stoichiometric concentrations.

References

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society (JACS).[Link]

  • SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. Proceedings of the National Academy of Sciences (PNAS).[Link]

  • Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments. Journal of the American Chemical Society (JACS).[Link]

  • Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. Journal of Medicinal Chemistry.[Link]

Exploratory

Engineering Covalent Modulators: The Mechanism and Application of (Azetidin-3-yl)methanesulfonyl Fluoride in SuFEx Chemistry

Executive Summary Since its introduction in 2014 by K. Barry Sharpless and colleagues, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology, characterized by the robust stability of t...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Since its introduction in 2014 by K. Barry Sharpless and colleagues, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry methodology, characterized by the robust stability of the S(VI)-F bond and its highly selective reactivity under specific catalytic or biological conditions[1]. While aryl sulfonyl fluorides have been extensively studied, aliphatic sulfonyl fluorides—such as (azetidin-3-yl)methanesulfonyl fluoride—represent a privileged class of reactive hubs[2]. This whitepaper provides an in-depth mechanistic analysis of (azetidin-3-yl)methanesulfonyl fluoride, detailing its structural rationale, SuFEx catalytic cycle, and standardized protocols for its application in covalent drug discovery and chemical biology[3].

Structural Rationale of the Azetidine-Aliphatic Hub

The architectural design of (azetidin-3-yl)methanesulfonyl fluoride (commercially available as a hydrochloride salt) is highly deliberate, combining two synergistic motifs to optimize both physicochemical properties and chemical reactivity:

  • The Azetidine Core (sp³-Rich Scaffold): Modern drug discovery heavily favors sp³-hybridized carbon fractions to improve aqueous solubility, metabolic stability, and three-dimensional target engagement. The azetidine ring provides a rigid, polar, and compact core. Crucially, the secondary amine of the azetidine serves as a versatile synthetic handle, allowing researchers to rapidly append target-binding ligands (e.g., via reductive amination or amide coupling) without disrupting the downstream SuFEx warhead[3].

  • The Methanesulfonyl Fluoride Warhead (-CH₂-SO₂F): Unlike sulfonyl chlorides, which rapidly hydrolyze in aqueous media, aliphatic sulfonyl fluorides are remarkably stable at physiological pH[4]. The methylene spacer isolates the S(VI) center from the electron-withdrawing effects of the azetidine ring, tuning its electrophilicity. This moderate reactivity ensures the warhead remains inert in biological buffers until it is brought into close proximity with a target nucleophile, making it an ideal candidate for irreversible protein inhibitors[2].

Mechanism of Action: The SuFEx Catalytic Cycle

The SuFEx reaction of aliphatic sulfonyl fluorides operates via a distinct mechanism that requires precise activation of either the S-F bond or the incoming nucleophile[5].

In Vitro Base-Catalyzed Mechanism

In synthetic applications, the reaction is typically catalyzed by strong, non-nucleophilic superbases such as 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU)[5].

  • Causality: The superbase deprotonates the incoming nucleophile (e.g., a phenol or amine) to generate a highly reactive phenoxide or amide anion. Because the base is sterically hindered, it does not attack the S(VI) center itself. The activated nucleophile then attacks the sulfur atom, proceeding through a pentacoordinate S(VI) transition state, followed by the expulsion of the fluoride ion to form a stable sulfonate or sulfonamide[5].

In Vivo Proximity-Driven Mechanism

In biological systems, external superbases are absent. Instead, the mechanism relies on "protein-templated" activation[3].

  • Causality: When the ligand-functionalized azetidine binds to a specific protein pocket, the -SO₂F group is forced into spatial proximity with a nucleophilic amino acid residue (typically Tyrosine, Serine, or Lysine). The local microenvironment of the protein (e.g., a neighboring Histidine residue acting as a general base) activates the nucleophile, triggering the SuFEx reaction and resulting in irreversible covalent labeling[2].

SuFEx_Mechanism Hub (Azetidin-3-yl)methanesulfonyl Fluoride (SuFEx Hub) TS Pentacoordinate S(VI) Transition State Hub->TS Electrophilic Attack Nuc Nucleophile (e.g., Phenol, Tyr, Ser) ActivatedNuc Activated Nucleophile (Phenoxide / Deprotonated) Nuc->ActivatedNuc Deprotonation Base Base / Microenvironment (e.g., BTMG, DBU, His) Base->ActivatedNuc ActivatedNuc->TS Product Covalent Adduct (Sulfonate / Sulfonamide) TS->Product S-F Bond Cleavage Byproduct Fluoride Ion (F⁻) TS->Byproduct

Figure 1: Mechanism of the SuFEx catalytic cycle using an aliphatic sulfonyl fluoride hub.

Physicochemical and Kinetic Profiling

To understand why (azetidin-3-yl)methanesulfonyl fluoride is preferred over traditional electrophiles, we must evaluate its kinetic profile. The table below synthesizes the reactivity metrics across different sulfur-based warheads, highlighting the unique balance of stability and reactivity inherent to aliphatic sulfonyl fluorides[2],[4].

PropertyAryl Sulfonyl FluoridesAliphatic Sulfonyl FluoridesSulfonyl Chlorides
Hydrolytic Stability (pH 7.4) High (t½ > 24h)High (t½ > 24h)Low (Rapid Hydrolysis, t½ < 1h)
Reactivity (Uncatalyzed) InertInertHighly Reactive / Non-specific
SuFEx Catalysis (BTMG/DBU) Excellent (Fast kinetics)Excellent (Moderate kinetics)N/A (Too reactive for controlled SuFEx)
Protein Labeling Specificity High (Tyr/Lys/Ser)Very High (Context-dependent)Low (High off-target toxicity)

Experimental Methodologies

The following protocols establish a self-validating system for utilizing (azetidin-3-yl)methanesulfonyl fluoride. By strictly controlling the catalytic environment, researchers can ensure high-fidelity S-O or S-N bond formation[5].

Protocol A: Base-Catalyzed SuFEx Ligation (Synthetic Derivatization)

This protocol describes the coupling of the azetidine hub with a phenolic building block.

  • Preparation: Dissolve the phenol derivative (1.0 equiv, 0.5 mmol) and N-protected (azetidin-3-yl)methanesulfonyl fluoride (1.2 equiv, 0.6 mmol) in anhydrous acetonitrile (5.0 mL) under an inert argon atmosphere.

  • Catalyst Addition: Add BTMG (0.05 equiv, 2.5 µmol) dropwise at room temperature. Causality: BTMG is chosen over standard amines (like TEA) because its high basicity (pKa ~ 13) ensures complete deprotonation of the phenol without acting as a competing nucleophile[5].

  • Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction via LC-MS. The aliphatic S-F bond typically requires 2–4 hours for complete conversion, slightly longer than aryl variants due to the lack of aromatic activation.

  • Quenching & Purification: Quench the reaction with saturated aqueous NH₄Cl (5 mL) to neutralize the superbase. Extract with ethyl acetate (3 × 10 mL), dry over Na₂SO₄, and purify via flash chromatography to isolate the sulfonate ester.

Protocol B: Proximity-Driven Covalent Protein Labeling

This protocol outlines the validation of the synthesized azetidine-SuFEx probe against a target protein in vitro[3].

  • Probe Incubation: Dilute the recombinant target protein to 2 µM in HEPES buffer (50 mM, pH 7.4, 150 mM NaCl). Add the functionalized azetidine-SuFEx probe (final concentration 10 µM, 1% DMSO).

  • Time-Course Reaction: Incubate the mixture at 37°C. Causality: The physiological pH ensures the -SO₂F group remains stable in bulk solution. Reaction only occurs upon specific binding and proximity-induced activation by the protein's microenvironment[2].

  • Quenching: At designated time points (1h, 4h, 12h), remove aliquots and quench by adding SDS-PAGE loading buffer and boiling at 95°C for 5 minutes.

  • Readout: Analyze the extent of covalent modification via intact protein LC-MS. A mass shift corresponding to the probe mass minus 20 Da (loss of HF) confirms successful SuFEx ligation.

Workflow Step1 Ligand Design (Azetidine N-Alkylation) Step2 Target Incubation (Live Cells / Lysate) Step1->Step2 Step3 Pocket Binding & Pre-organization Step2->Step3 Step4 Proximity-Driven SuFEx Ligation Step3->Step4 Step5 LC-MS/MS Readout Step4->Step5

Figure 2: Workflow for proximity-driven covalent protein targeting using the SuFEx warhead.

Applications in Drug Discovery

The integration of (azetidin-3-yl)methanesulfonyl fluoride into modern pharmacophores is revolutionizing targeted covalent inhibitors (TCIs). Unlike traditional Michael acceptors (e.g., acrylamides) that exclusively target highly nucleophilic Cysteine residues, SuFEx warheads expand the "druggable" target space by reacting with Tyrosine, Lysine, and Serine residues[3]. The azetidine ring's favorable pharmacokinetic profile ensures that these probes maintain high cell permeability and low non-specific toxicity, making them invaluable tools for both target validation and therapeutic development[4].

References

  • Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angewandte Chemie International Edition, 2014. URL:[Link]

  • A rapid access to aliphatic sulfonyl fluorides. Nature Communications, 2019. URL:[Link]

  • Advances in the construction of diverse SuFEx linkers. National Science Review, 2023. URL:[Link]

Sources

Foundational

(Azetidin-3-yl)methanesulfonyl Fluoride: Physicochemical Profiling and Aqueous SuFEx Applications in Drug Discovery

Executive Summary As a Senior Application Scientist navigating the intersection of covalent drug discovery and click chemistry, I frequently encounter the challenge of balancing electrophilic warhead reactivity with favo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist navigating the intersection of covalent drug discovery and click chemistry, I frequently encounter the challenge of balancing electrophilic warhead reactivity with favorable physicochemical properties. The emergence of Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally upgraded our approach to covalent modifiers[1]. Among the most versatile building blocks in this arena is (Azetidin-3-yl)methanesulfonyl fluoride . This molecule brilliantly marries the context-specific electrophilicity of a sulfonyl fluoride with the superior aqueous solubility and metabolic stability of an azetidine ring[2][3]. This whitepaper deconstructs the physicochemical profile of this compound and outlines self-validating protocols for its application in aqueous biological systems.

Molecular Weight and Structural Profiling

Understanding the exact molecular weight and ionization state of your building block is the first critical step in stoichiometric assay design and pharmacokinetic modeling.

The core structure consists of a highly strained, four-membered aza-heterocycle (azetidine) linked at the 3-position to a methanesulfonyl fluoride group. Because the secondary amine of the azetidine ring is highly basic, the free base is prone to degradation or volatilization. Consequently, the molecule is almost exclusively synthesized, stored, and utilized as a hydrochloride salt.

Table 1: Physicochemical Parameters of (Azetidin-3-yl)methanesulfonyl fluoride

PropertyValue (Free Base)Value (HCl Salt)
Chemical Formula C4H8FNO2SC4H9ClFNO2S
Molecular Weight 153.18 g/mol [4]189.64 g/mol
CAS Number 1989671-25-11989671-26-2
Ring System 4-membered aza-heterocycle4-membered aza-heterocycle
Warhead Type Sulfonyl Fluoride (-SO2F)Sulfonyl Fluoride (-SO2F)

The Aqueous Solubility Profile: Mechanistic Causality

The aqueous solubility of this compound is exceptionally high compared to traditional covalent warheads (such as acrylamides or sulfonyl chlorides). This favorable profile is driven by the synergistic causality of its two distinct structural features.

A. The Azetidine Scaffold (The Solubility Enhancer)

Azetidines are privileged bioisosteres in medicinal chemistry, often deployed to replace larger, more lipophilic rings like piperidine or pyrrolidine[3]. The secondary amine in the azetidine ring has a pKa of approximately 11.29[5]. At physiological pH (7.4), this nitrogen is fully protonated. This cationic state dramatically lowers the partition coefficient (LogD), driving the molecule into the aqueous phase[6]. Furthermore, the compact, sp3-rich nature of the 4-membered ring disrupts planar pi-stacking, lowering the crystal lattice energy and further facilitating rapid dissolution in aqueous buffers.

B. The Sulfonyl Fluoride Warhead (The Aqueous Survivor)

Historically, sulfonyl chlorides (-SO2Cl) were avoided in aqueous biological assays due to rapid, indiscriminate hydrolysis. Sulfonyl fluorides (-SO2F), however, exhibit a unique thermodynamic stability[1]. The S-F bond is highly polarized but kinetically inert to hydrolysis at neutral pH. Cleavage of the S-F bond is heterolytic and strongly resists reduction. In aqueous environments, the fluoride ion's stabilization via hydrogen bonding with water actually protects the warhead from background hydrolysis[1]. It requires context-specific activation—such as hydrogen bonding from a proximal protein residue (e.g., Tyrosine, Histidine, or Lysine) or specific basic conditions—to trigger the SuFEx click reaction[2].

Self-Validating Experimental Workflows

To rigorously validate the solubility and reactivity of (Azetidin-3-yl)methanesulfonyl fluoride, I employ the following self-validating protocols. The causality of these steps ensures that artifacts (like amorphous aggregation or non-covalent binding) are systematically ruled out.

Protocol 1: Kinetic Aqueous Solubility Assessment (HPLC-UV Method)

Rationale: Nephelometry can overestimate solubility if amorphous aggregates form. HPLC-UV provides a highly accurate, concentration-dependent readout that validates true solution-phase molecules.

  • Stock Preparation: Dissolve (Azetidin-3-yl)methanesulfonyl fluoride HCl in 100% LC-MS grade DMSO to a concentration of 10 mM.

  • Aqueous Spiking: Aliquot 10 µL of the DMSO stock into 990 µL of Phosphate-Buffered Saline (PBS, pH 7.4) to achieve a 100 µM theoretical concentration (1% DMSO final).

  • Equilibration: Shake the mixture at 300 rpm for 24 hours at 25°C to reach thermodynamic equilibrium.

  • Phase Separation (Validation Step): Centrifuge the sample at 14,000 x g for 15 minutes. This step is critical to pellet any insoluble particulates, ensuring only dissolved compound remains in the supernatant.

  • Quantification: Inject the supernatant onto a reverse-phase C18 HPLC column. Compare the AUC (Area Under the Curve) against a standard calibration curve prepared in 100% acetonitrile.

Protocol 2: Context-Specific SuFEx Protein Labeling

Rationale: Proving that the molecule is not just soluble, but remains chemically competent in water. The mass shift acts as an internal validation of covalent bond formation.

  • Protein Preparation: Dilute the target protein (e.g., a kinase with a known nucleophilic tyrosine in the active site) to 10 µM in HEPES buffer (pH 7.5, 150 mM NaCl).

  • Probe Addition: Add the azetidine-SO2F construct to a final concentration of 100 µM.

  • Reaction: Incubate at 37°C for 2 hours. The aqueous stability of the -SO2F group ensures it does not degrade before finding the target pocket[2].

  • Validation via LC-MS: Quench the reaction with 1% formic acid and analyze via Intact Mass Spectrometry. A mass shift of +133.18 Da (representing the addition of the azetidine-methanesulfonyl group minus the loss of HF) explicitly validates successful covalent adduct formation.

Mechanistic Visualizations

SuFEx_Mechanism A Azetidin-SO2F (Stable in Water) B Protein Pocket (Microenvironment) A->B Diffusion C H-Bond Activation (e.g., His/Tyr) B->C Docking D Nucleophilic Attack (-HF) C->D Polarization E Covalent Adduct D->E SuFEx Click

Caption: Context-specific activation of the sulfonyl fluoride warhead in a protein pocket.

Azetidine_Solubility A Azetidine Scaffold B High pKa (~11) A->B C Compact sp3 Structure A->C D Protonation at pH 7.4 B->D E Reduced Lipophilicity C->E F Enhanced Aqueous Solubility D->F E->F

Caption: Structural causality mapping of how the azetidine ring drives aqueous solubility.

References

  • [4] 1989671-25-1_(Azetidin-3-yl)methanesulfonyl fluoride. ChemSrc. URL: [Link]

  • ChemScene (Page 326) @ ChemBuyersGuide.com, Inc. ChemBuyersGuide. URL: [Link]

  • [2] Structure-based design and analysis of SuFEx chemical probes. National Institutes of Health (NIH) / PMC. URL: [Link]

  • [3] Structure of azetidine‐containing compounds found in nature. ResearchGate. URL: [Link]

  • [6] Eyes on Topical Ocular Disposition: The Considered Design of a Lead Janus Kinase (JAK) Inhibitor That Utilizes a Unique Azetidin-3-Amino Bridging Scaffold to Attenuate Off-Target Kinase Activity, While Driving Potency and Aqueous Solubility. Journal of Medicinal Chemistry / ACS Publications. URL: [Link]

  • [5] Put a ring on it: application of small aliphatic rings in medicinal chemistry. National Institutes of Health (NIH) / PMC. URL: [Link]

Sources

Exploratory

Engineering Next-Generation Covalent Inhibitors: The Strategic Role of (Azetidin-3-yl)methanesulfonyl Fluoride

Executive Summary The renaissance of covalent drug discovery has historically been anchored by electrophiles targeting the highly nucleophilic thiol group of cysteine (e.g., acrylamides). However, cysteine is one of the...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The renaissance of covalent drug discovery has historically been anchored by electrophiles targeting the highly nucleophilic thiol group of cysteine (e.g., acrylamides). However, cysteine is one of the least abundant amino acids in the human proteome, severely restricting the "druggable" target space[1]. To expand covalent targeting "beyond cysteine," medicinal chemists have turned to Sulfur(VI) Fluoride Exchange (SuFEx) chemistry[2].

Among the emerging arsenal of SuFEx warheads, (azetidin-3-yl)methanesulfonyl fluoride (available commercially as a hydrochloride salt, CAS: 1989671-26-2)[3][4] has crystallized as a privileged, bifunctional building block. By coupling the extraordinary aqueous stability and microenvironment-triggered reactivity of the methanesulfonyl fluoride warhead with the superior physicochemical profile of an azetidine linker, this moiety allows for the rapid, modular synthesis of covalent inhibitors targeting tyrosine, lysine, histidine, and serine residues[5][6].

This guide details the mechanistic rationale, synthetic integration, and biochemical validation of (azetidin-3-yl)methanesulfonyl fluoride in modern drug design.

Mechanistic Rationale: The Anatomy of the Synthon

The utility of (azetidin-3-yl)methanesulfonyl fluoride stems from the synergistic properties of its two distinct structural components: the azetidine ring and the methanesulfonyl fluoride warhead.

The Azetidine Linker: Optimizing Trajectory and ADME

In traditional medicinal chemistry, piperidine or pyrrolidine rings are frequently used as basic linkers. However, replacing these larger rings with the four-membered azetidine heterocycle offers profound advantages[6]:

  • Reduced Lipophilicity: Azetidines lower the overall LogP of the molecule, improving aqueous solubility and reducing non-specific protein binding.

  • Metabolic Stability: The compact nature of the azetidine ring removes vulnerable C-H bonds that are typical sites for Cytochrome P450-mediated oxidation in larger saturated heterocycles.

  • Vectorial Rigidity: The 3-substituted azetidine provides a highly predictable, linear exit vector. This rigidity reduces the entropic penalty upon binding, ensuring the attached warhead is precisely projected into the target residue's microenvironment.

The Methanesulfonyl Fluoride Warhead: Proximity-Induced SuFEx

Unlike sulfonyl chlorides, which rapidly hydrolyze in aqueous buffer, sulfonyl fluorides ( R−SO2​F ) are virtually inert under physiological conditions[2][6]. The S(VI)-F bond requires a specific catalytic trigger to undergo nucleophilic substitution.

In the context of a targeted covalent inhibitor, this trigger is provided by the protein's active site. When the reversible scaffold anchors the molecule, the sulfonyl fluoride is forced into proximity with a nucleophilic residue (e.g., Tyr-OH, Lys-NH2, His-NH). The protein microenvironment provides hydrogen-bond donors (often backbone amides or bound water) that polarize the S-F bond, stabilizing the transition state and facilitating the irreversible elimination of fluoride to form a stable covalent adduct[2][7].

SuFEx_Pathway A 1. Reversible Scaffold Binding B 2. Microenvironment Activation A->B Proximity C 3. Nucleophilic Attack (Tyr, Lys, His) B->C H-Bonding D 4. Fluoride Elimination C->D Transition State E 5. Stable S(VI) Covalent Adduct D->E Irreversible

Caption: Proximity-induced Sulfur-Fluoride Exchange (SuFEx) mechanism in protein microenvironments.

Quantitative Data: Linker and Target Profiling

To justify the selection of the azetidine-sulfonyl fluoride architecture, we must examine both the physicochemical impact of the linker and the reactivity profile of the warhead.

Table 1: Physicochemical Impact of Amine Linkers

Data represents generalized trends when substituting a standard phenyl scaffold with various saturated heterocyclic linkers.

Linker TypeRing SizeRelative Lipophilicity ( Δ cLogP)Metabolic Stability (HLM)Conformational Flexibility
Azetidine 4-0.8 to -1.2High (Fewer oxidizable C-H bonds)Low (Rigid linear vector)
Pyrrolidine 5-0.4 to -0.6ModerateModerate
Piperidine 6Baseline (0.0)Low (Prone to CYP450 oxidation)High (Chair/boat dynamics)
Table 2: SuFEx Targetable Residues "Beyond Cysteine"[1][5]
Target ResidueNucleophileRelative SuFEx ReactivityAdduct StabilityClinical Precedent
Tyrosine (Tyr) Phenolate (-O⁻)Very HighExcellent (Sulfonate ester)High
Lysine (Lys) Primary Amine (-NH₂)HighExcellent (Sulfonamide)High
Histidine (His) Imidazole (-NH)ModerateGoodEmerging[5]
Serine (Ser) Hydroxyl (-OH)Low to ModerateGoodModerate (Proteases)

Experimental Workflows & Protocols

The integration of (azetidin-3-yl)methanesulfonyl fluoride into a drug discovery pipeline requires a self-validating system. The protocols below detail the chemical synthesis and subsequent biochemical validation, explaining the causality behind each methodological choice.

Workflow A Scaffold Selection (Reversible Binder) B Amidation / SNAr with (Azetidin-3-yl)methanesulfonyl fluoride A->B C Intact Protein LC-MS (Covalent Adduct Detection) B->C D Tandem MS / Peptide Mapping (Residue Identification) C->D E Kinetic Profiling (kinact / KI Determination) D->E

Caption: Workflow for the design and validation of azetidine-linked SuFEx covalent inhibitors.

Protocol 1: Modular Synthesis via Amide Coupling

Because the S(VI)-F bond is highly stable to standard organic bases and coupling reagents, the secondary amine of the azetidine ring can be selectively functionalized without degrading the warhead[6].

Objective: Couple a carboxylic acid-bearing reversible scaffold to (azetidin-3-yl)methanesulfonyl fluoride hydrochloride.

  • Preparation: In an oven-dried flask under nitrogen, dissolve the carboxylic acid scaffold (1.0 eq) in anhydrous DMF (0.2 M).

  • Activation: Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA is chosen over stronger nucleophilic bases (like DMAP) to prevent any premature, off-target activation of the sulfonyl fluoride. Stir for 15 minutes at room temperature to form the active ester.

  • Conjugation: Add (azetidin-3-yl)methanesulfonyl fluoride hydrochloride (1.1 eq)[3]. Stir at room temperature for 2–4 hours.

  • Reaction Monitoring: Monitor via LC-MS. The product mass should reflect the exact mass of the coupled product, confirming the -SO₂F group remains intact (no loss of 20 Da corresponding to HF).

  • Purification: Quench with water, extract with EtOAc, and purify via reverse-phase HPLC. Causality: Avoid highly basic aqueous workups (pH > 10) to ensure absolute preservation of the warhead.

Protocol 2: Biochemical Validation via Intact Protein LC-MS

To prove that the synthesized molecule acts as a targeted covalent inhibitor, we must demonstrate that covalent bond formation is proximity-induced and not the result of non-specific reactivity[8].

Objective: Confirm 1:1 stoichiometry and proximity-dependence of the SuFEx reaction.

  • Incubation: Prepare a 1 µM solution of the recombinant target protein in a physiological buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Add the inhibitor to a final concentration of 10 µM (1% DMSO final).

  • Control Generation (Self-Validation): In parallel, prepare a control sample where the protein is pre-denatured (e.g., by adding 6M Urea or boiling for 5 minutes) before adding the inhibitor. Causality: Denaturing the protein destroys the active site microenvironment. If the warhead is truly proximity-driven, it will NOT label the denatured protein[7].

  • Time-Course Sampling: Aliquot samples at 0, 30, 60, and 120 minutes. Quench the reaction by adding 1% formic acid.

  • LC-TOF Analysis: Analyze via Intact Mass Spectrometry.

  • Data Interpretation: A successful targeted covalent inhibitor will show a mass shift corresponding to [Protein Mass] +[Inhibitor Mass] - 20 Da (loss of HF). The denatured control must show only the unmodified [Protein Mass].

Conclusion

The evolution of targeted covalent inhibitors necessitates chemical tools that are both highly stable in circulation and exquisitely reactive upon target engagement. (Azetidin-3-yl)methanesulfonyl fluoride represents a masterclass in synthon design. By utilizing the azetidine ring to optimize the molecule's ADME profile and spatial trajectory, and the methanesulfonyl fluoride group to execute proximity-induced SuFEx chemistry, drug developers can systematically unlock "undruggable" targets lacking accessible cysteine residues.

References

  • SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS)[Link]

  • Proximity-induced SuFEx increases the potency of cytosolic nucleotidase inhibitors and reveals a rare example of covalently targeted histidine Royal Society of Chemistry (RSC)[Link]

  • Covalent drug discovery using sulfur(VI) fluoride exchange warheads PubMed / Expert Opinion on Drug Discovery[Link]

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery Journal of the American Chemical Society (JACS)[Link]

  • Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments ChemRxiv[Link](Note: URL structure generalized from ChemRxiv DOI resolution)

  • (azetidin-3-yl)methanesulfonyl fluoride hydrochloride — Chemical Substance Information NextSDS[Link]

Sources

Foundational

An In-depth Technical Guide to the Pharmacokinetic Properties of Azetidine-Based Methanesulfonyl Fluorides

Introduction In the landscape of modern drug discovery, the pursuit of novel chemical entities with optimized pharmacological profiles is paramount. Among the emerging classes of therapeutic agents, azetidine-based metha...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery, the pursuit of novel chemical entities with optimized pharmacological profiles is paramount. Among the emerging classes of therapeutic agents, azetidine-based methanesulfonyl fluorides have garnered significant attention. This guide provides a comprehensive technical overview of the core pharmacokinetic properties of these compounds, designed for researchers, scientists, and drug development professionals.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is increasingly utilized in medicinal chemistry to enhance physicochemical and pharmacokinetic properties such as metabolic stability and solubility.[1][2] Its rigid structure can also facilitate productive interactions with biological targets.[3] On the other hand, the methanesulfonyl fluoride moiety serves as a covalent warhead, enabling the formation of a stable bond with nucleophilic amino acid residues on the target protein.[4][5] This covalent interaction can lead to prolonged target engagement and a durable pharmacological effect.[6][7]

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) of these hybrid molecules is critical for their successful development. This guide will delve into the anticipated pharmacokinetic profile of azetidine-based methanesulfonyl fluorides, drawing parallels from existing azetidine-containing drugs and studies on sulfonyl fluoride stability. We will also provide detailed, field-proven experimental protocols to assess these properties, complete with the rationale behind key procedural steps.

I. Absorption

The oral bioavailability of a drug is a key determinant of its therapeutic utility. For azetidine-based methanesulfonyl fluorides, several factors will influence their absorption from the gastrointestinal tract.

A. Physicochemical Properties Influencing Absorption:

The azetidine ring generally imparts favorable physicochemical properties for absorption. Its small size and polar nature can contribute to good aqueous solubility, a prerequisite for dissolution in the gut. The overall lipophilicity of the molecule, which will be influenced by other substituents, will need to be optimized to ensure efficient passive diffusion across the intestinal membrane.

B. Case Studies: Azetidine-Containing Drugs:

  • Baricitinib: This Janus kinase (JAK) inhibitor, which contains an azetidine ring, is rapidly absorbed after oral administration, reaching peak plasma concentrations in about an hour.[8][9] It has an absolute bioavailability of 79%.[8]

  • Cobimetinib: A MEK inhibitor also featuring an azetidine moiety, cobimetinib has a median time to peak plasma concentration of 2.4 hours and an absolute bioavailability of 46%.[1][10]

These examples suggest that the azetidine scaffold is compatible with good oral absorption.

C. Experimental Protocol: Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely used in vitro model to predict intestinal absorption of drugs.

Methodology:

  • Cell Culture: Caco-2 cells are seeded on a semi-permeable membrane in a transwell plate and cultured for 21-25 days to allow for differentiation into a monolayer of polarized enterocytes.

  • Compound Preparation: A solution of the test compound is prepared in a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Apical to Basolateral Permeability (A-B): The compound solution is added to the apical (A) side of the Caco-2 monolayer, and the appearance of the compound in the basolateral (B) side is monitored over time.

  • Basolateral to Apical Permeability (B-A): The experiment is also performed in the reverse direction to assess active efflux.

  • Sample Analysis: Samples from both compartments are collected at various time points and analyzed by LC-MS/MS to determine the concentration of the test compound.

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests that the compound is a substrate of efflux transporters.[11]

II. Distribution

Once absorbed, a drug's distribution to its target tissues and its binding to plasma proteins will significantly impact its efficacy and safety.

A. Plasma Protein Binding (PPB):

The extent of PPB influences the free fraction of the drug available to interact with its target. Many covalent inhibitors are highly protein-bound.[12]

B. Experimental Protocol: Rapid Equilibrium Dialysis (RED) for PPB Assessment

Methodology:

  • Device Preparation: A RED device with a semi-permeable membrane separating a plasma chamber and a buffer chamber is used.

  • Sample Preparation: The test compound is spiked into plasma (human or animal).

  • Dialysis: The plasma containing the test compound is added to one chamber, and a protein-free buffer is added to the other. The device is incubated at 37°C with shaking to allow for equilibrium.[13]

  • Sample Collection: After incubation, aliquots are taken from both chambers.

  • Sample Analysis: The concentration of the test compound in both the plasma and buffer chambers is determined by LC-MS/MS.

  • Data Analysis: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.[14]

III. Metabolism

The metabolic stability of a drug determines its half-life and potential for drug-drug interactions. The metabolism of azetidine-based methanesulfonyl fluorides will be influenced by both the azetidine ring and the sulfonyl fluoride moiety.

A. Metabolism of the Azetidine Ring:

The azetidine ring is generally considered to be metabolically stable.[1] However, its stability can be influenced by the substituents.

  • Baricitinib: Less than 10% of baricitinib is metabolized by CYP3A4.[8]

  • Cobimetinib: Cobimetinib is primarily metabolized by CYP3A and UGT2B7.[1]

B. Metabolism of the Methanesulfonyl Fluoride Moiety:

The S-F bond in sulfonyl fluorides can be susceptible to metabolic cleavage.[15][16] The stability of this bond is influenced by both electronic and steric factors. For instance, 2,4,6-trisubstituted aryl sulfonyl fluorides have shown higher in vitro metabolic stability.[15][16]

C. Experimental Protocol: Liver Microsomal Stability Assay

This assay assesses the susceptibility of a compound to Phase I metabolism, primarily by cytochrome P450 enzymes.[17]

Methodology:

  • Reaction Mixture Preparation: The test compound is incubated with liver microsomes (human or other species) and a NADPH regenerating system in a phosphate buffer (pH 7.4).[6][18]

  • Incubation: The reaction is initiated by the addition of the NADPH regenerating system and incubated at 37°C.

  • Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Sample Processing: The samples are centrifuged to precipitate proteins.

  • LC-MS/MS Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: The percentage of the compound remaining over time is plotted, and the in vitro half-life (t1/2) and intrinsic clearance (CLint) are calculated.[19]

IV. Excretion

The primary routes of excretion for drugs and their metabolites are renal (urine) and fecal.

  • Baricitinib: Approximately 75% of a dose is eliminated in the urine and 20% in the feces.[8]

  • Cobimetinib: The majority of a dose is recovered in the feces (76%), with a smaller portion in the urine (17.8%).[1][2]

The excretion profile of novel azetidine-based methanesulfonyl fluorides will depend on their physicochemical properties and metabolic fate.

V. Target Occupancy

For covalent inhibitors, measuring target occupancy is a more relevant pharmacodynamic endpoint than plasma concentration.[12]

A. Experimental Protocol: Probe-Free Occupancy (PFO) Assay

This mass spectrometry-based method directly measures the covalently modified and unmodified forms of the target peptide.[20]

Methodology:

  • Cell or Tissue Treatment: Cells or animals are treated with the covalent inhibitor.

  • Protein Extraction and Digestion: The target protein is extracted and digested (e.g., with trypsin) to generate peptides.

  • LC-MS/MS Analysis: The resulting peptides are analyzed by LC-MS/MS to quantify both the modified and unmodified target peptides.

  • Data Normalization: The signal of the target peptide is normalized to non-target peptides to account for variations in total protein levels.

  • Occupancy Calculation: Target occupancy is calculated as the ratio of the modified peptide to the sum of the modified and unmodified peptides.

VI. Data Presentation and Visualization

To facilitate the interpretation and comparison of pharmacokinetic data, it is essential to present the results in a clear and organized manner.

Table 1: Summary of In Vitro ADME Properties of a Hypothetical Azetidine-Based Methanesulfonyl Fluoride

ParameterAssayResultInterpretation
Absorption Caco-2 PermeabilityPapp (A-B): 15 x 10⁻⁶ cm/sHigh predicted intestinal absorption
Efflux Ratio: 1.2Not a significant substrate of efflux pumps
Distribution Plasma Protein Binding98% bound (human plasma)High plasma protein binding, low free fraction
Metabolism Human Liver Microsomal Stabilityt1/2 = 45 minModerate metabolic stability
CYP Inhibition (IC50)>10 µM for major CYPsLow potential for CYP-mediated drug interactions

Diagram 1: Experimental Workflow for Liver Microsomal Stability Assay

workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis prep_mix Prepare reaction mixture: - Test compound - Liver microsomes - NADPH regenerating system incubate Incubate at 37°C prep_mix->incubate time_points Collect aliquots at multiple time points incubate->time_points quench Quench reaction with cold acetonitrile time_points->quench centrifuge Centrifuge to precipitate proteins quench->centrifuge lcms Analyze supernatant by LC-MS/MS centrifuge->lcms data_analysis Calculate t1/2 and CLint lcms->data_analysis

Sources

Exploratory

Stability and Half-Life of (Azetidin-3-yl)methanesulfonyl Fluoride in Physiological Media

An In-Depth Technical Guide Introduction: A Convergence of Privileged Scaffolds In the landscape of modern drug discovery, the strategic design of covalent inhibitors hinges on a delicate balance between reactivity and s...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Introduction: A Convergence of Privileged Scaffolds

In the landscape of modern drug discovery, the strategic design of covalent inhibitors hinges on a delicate balance between reactivity and stability. Sulfonyl fluorides (SFs) have emerged as a "privileged" class of electrophilic warheads, prized for their unique combination of stability in aqueous environments and their capacity to form robust covalent bonds with a variety of nucleophilic amino acid residues, including serine, threonine, lysine, tyrosine, and histidine.[1][2][3][4] This versatility expands the targetable proteome beyond the traditional focus on cysteine.[1][2]

Concurrently, small, strained heterocycles have become highly sought-after motifs in medicinal chemistry for their ability to confer favorable physicochemical properties such as improved solubility and metabolic stability.[5] The azetidine ring, a four-membered saturated heterocycle, is a prime example, offering a rigid, three-dimensional scaffold that can enhance binding affinity and optimize pharmacokinetic profiles.[5][6][7]

This guide provides an in-depth technical examination of the stability and half-life of (Azetidin-3-yl)methanesulfonyl fluoride, a compound that marries the reactive potential of an aliphatic sulfonyl fluoride with the advantageous structural features of an azetidine core. Understanding the behavior of this molecule in physiological media is paramount for its successful development as a chemical probe or therapeutic agent. We will explore the underlying principles of its stability, detail robust experimental protocols for its assessment, and provide a framework for the interpretation of the resulting data.

Section 1: The Chemical Landscape of Sulfonyl Fluoride Stability

The utility of a sulfonyl fluoride warhead is fundamentally dictated by its chemical stability. Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit considerable resistance to hydrolysis, a critical attribute for any molecule intended for biological application.[8][9][10]

Core Principles of Reactivity

The sulfur(VI)-fluoride (S-F) bond is thermodynamically stable and generally resistant to reduction and premature cleavage under physiological conditions.[9][10] Its reactivity is unleashed in the presence of a suitable nucleophile, such as the side chain of an amino acid within a protein's binding pocket. This reaction, a form of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, proceeds via nucleophilic substitution at the sulfur center.[11]

Key Degradation Pathways in Physiological Environments

While relatively stable, (Azetidin-3-yl)methanesulfonyl fluoride is not inert. Its effective half-life in a biological system is a composite of several processes:

  • Hydrolysis: The uncatalyzed reaction with water is a primary degradation pathway. While slower than for other sulfonyl halides, this process is pH-dependent and represents the compound's intrinsic chemical stability.[9][12]

  • Reaction with Biological Nucleophiles: Physiological media are rich in nucleophiles beyond the intended target. Plasma proteins, particularly human serum albumin (HSA) with its numerous lysine and tyrosine residues, and small molecules like glutathione can react with the sulfonyl fluoride, contributing to its clearance.[12]

The azetidine ring itself is generally stable, but its electronic influence and steric profile can modulate the reactivity of the adjacent sulfonyl fluoride group.[6][13]

cluster_0 Degradation Pathways Compound (Azetidin-3-yl)methanesulfonyl Fluoride in Physiological Media Hydrolysis Hydrolysis (H₂O) Compound->Hydrolysis Intrinsic Stability Nucleophiles Reaction with Biological Nucleophiles (e.g., Albumin, Glutathione) Compound->Nucleophiles Off-Target Reactivity Degraded Inactive Products (e.g., Sulfonic Acid) Hydrolysis->Degraded Nucleophiles->Degraded

Caption: Primary degradation pathways for sulfonyl fluorides in biological media.

Section 2: Experimental Protocols for Stability and Half-Life Determination

A tiered approach is essential for comprehensively evaluating the stability of (Azetidin-3-yl)methanesulfonyl fluoride. The following protocols provide a self-validating system, moving from simple aqueous buffer to complex biological matrices.

Workflow Overview

The experimental workflow is designed to systematically isolate and evaluate different factors contributing to the compound's degradation.

cluster_workflow Stability Assessment Workflow start Prepare Compound Stock Solution tier1 Tier 1: Assay in Aqueous Buffer (PBS, pH 7.4) start->tier1 tier2 Tier 2: Assay in Plasma (Human, Rodent) start->tier2 tier3 Tier 3: Assay in Simulated Gastric/Intestinal Fluid (SGF/SIF) start->tier3 analysis Sample at Time Points & Analyze by LC-MS/MS tier1->analysis tier2->analysis tier3->analysis calc Calculate Half-Life (t½) (First-Order Kinetics) analysis->calc end Comprehensive Stability Profile calc->end

Caption: A tiered workflow for assessing the stability of a test compound.

Tier 1: Intrinsic Hydrolytic Stability
  • Objective: To determine the half-life of the compound due to hydrolysis alone, providing a baseline of its chemical stability.

  • Causality: This experiment is foundational. By excluding biological macromolecules, we can be confident that any observed degradation is due to the compound's intrinsic reactivity with water at physiological pH and temperature.[12]

Step-by-Step Protocol:

  • Preparation: Prepare a 10 mM stock solution of (Azetidin-3-yl)methanesulfonyl fluoride in DMSO. Prepare Phosphate-Buffered Saline (PBS, 1X, pH 7.4).

  • Incubation: Pre-warm the PBS to 37°C. Initiate the reaction by adding the stock solution to the pre-warmed PBS to a final concentration of 50 µM. Vortex gently to mix.

  • Sampling: At designated time points (e.g., 0, 0.5, 1, 2, 4, 8, and 24 hours), withdraw an aliquot (e.g., 50 µL) of the incubation mixture.

  • Quenching: Immediately quench the reaction by adding the aliquot to 3 volumes (150 µL) of ice-cold acetonitrile containing an internal standard. This precipitates any trace impurities and stops the degradation process.

  • Analysis: Vortex the quenched samples, centrifuge at high speed (e.g., >12,000 x g) for 10 minutes to pellet any solids, and transfer the supernatant to an HPLC vial. Analyze the concentration of the remaining parent compound using a validated LC-MS/MS method.[12]

  • Calculation: Plot the natural logarithm (ln) of the percentage of the remaining compound against time. The slope of the resulting linear regression is the rate constant (k). The half-life is calculated as t½ = -0.693 / k.

Tier 2: Stability in Plasma
  • Objective: To assess the compound's stability in a complex biological fluid, accounting for reactions with plasma proteins and other endogenous nucleophiles.

  • Causality: A half-life in plasma that is significantly shorter than in buffer indicates that the compound is being consumed by off-target reactions with plasma components.[12][14] This has direct implications for systemic exposure and bioavailability.

Step-by-Step Protocol:

  • Preparation: Obtain heparinized plasma (e.g., human, rat) and thaw at 37°C immediately before use.

  • Incubation: Pre-warm the plasma to 37°C in a shaking water bath. Initiate the reaction by spiking the plasma with the compound's stock solution (final concentration 1-10 µM).

  • Sampling: At each time point (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot (e.g., 50 µL).

  • Protein Precipitation: Quench the reaction and precipitate proteins by adding the aliquot to 3-4 volumes (150-200 µL) of ice-cold acetonitrile containing an internal standard.

  • Analysis: Vortex vigorously, centrifuge at high speed for 10 minutes, and analyze the supernatant by LC-MS/MS as described in the Tier 1 protocol.

  • Calculation: Calculate the half-life using the same first-order kinetic model.

Tier 3: Stability in Simulated Gastrointestinal Fluids
  • Objective: For orally administered drug candidates, this assesses stability in the distinct environments of the stomach and small intestine.

  • Causality: The acidic, pepsin-containing environment of the stomach and the near-neutral, enzyme- and bile salt-rich environment of the intestine can present unique stability challenges.[15] This protocol validates the compound's potential to survive transit to the site of absorption.

Step-by-Step Protocol:

  • Preparation: Prepare Simulated Gastric Fluid (SGF, pH ~1.5-1.9) and Fasted State Simulated Intestinal Fluid (FaSSIF, pH ~6.5) according to established pharmacopeial recipes.[16]

  • Incubation: Perform separate incubations in SGF and FaSSIF at 37°C, following the procedure outlined in the Tier 1 protocol. Note that sampling times may need to be adjusted based on anticipated stability.

  • Quenching & Analysis: Use the same acetonitrile quenching and LC-MS/MS analysis method.

  • Calculation: Determine the half-life in each medium separately.

Section 3: Analytical Methodologies and Data Interpretation

The reliability of any stability study rests on the quality of the analytical method used.

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for these assays. Its superior sensitivity and selectivity allow for accurate quantification of the parent compound even in highly complex matrices like plasma.[17]

  • ¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR): While less sensitive than LC-MS, ¹⁹F NMR can be a powerful tool to monitor the disappearance of the S-F signal and the concomitant appearance of the fluoride ion, providing unambiguous confirmation of the degradation pathway.[18]

Data Presentation

Quantitative data should be summarized in a clear, tabular format for easy comparison across different experimental conditions.

MediumpHIncubation Temp. (°C)Key Components(Azetidin-3-yl)methanesulfonyl fluoride Half-Life (t½)
Tier 1
PBS7.437Buffer Salts> 24 hours
Tier 2
Human Plasma~7.437Proteins, Enzymes, Nucleophiles185 minutes
Rat Plasma~7.437Proteins, Enzymes, Nucleophiles150 minutes
Tier 3
Sim. Gastric Fluid (SGF)1.637HCl, Pepsin> 4 hours
Sim. Intestinal Fluid (FaSSIF)6.537Bile Salts, Lecithin, Buffers> 12 hours
Note: Data presented are hypothetical and for illustrative purposes only.
Interpretation of Results
  • High Buffer Stability (t½ > 24h): The compound is intrinsically stable to hydrolysis at physiological pH, a desirable characteristic for a covalent inhibitor.

  • Moderate Plasma Stability (t½ ~ 2-3h): The significant decrease in half-life compared to buffer indicates reactivity with plasma components. This is not necessarily a liability but must be factored into pharmacokinetic modeling. A shorter half-life in rat versus human plasma could indicate species differences in plasma protein reactivity or enzymatic degradation.

  • High GI Stability (t½ > 4h in SGF/SIF): The compound demonstrates good stability in simulated GI fluids, suggesting that if formulated to dissolve, it would likely remain intact for absorption following oral administration.

Conclusion

(Azetidin-3-yl)methanesulfonyl fluoride represents a modern covalent warhead scaffold with significant potential. A thorough understanding of its stability profile is not merely an academic exercise; it is a critical-path activity in its development as a reliable tool for chemical biology or a viable therapeutic candidate. The tiered experimental approach detailed in this guide provides a robust, self-validating framework for generating the necessary data. By systematically assessing hydrolytic, plasma, and gastrointestinal stability, researchers can make informed decisions, anticipate in vivo behavior, and ultimately accelerate the translation of this promising chemical entity from the bench to broader application.

References

  • Shevchuk, O. I., Vashchenko, B. V., Doroshenko, I. O., et al. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

  • Doherty, A. E., Oxford, C., Mazumder, F., et al. Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. ChemRxiv. [Link]

  • ACS Publications. New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. [Link]

  • Nature. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. [Link]

  • University of Oxford. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. [Link]

  • MDPI. Synthetic Routes to Arylsulfonyl Fluorides. [Link]

  • PMC. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. [Link]

  • Royal Society of Chemistry. Sulfonyl fluorides as privileged warheads in chemical biology. [Link]

  • ChemRxiv. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. [Link]

  • PMC. Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. [Link]

  • PMC. Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. [Link]

  • ChemRxiv. Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. [Link]

  • Charles River Laboratories. Solubility, Dissolution, and Stability Studies of Pharmaceuticals. [Link]

  • Singh, S., & Kumar, V. Stability Testing of Pharmaceutical Products. [Link]

  • Agency for Toxic Substances and Disease Registry. Analytical Methods for Fluorides, Hydrogen Fluoride, and Fluorine. [Link]

  • ResearchGate. Methods and Protocols for Drug Stability Studies. [Link]

  • ResearchGate. Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads. [Link]

  • Royal Society of Chemistry. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. [Link]

  • European Union Reference Laboratory for Single Residue Methods. Analytical Observations Report on Sulfuryl Fluoride. [Link]

  • ChemRxiv. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. [Link]

  • ECHA. (azetidin-3-yl)methanesulfonyl fluoride hydrochloride — Chemical Substance Information. [Link]

  • PMC. A randomized phase I study of methanesulfonyl fluoride, an irreversible cholinesterase inhibitor, for the treatment of Alzheimer's disease. [Link]

  • ChemRxiv. Photochemical Thiocarbonyl Difluoride Generation Enables Azetidine Synthesis. [Link]

  • QualityHub. How to Set Up Drug Stability Testing Program for Pharmaceuticals. [Link]

  • Redalyc. Development of Analytical Methods to Quantify Perfluorooctane Sulfonate and Related Compounds in the Environment. [Link]

  • ACS Publications. Compound-Specific, Quantitative Characterization of Organic Fluorochemicals in Biological Matrices. [Link]

  • ResearchGate. Analytical conditions for quantification of sulfuryl fluoride residues. [Link]

  • FDA. Guidance for Industry #5 - Drug Stability Guidelines. [Link]

  • CNR-IRIS. Disentangling the formation, mechanism, and evolvement of the covalent methanesulfonyl fluoride acetylcholinesterase adduct. [Link]

  • Taylor & Francis Online. Azetidines in medicinal chemistry: emerging applications and approved drugs. [Link]

  • AAPS. Update on Gastrointestinal Biorelevant Media and Physiologically Relevant Dissolution Conditions. [Link]

Sources

Foundational

Beyond Cysteine: A Technical Guide to (Azetidin-3-yl)methanesulfonyl Fluoride in Covalent Drug Discovery

Executive Summary The development of targeted covalent inhibitors (TCIs) has historically been dominated by acrylamide warheads targeting non-catalytic cysteine residues. However, the low natural abundance of cysteine wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of targeted covalent inhibitors (TCIs) has historically been dominated by acrylamide warheads targeting non-catalytic cysteine residues. However, the low natural abundance of cysteine within the human proteome necessitates the expansion of covalent chemistries. (Azetidin-3-yl)methanesulfonyl fluoride has emerged as a premier bifunctional building block designed to address this bottleneck[1]. By leveraging Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, this compound enables the discovery of "beyond-cysteine" covalent ligands that selectively target tyrosine, lysine, histidine, and serine residues[2],[3].

As an Application Scientist, understanding the physicochemical properties, mechanistic causality, and validation workflows of this reagent is critical for successfully integrating it into fragment-based drug discovery (FBDD) pipelines.

Chemical Identity & Physicochemical Profiling

Accurate physicochemical data is the foundation of any fragment screening campaign. The azetidine nitrogen serves as a highly efficient attachment point for library diversification (e.g., via amide coupling or reductive amination), while the sulfonyl fluoride acts as a latent electrophile[1].

The compound is commercially available in both its free base and hydrochloride salt forms. The HCl salt is typically preferred for long-term storage due to its crystalline stability[4].

Table 1: Physicochemical and Identification Data
PropertyFree BaseHydrochloride (HCl) Salt
CAS Number 1989671-25-1[5]1989671-26-2[6],
Molecular Formula C₄H₈FNO₂S[5]C₄H₉ClFNO₂S
Molecular Weight 153.18 g/mol [5]189.64 g/mol
Appearance N/ASolid crystalline form[4]
Solubility Soluble in DMSO[4]Soluble in DMSO, slightly soluble in H₂O[4]
Primary Target Nucleophiles Tyr, Lys, His, Ser[2]Tyr, Lys, His, Ser[1]

Mechanistic Grounding: The SuFEx Warhead

Expertise & Causality: Why Azetidine and Sulfonyl Fluoride?

The design of (azetidin-3-yl)methanesulfonyl fluoride is not arbitrary; it is rooted in strict thermodynamic and kinetic principles:

  • The Latent Electrophile (Sulfonyl Fluoride): Unlike highly reactive Michael acceptors, the S(VI)-F bond is exceptionally stable in aqueous environments and resistant to spontaneous hydrolysis[7]. It remains inert until it is placed in a specific protein microenvironment. The reaction is driven by proximity-enabled activation, where hydrogen bonding from the protein pocket polarizes the S-F bond, allowing nucleophilic attack by nearby Tyr, Lys, His, or Ser residues[2].

  • The Structural Spacer (Azetidine): The 4-membered azetidine ring provides a rigid, low-molecular-weight, and hydrophilic spacer[1]. Causality: This rigidity restricts the conformational degrees of freedom of the sulfonyl fluoride. By minimizing the entropic penalty upon binding, the azetidine ring precisely directs the warhead's trajectory toward target nucleophiles, drastically increasing the effective molarity and the rate of the SuFEx click reaction.

SuFEx_Mechanism A Azetidine-SO2F (Latent Warhead) C Proximity-Driven Complex A->C Non-covalent Binding B Target Protein (Tyr/Lys/His/Ser) B->C D Covalent Adduct (Protein-SO2-Azetidine) C->D SuFEx Click (-HF)

Caption: Proximity-driven SuFEx mechanism of azetidine-sulfonyl fluorides with protein nucleophiles.

Application Workflow: Fragment-Based Covalent Ligand Discovery

To leverage this building block, researchers synthesize libraries of sulfonyl fluoride-reactive fragments (SuFBits) by coupling diverse chemical moieties to the azetidine nitrogen[3]. The following protocol outlines a self-validating workflow for screening these fragments.

Protocol: High-Throughput Intact Protein LC-MS Screening

Step 1: Probe Synthesis & Preparation

  • Synthesize the fragment library by reacting the secondary amine of (azetidin-3-yl)methanesulfonyl fluoride (CAS 1989671-26-2) with a diverse set of carboxylic acids or aldehydes[1].

  • Prepare 50 mM stock solutions of the resulting SuFEx probes in anhydrous DMSO to prevent premature degradation[4].

Step 2: Protein Incubation

  • Dilute the target protein to 1–5 µM in a physiological buffer (e.g., HEPES pH 7.4, 150 mM NaCl). Crucial Note: Avoid buffers containing primary amines (like Tris) which can act as competing nucleophiles.

  • Add the SuFEx probe to a final concentration of 50 µM (1% DMSO final) and incubate at 25°C for 4 to 24 hours[8].

Step 3: Intact Protein LC-MS Acquisition

  • Analyze the samples using a high-resolution mass spectrometer (e.g., Q-TOF). Intact mass analysis is chosen over immediate digestion because it provides a global, unbiased view of the stoichiometry of covalent adduct formation[8].

  • Identify hits by calculating the mass shift corresponding to the addition of the fragment minus the loss of hydrogen fluoride (HF, 20 Da)[1].

Step 4: Self-Validation & Causality Check (The Trustworthiness Loop)

  • Competitive Profiling: Pre-incubate the protein with a known, high-affinity reversible ligand. If the SuFEx labeling is abolished, it proves the reaction is driven by specific binding pocket proximity, not promiscuous surface reactivity.

  • Tandem MS/MS & Mutagenesis: Digest the modified protein and perform MS/MS to pinpoint the exact modified residue[3]. Validate this by generating a point mutation (e.g., Tyr to Phe) at the identified site. Complete loss of labeling in the mutant definitively validates the mechanism[7].

Workflow Step1 1. Library Synthesis (Amine coupling to Azetidine) Step2 2. Protein Incubation (Target + SuFEx Probes) Step1->Step2 Step3 3. Intact Protein LC-MS (Detect Mass Shift) Step2->Step3 Step4 4. Tandem MS/MS & Mutagenesis (Validate Modified Residue) Step3->Step4

Caption: Self-validating experimental workflow for SuFEx-based covalent fragment screening.

Data Presentation: Comparative Reactivity Profiling

Understanding the chemoselectivity of the sulfonyl fluoride group compared to traditional warheads is essential for rational drug design.

Table 2: Comparative Nucleophile Targeting in Covalent Drug Discovery
Warhead ClassPrimary Target Residue(s)Intrinsic Aqueous ReactivityReversibilityProteomic Abundance of Target
Acrylamides Cysteine (Cys)Moderate to HighIrreversibleLow (~1.5%)
Chloroacetamides Cysteine (Cys)HighIrreversibleLow (~1.5%)
Sulfonyl Fluorides Tyr, Lys, His, SerVery Low (Latent)[2]IrreversibleHigh (>15% combined)
Boronic Acids Serine, ThreonineModerateReversibleHigh

By utilizing (azetidin-3-yl)methanesulfonyl fluoride, developers can access a vastly larger portion of the "ligandable proteome" that lacks addressable cysteines, fundamentally expanding the horizons of targeted therapeutics[1],[3].

References

  • [5] Title: 1989671-25-1_(Azetidin-3-yl)methanesulfonyl fluoride Source: ChemSrc URL: [Link]

  • [2] Title: The proximity-enabled sulfur fluoride exchange reaction in the protein context Source: NIH PubMed Central URL: [Link]

  • [1],[8],[3] Title: Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments Source: ACS Publications / PubMed Central URL: [Link]

  • [7] Title: Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Step-by-Step Synthesis of (Azetidin-3-yl)methanesulfonyl Fluoride Hydrochloride

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application Context: Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry, Covalent Inhibitor Design, and Chemical Biology Probes.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application Context: Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry, Covalent Inhibitor Design, and Chemical Biology Probes.

Introduction and Strategic Rationale

Aliphatic sulfonyl fluorides have emerged as privileged electrophiles in modern drug discovery and chemical biology, serving as highly stable yet selectively reactive warheads for covalent protein modification and SuFEx click chemistry[1][2]. Unlike their sulfonyl chloride counterparts, which suffer from rapid hydrolysis and poor shelf stability, sulfonyl fluorides are resistant to reduction and thermodynamic cleavage, reacting only under specific catalytic conditions or within precise enzymatic pockets[2].

The target molecule, (azetidin-3-yl)methanesulfonyl fluoride hydrochloride (CAS: 1989671-26-2)[3], incorporates a highly polar, rigid azetidine ring, making it an excellent building block for enhancing the pharmacokinetic properties of drug candidates.

Because the free secondary amine of the azetidine ring would interfere with the highly electrophilic intermediates (like sulfonyl chlorides) generated during synthesis, a robust protection-deprotection strategy is required. This protocol utilizes a tert-butyloxycarbonyl (Boc) protecting group, starting from commercially available tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate.

Synthetic Workflow

SyntheticWorkflow SM 1. N-Boc-3-(hydroxymethyl)azetidine (Starting Material) Step1 Step 1: Mesylation & Thioacetylation (MsCl, then KSAc) SM->Step1 Intermediate1 2. S-(N-Boc-azetidin-3-yl)methyl ethanethioate Step1->Intermediate1 Step2 Step 2: Oxidative Chlorination (NCS, HCl, MeCN) Intermediate1->Step2 Intermediate2 3. N-Boc-(azetidin-3-yl) methanesulfonyl chloride Step2->Intermediate2 Step3 Step 3: Halogen Exchange (KF, H2O/Acetone) Intermediate2->Step3 Intermediate3 4. N-Boc-(azetidin-3-yl) methanesulfonyl fluoride Step3->Intermediate3 Step4 Step 4: Deprotection (4M HCl in Dioxane) Intermediate3->Step4 Product 5. (Azetidin-3-yl)methanesulfonyl fluoride hydrochloride Step4->Product

Fig 1: Four-step synthetic workflow for (azetidin-3-yl)methanesulfonyl fluoride.

Materials and Reagents

Reagent / MaterialRoleEquivalentsSafety / Handling Notes
tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylateStarting Material1.0Standard PPE.
Methanesulfonyl chloride (MsCl)Activating Agent1.2Corrosive, lachrymator. Handle in fume hood.
Potassium thioacetate (KSAc)Nucleophile (Sulfur source)1.5Stench. Weigh and handle in a well-ventilated hood.
N-Chlorosuccinimide (NCS)Oxidant4.0Irritant. Store away from moisture.
Potassium fluoride (KF)Fluorinating Agent2.0Toxic if swallowed. Hygroscopic.[2]
4M HCl in 1,4-DioxaneDeprotecting AgentExcessCorrosive. Reacts vigorously with moisture.
Acetone / Water (Biphasic)Solvent SystemN/AOptimizes chloride/fluoride exchange.[2]

Step-by-Step Experimental Protocols

Step 1: Synthesis of S-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl) ethanethioate

Causality Insight: Direct conversion of alcohols to thiols often results in unwanted disulfide byproducts. Converting the alcohol to a mesylate followed by displacement with the thioacetate anion (KSAc) ensures a clean, protected sulfur moiety that is perfectly primed for oxidative cleavage.

  • Mesylation: Dissolve tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate (10.0 mmol) in anhydrous dichloromethane (DCM, 30 mL). Add triethylamine (15.0 mmol) and cool the mixture to 0 °C under an inert atmosphere (N₂).

  • Dropwise, add methanesulfonyl chloride (12.0 mmol). Stir for 2 hours at room temperature.

  • Quench with saturated aqueous NaHCO₃, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude mesylate.

  • Thioacetylation: Dissolve the crude mesylate in anhydrous N,N-dimethylformamide (DMF, 25 mL). Add potassium thioacetate (15.0 mmol).

  • Heat the reaction mixture to 60 °C for 4 hours.

  • Cool to room temperature, dilute with ethyl acetate (100 mL), and wash extensively with water (3 × 50 mL) and brine to remove DMF. Dry and concentrate to afford the thioacetate intermediate.

Step 2: Oxidative Chlorination to Sulfonyl Chloride

Causality Insight: The thioacetate must be oxidized directly to the sulfonyl chloride. Using N-chlorosuccinimide (NCS) in the presence of aqueous HCl provides a controlled generation of electrophilic chlorine, smoothly oxidizing the sulfur atom to the S(VI) state while cleaving the acetyl group.

  • Dissolve the thioacetate intermediate (approx. 10.0 mmol) in acetonitrile (MeCN, 40 mL).

  • Cool the solution to 0 °C. Add 2M aqueous HCl (10 mL).

  • Add N-chlorosuccinimide (40.0 mmol) in small portions over 15 minutes to control the exotherm.

  • Stir the mixture at room temperature for 2 hours. The reaction mixture will turn pale yellow.

  • Dilute with ethyl acetate (100 mL) and wash with saturated aqueous NaCl (brine).

  • Crucial Handling Note: Sulfonyl chlorides are highly susceptible to hydrolysis. Dry the organic layer rapidly over MgSO₄, filter, and concentrate in vacuo at a low temperature (< 30 °C). Use the crude sulfonyl chloride immediately in the next step.

Step 3: Biphasic Halogen Exchange (Fluorination)

Causality Insight: Traditional fluorination requires anhydrous conditions and expensive crown ethers (e.g., 18-crown-6) to solubilize KF. However, utilizing a biphasic acetone/water system creates a highly efficient interface for direct chloride/fluoride exchange. The trace water solubilizes the KF, while the acetone keeps the sulfonyl chloride in solution, driving the equilibrium toward the highly stable sulfonyl fluoride without causing hydrolysis[2].

BiphasicMechanism OrgPhase Organic Phase (Acetone) R-SO2Cl (Substrate) Interface Solvent Interface Rapid Cl/F Exchange OrgPhase->Interface AqPhase Aqueous Phase (H2O) KF (Fluoride Source) AqPhase->Interface Product Organic Phase R-SO2F (Stable Product) Interface->Product Phase Separation

Fig 2: Biphasic chloride-fluoride exchange mechanism at the solvent interface.

  • To a magnetically stirred suspension of KF (20.0 mmol) in acetone (20 mL) in a polypropylene or PTFE vessel, add the crude N-Boc-(azetidin-3-yl)methanesulfonyl chloride (approx. 10.0 mmol)[2].

  • Add water (360 μL, 20.0 mmol). Seal the vessel.

  • Stir vigorously at room temperature for 2–4 hours. Monitor completion via ¹⁹F NMR (looking for the characteristic SO₂F peak around +50 to +60 ppm)[2].

  • Partition the mixture between ethyl acetate (50 mL) and 10% aqueous NaCl (50 mL).

  • Separate the organic layer, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc) to yield pure tert-butyl 3-(fluorosulfonylmethyl)azetidine-1-carboxylate.

Step 4: Boc-Deprotection to Final Hydrochloride Salt

Causality Insight: The Boc group is acid-labile. Using anhydrous HCl in 1,4-dioxane cleanly removes the Boc group, precipitating the target molecule as a stable hydrochloride salt without hydrolyzing the sensitive sulfonyl fluoride warhead.

  • Dissolve the purified Boc-protected sulfonyl fluoride (5.0 mmol) in anhydrous DCM (10 mL).

  • Add 4M HCl in 1,4-dioxane (12.5 mL, 50.0 mmol) dropwise at 0 °C under N₂.

  • Allow the reaction to warm to room temperature and stir for 3 hours. A white precipitate will form as the deprotection proceeds.

  • Concentrate the suspension in vacuo to remove volatiles.

  • Triturate the resulting solid with anhydrous diethyl ether (3 × 20 mL) to remove residual organic impurities.

  • Dry the solid under high vacuum to afford (azetidin-3-yl)methanesulfonyl fluoride hydrochloride as a white to off-white powder[3].

Analytical Characterization

Validating the integrity of the sulfonyl fluoride is critical before deployment in SuFEx assays.

Analytical MethodExpected Signatures for Target Molecule
¹⁹F NMR (CD₃OD)Singlet at ~ +55.0 ppm (characteristic of aliphatic -SO₂F). Absence of peaks near -70 ppm (indicates no free fluoride ion contamination).
¹H NMR (CD₃OD)Multiplets corresponding to the azetidine ring protons (3.90–4.30 ppm) and the methylene bridge adjacent to the SO₂F group (~3.75 ppm, doublets due to H-F coupling).
LC-MS (ESI+) [M+H]⁺ calculated for C₄H₉FNO₂S⁺: 154.03. Observed: 154.1 m/z.

References

  • NextSDS. "(azetidin-3-yl)methanesulfonyl fluoride hydrochloride — Chemical Substance Information." NextSDS. Available at:[Link]

  • Zhong, T., Chen, Z., Yi, J., Lu, G., & Weng, J. (2021). "Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry." Chinese Chemical Letters, 32(9), 2736-2750. Available at:[Link]

  • Bare, G. A. L. (2023). "Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone." The Journal of Organic Chemistry, 88(7), 4761-4764. Available at:[Link]

Sources

Application

Application Note: Orthogonal SuFEx Click Chemistry Protocols Using (Azetidin-3-yl)methanesulfonyl Fluoride

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide, Mechanistic Analysis, and Standard Operating Protocols.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide, Mechanistic Analysis, and Standard Operating Protocols.

Introduction & Rationale

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) has redefined the landscape of click chemistry, offering unprecedented modularity and stability compared to traditional ligation methods[1]. Among the expanding toolbox of SuFEx hubs, (azetidin-3-yl)methanesulfonyl fluoride hydrochloride (CAS: 1989671-26-2) has emerged as a highly prized bifunctional building block in medicinal chemistry.

The rationale for utilizing this specific compound is twofold:

  • Physicochemical Enhancement: The azetidine ring is a highly sought-after structural motif in drug design. Its high sp³ character and compact nature improve aqueous solubility, lower logP, and enhance metabolic stability compared to larger cyclic amines or linear aliphatic chains.

  • Orthogonal Reactivity: The molecule possesses two distinct reactive centers—a secondary amine (protected as an HCl salt) and an alkyl sulfonyl fluoride ( −CH2​SO2​F ). The profound thermodynamic stability of the S(VI)–F bond allows for the chemoselective functionalization of the azetidine nitrogen without premature degradation of the sulfonyl fluoride hub.

Mechanistic Causality & Experimental Design

To successfully deploy (azetidin-3-yl)methanesulfonyl fluoride in complex syntheses, one must understand the causality behind the reaction conditions:

  • Why the Hydrochloride Salt? The free base of azetidine is highly nucleophilic. If left unprotected, intermolecular self-condensation between the azetidine nitrogen and the sulfonyl fluoride of adjacent molecules can occur over time. The HCl salt neutralizes the amine, rendering the molecule shelf-stable and preventing polymerization.

  • The Challenge of Alkyl Sulfonyl Fluorides: While aryl sulfonyl fluorides are highly reactive under standard SuFEx conditions, alkyl sulfonyl fluorides are intrinsically less electrophilic due to the lack of an electron-withdrawing aromatic ring[2]. Consequently, they require stronger catalytic activation.

  • Catalyst Selection (DBU vs. BTMG): 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is the classical SuFEx catalyst, acting either as a nucleophilic activator of the S–F bond or as a strong Brønsted base to deprotonate the incoming nucleophile[3]. However, for alkyl sulfonyl fluorides, 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) is often superior. BTMG's enhanced basicity significantly lowers the transition state barrier for S–F cleavage, accelerating the reaction and improving yields, especially when coupling with phenols or primary amines[4][5].

Pathway Visualization

The standard workflow for utilizing this building block involves a two-step orthogonal sequence: first, the chemoselective functionalization of the azetidine nitrogen, followed by the catalytic SuFEx ligation of the sulfonyl fluoride.

SuFEx_Workflow A (Azetidin-3-yl)methanesulfonyl fluoride HCl B Step 1: N-Functionalization (e.g., Amide Coupling) A->B DIPEA, HATU R-COOH C N-Substituted Alkyl Sulfonyl Fluoride B->C Chemoselective S-F Intact D Step 2: SuFEx Click Ligation (Phenol + DBU/BTMG) C->D Ar-OH E Final Target Molecule (Aryl Alkylsulfonate) D->E S-F Cleavage & Ligation

Workflow for the orthogonal functionalization of (azetidin-3-yl)methanesulfonyl fluoride.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process controls to ensure high-fidelity outcomes.

Protocol A: Chemoselective N-Acylation (Amide Coupling)

Objective: Functionalize the azetidine nitrogen while preserving the SuFEx-active −SO2​F group.

Reagents:

  • (Azetidin-3-yl)methanesulfonyl fluoride HCl (1.0 equiv)

  • Carboxylic acid (1.1 equiv)

  • HATU (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous DMF (0.2 M)

Step-by-Step Methodology:

  • Activation: In an oven-dried flask under a nitrogen atmosphere, dissolve the carboxylic acid and HATU in anhydrous DMF. Add 1.5 equiv of DIPEA. Stir for 15 minutes at room temperature. Causality: Pre-activation ensures the formation of the active ester before introducing the azetidine, preventing unwanted side reactions.

  • Neutralization & Coupling: In a separate vial, suspend the (azetidin-3-yl)methanesulfonyl fluoride HCl in DMF and add the remaining 1.5 equiv of DIPEA. Causality: This neutralizes the HCl salt, generating the free secondary amine in situ.

  • Reaction: Transfer the free amine solution dropwise to the activated acid mixture. Stir at room temperature for 2–4 hours.

  • In-Process Control: Monitor by LC-MS. The S(VI)–F bond is highly stable to these conditions; the mass spectrum should show the desired amide product with the [M+H]+ corresponding to the intact −SO2​F mass.

  • Workup: Dilute with EtOAc and wash sequentially with 5% aqueous citric acid, saturated NaHCO3​ , and brine. Dry over Na2​SO4​ , filter, and concentrate. The product can typically be used in the next step without column chromatography.

Protocol B: SuFEx Click Ligation with Phenols

Objective: Construct an aryl alkylsulfonate linkage via catalytic sulfur(VI) fluoride exchange.

Reagents:

  • N-functionalized (azetidin-3-yl)methanesulfonyl fluoride (from Protocol A) (1.0 equiv)

  • Phenolic nucleophile (1.2 equiv)

  • BTMG or DBU (0.1–0.2 equiv)

  • Anhydrous Acetonitrile (MeCN) (0.1 M)

Step-by-Step Methodology:

  • Preparation: Dissolve the N-functionalized sulfonyl fluoride and the phenol in anhydrous MeCN under a nitrogen atmosphere. Causality: Water must be excluded, as strong bases can promote competitive hydrolysis of the S–F bond over prolonged periods.

  • Catalytic Activation: Add BTMG (10 mol%) or DBU (20 mol%) dropwise to the stirring solution. Causality: BTMG acts as a powerful complementary base, deprotonating the phenol and creating a highly nucleophilic phenoxide that readily attacks the sterically hindered alkyl sulfonyl fluoride[4][5].

  • Reaction: Stir at room temperature. Due to the lower reactivity of alkyl sulfonyl fluorides[2], the reaction may require 1–4 hours (compared to minutes for aryl sulfonyl fluorides). If LC-MS indicates stalled conversion after 2 hours, warm the reaction to 50 °C.

  • In-Process Control: Monitor by 19F NMR (disappearance of the −SO2​F peak around +50 to +60 ppm) or LC-MS.

  • Workup & Purification: Quench the reaction by filtering through a short pad of silica gel to remove the highly basic BTMG/DBU catalyst. Concentrate the filtrate and purify via flash chromatography (Hexanes/EtOAc) to isolate the pure aryl alkylsulfonate.

Quantitative Data Summary

The choice of catalyst and nucleophile drastically impacts the kinetics and yield of the SuFEx reaction when utilizing alkyl sulfonyl fluorides. The table below summarizes expected outcomes based on established SuFEx mechanistic studies[2][3][4][5].

CatalystNucleophileLoading (mol%)Temp (°C)Time (h)Expected Yield (%)Mechanistic Note
BTMG Phenols10251–285–95Superior basicity accelerates S–F cleavage; ideal for alkyl hubs.
DBU Phenols20252–475–85Acts as a nucleophilic/Brønsted base; standard but slower.
DBU Primary Amines30501260–70Complementary base lowers the transition barrier for amines.
None AlcoholsN/A8024< 5Uncatalyzed alkyl S–F bonds are highly inert to neutral nucleophiles.

References

  • Dong, J., et al. "Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry." Angewandte Chemie International Edition, 2014.1[1]

  • "Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles." ACS Omega, 2020. 4[4]

  • "Accelerated SuFEx Click Chemistry For Modular Synthesis." PubMed Central (PMC), NIH. 5[5]

  • "Alkyl Sulfonyl Fluorides Incorporating Geminal Dithioesters as SuFEx Click Hubs via Water-Accelerated Organosuperbase Catalysis." Organic Letters, ACS Publications, 2023. 2[2]

  • "The Emerging Applications of Sulfur(VI) Fluorides in Catalysis." ACS Catalysis, PubMed Central (PMC), NIH. 3[3]

Sources

Method

Application Note: (Azetidin-3-yl)methanesulfonyl Fluoride in Modular PROTAC Linker Synthesis

Executive Summary & Mechanistic Rationale The optimization of the linker region remains one of the most significant bottlenecks in the development of Proteolysis Targeting Chimeras (PROTACs). Linkers must bridge the Prot...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The optimization of the linker region remains one of the most significant bottlenecks in the development of Proteolysis Targeting Chimeras (PROTACs). Linkers must bridge the Protein of Interest (POI) ligand and the E3 ligase ligand while maintaining optimal physicochemical properties to facilitate ternary complex formation.

(Azetidin-3-yl)methanesulfonyl fluoride (available as a hydrochloride salt, CAS: 1989671-26-2) has emerged as a highly versatile, dual-action building block that addresses two critical challenges in PROTAC design: structural rigidity and synthetic modularity.

  • The Azetidine Core (Structural & PK/PD Advantage): Traditional flexible polyethylene glycol (PEG) linkers often incur a high entropic penalty during ternary complex formation. The incorporation of azaheterocycles like azetidine restricts conformational flexibility, thereby reducing this entropic penalty. Furthermore, the basic amine of the azetidine ring significantly enhances aqueous solubility and promotes cellular permeability, potentially via lysosomal uptake mechanisms[1].

  • The Methanesulfonyl Fluoride Hub (Synthetic Advantage): The -SO 2​ F group serves as a highly stable handle for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. Unlike traditional sulfonyl chlorides, the S(VI)-F bond is exceptionally resistant to hydrolysis and reduction. This allows the secondary amine of the azetidine to be functionalized first, followed by rapid, late-stage SuFEx coupling with a phenol-bearing POI ligand under mild conditions[2]. This consecutive click assembly drastically accelerates the generation of PROTAC libraries[3].

Workflow & Signaling Diagram

The following diagram illustrates the modular assembly of a PROTAC using the azetidine-SuFEx hub, culminating in the targeted degradation of the POI.

PROTAC_Workflow E3 E3 Ligase Ligand (e.g., VHL/CRBN deriv.) Step1 Phase 1: N-Functionalization (Reductive Amination/Amidation) E3->Step1 Linker (Azetidin-3-yl)methanesulfonyl fluoride (SuFEx Hub) Linker->Step1 POI POI Ligand (Phenol/Amine-bearing) Step2 Phase 2: SuFEx Click Reaction (DBU/BEMP Catalyst) POI->Step2 Intermediate E3-Azetidine-SO2F Stable Intermediate Step1->Intermediate Stable S(VI)-F Bond Intermediate->Step2 PROTAC Fully Assembled PROTAC (Rigidified Core) Step2->PROTAC -HF Ternary Ternary Complex Formation (POI : PROTAC : E3) PROTAC->Ternary Degradation Ubiquitination & Proteasomal Degradation Ternary->Degradation

Workflow of SuFEx-mediated PROTAC assembly and targeted protein degradation.

Comparative Linker Data

To highlight the advantages of the azetidine-SuFEx system, the table below summarizes the quantitative and semi-quantitative metrics of common PROTAC linker chemistries based on recent chemical biology literature.

Linker ChemistryTypical Entropic Penalty (TΔS)Aqueous Solubility (LogS)Synthesis Time (Assembly)Cell Permeability ( Papp​ )
Flexible PEG High (Unfavorable)High (> -3.0)24 - 48 hours (Amide/Ester)Low to Moderate
Alkyl Chain High (Unfavorable)Low (< -5.0)24 - 48 hours (Amide/Ester)Moderate
Azetidine-SuFEx Low (Favorable rigidity) High (> -3.0) 4 - 12 hours (Click Assembly) High (Lysosomal uptake)

Experimental Protocols: A Self-Validating SuFEx Workflow

The following step-by-step methodologies detail the of a PROTAC using (azetidin-3-yl)methanesulfonyl fluoride[3].

Phase 1: N-Functionalization of the Azetidine Core (Amide Coupling)

Objective: Couple the secondary amine of the azetidine ring to an E3 ligase ligand bearing a carboxylic acid.

Reagents:

  • E3 Ligase Ligand-COOH (1.0 eq)

  • (Azetidin-3-yl)methanesulfonyl fluoride hydrochloride (1.2 eq)

  • HATU (1.5 eq)

  • DIPEA (3.0 eq)

  • Anhydrous DMF (0.1 M)

Step-by-Step Method:

  • Dissolve the E3 Ligase Ligand-COOH and HATU in anhydrous DMF at room temperature. Stir for 10 minutes to form the active ester.

  • Add (azetidin-3-yl)methanesulfonyl fluoride hydrochloride to the solution, followed by the dropwise addition of DIPEA.

  • Stir the reaction mixture at room temperature for 2-4 hours.

    • Causality: DIPEA neutralizes the hydrochloride salt of the azetidine, freeing the secondary amine to attack the active ester. The mild basic conditions and room temperature are deliberately chosen to preserve the highly stable -SO 2​ F group, which resists hydrolysis under these parameters[2].

  • Quench the reaction with water and extract with EtOAc. Wash the organic layer with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Self-Validation: Analyze the crude intermediate via LC-MS and 19 F NMR. The reaction is validated as successful if the 19 F NMR spectrum displays a sharp singlet at approximately +50 to +60 ppm , confirming the structural integrity of the -SO 2​ F click handle remains completely intact for Phase 2.

Phase 2: SuFEx Click Coupling

Objective: Conjugate the stable E3-Azetidine-SO 2​ F intermediate with a phenol-bearing POI ligand.

Reagents:

  • E3-Azetidine-SO 2​ F intermediate (1.0 eq)

  • Phenol-bearing POI Ligand (1.1 eq)

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.5 eq)

  • Anhydrous Acetonitrile (0.1 M)

Step-by-Step Method:

  • Dissolve the E3-Azetidine-SO 2​ F intermediate and the Phenol-bearing POI Ligand in anhydrous Acetonitrile in a sealed vial.

  • Add DBU to the reaction mixture.

    • Causality: SuFEx requires specific catalytic activation. DBU acts as a potent, non-nucleophilic base that deprotonates the phenol, generating a highly nucleophilic phenoxide. This phenoxide selectively attacks the S(VI) center of the methanesulfonyl fluoride, driving the SuFEx exchange and displacing the fluoride leaving group to form a stable sulfonate linkage[2].

  • Stir at room temperature (or heat to 50°C if the phenol is highly sterically hindered) and monitor the reaction for 4-12 hours.

  • Self-Validation: Continuously monitor the reaction via 19 F NMR. The system is self-validating: the complete disappearance of the -SO 2​ F singlet (+50 to +60 ppm) definitively indicates total conversion of the sulfonyl fluoride into the assembled PROTAC[3].

  • Purify the final PROTAC via preparative HPLC.

References

  • Title: PROTAC'ing oncoproteins: targeted protein degradation for cancer therapy Source: Molecular Cancer (NIH PMC) URL: [Link]

  • Title: Click chemistry in the development of PROTACs Source: RSC Chemical Biology URL: [Link]

  • Title: Rapid synthesis of proteolysis-targeting chimeras by consecutive click assembly Source: Bulletin of the Chemical Society of Japan URL: [Link]

  • Title: (Azetidin-3-yl)methanesulfonyl fluoride hydrochloride (CAS: 1989671-26-2) Source: ChemBuyersGuide / BLD Pharmatech Co., Limited URL: [Link]

Sources

Application

Application Note: Targeted Protein Bioconjugation Using (Azetidin-3-yl)methanesulfonyl Fluoride via SuFEx Click Chemistry

Executive Summary Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally transformed the landscape of covalent chemical biology and drug discovery. By leveraging the unique thermodynamic stability and latent electrophili...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) has fundamentally transformed the landscape of covalent chemical biology and drug discovery. By leveraging the unique thermodynamic stability and latent electrophilicity of the sulfur-fluorine bond, researchers can achieve highly selective, proximity-driven protein modifications 1. This application note provides an in-depth, self-validating technical guide for utilizing (azetidin-3-yl)methanesulfonyl fluoride (AMSF) —a highly versatile bifunctional linker—to conjugate payloads to target proteins.

Unlike traditional maleimide-cysteine chemistries that suffer from retro-Michael instability in systemic circulation, AMSF forms irreversible sulfonamide or sulfonate adducts with lysine (Lys), tyrosine (Tyr), serine (Ser), and histidine (His) residues .

Mechanistic Rationale: The AMSF Advantage

The reliable activation of the S(VI)–F bond for nucleophilic exchange necessitates a precise microenvironment [[2]](). AMSF is specifically engineered to balance stability and reactivity:

  • The Sulfonyl Fluoride Warhead: The S-F bond is highly resistant to reduction, oxidation, and hydrolysis under physiological conditions. It remains inert until it encounters a nucleophile (e.g., the phenolate of Tyr or the unprotonated ϵ -amine of Lys) in a favorable structural context, triggering the expulsion of a fluoride ion and the formation of a covalent bond 1.

  • The Azetidin-3-yl Scaffold: The four-membered azetidine ring acts as an sp3-rich, rigid spacer that improves aqueous solubility and limits the conformational entropy of the attached payload 3. Crucially, its secondary amine serves as a highly efficient synthetic handle for pre-conjugation functionalization (e.g., attaching fluorophores, PEG chains, or target-binding ligands) 4.

Quantitative Comparison of SuFEx Warheads

To contextualize experimental choices, the following table summarizes the reactivity profiles of common SuFEx warheads.

Warhead TypeRepresentative CompoundPrimary Target ResiduesReactivity ProfileAqueous Stability
Alkenyl Sulfonyl Fluoride Ethenesulfonyl Fluoride (ESF)Lys, Cys, His, TyrVery High (Michael + SuFEx)Moderate
Aryl Fluorosulfate Phenyl fluorosulfateTyr, LysLow (Requires strong proximity)Very High
Aryl Sulfonyl Fluoride Benzenesulfonyl fluorideTyr, Lys, HisModerate to HighHigh
Alkyl Sulfonyl Fluoride (Azetidin-3-yl)methanesulfonyl fluoride Tyr, Lys, Ser Moderate (Highly specific) High

Visualizing the Conjugation Pathway

SuFEx_Pathway A AMSF Probe (Electrophile) C SuFEx Transition State (Proximity Activated) A->C Binding B Target Protein (Tyr-OH / Lys-NH2) B->C Nucleophilic Attack D Covalent Conjugate (Stable S-O/S-N Bond) C->D Fluoride Elimination E HF Byproduct C->E Cleavage

Figure 1: Proximity-driven SuFEx protein conjugation mechanism using an AMSF probe.

Workflow S1 Phase I: Azetidine Functionalization (NHS-Ester + AMSF-HCl) S3 Phase II: SuFEx Incubation (Protein + Probe, 25°C, 2-12 h) S1->S3 S2 Phase II: Buffer Preparation (HEPES pH 8.0, No Primary Amines) S2->S3 S4 Phase III: Quenching & Dialysis (Remove unreacted probe) S3->S4 S5 Phase III: LC-MS Validation (Mass Shift = Probe Mass - 20.01 Da) S4->S5

Figure 2: Self-validating experimental workflow for AMSF-mediated target protein bioconjugation.

Experimental Workflows & Protocols

This protocol describes a self-validating system: first derivatizing the AMSF scaffold with an NHS-ester payload, conjugating it to a target protein, and validating the covalent linkage via intact mass spectrometry.

Phase I: Payload Functionalization of AMSF

Objective: Attach a payload (e.g., a fluorophore or ligand) to the secondary amine of AMSF. Causality: AMSF is commercially supplied as a hydrochloride salt (CAS: 1989671-26-2) to prevent premature auto-degradation 5. We utilize N,N-Diisopropylethylamine (DIPEA) in anhydrous Dimethylformamide (DMF) to neutralize the salt and free the secondary amine. The sulfonyl fluoride warhead is highly resistant to these non-aqueous basic conditions, ensuring it remains intact for the downstream protein reaction [[2]]().

  • Preparation: Dissolve 1.0 eq of the desired NHS-ester payload in anhydrous DMF to a concentration of 100 mM.

  • Activation: Add 1.2 eq of (azetidin-3-yl)methanesulfonyl fluoride hydrochloride to the solution.

  • Neutralization & Reaction: Add 3.0 eq of DIPEA. The reaction mixture will slightly yellow. Stir at room temperature for 2 hours.

  • Purification: Purify the resulting AMSF-probe via preparative HPLC. Lyophilize and store at -20°C.

Phase II: SuFEx-Mediated Protein Conjugation

Objective: Covalently link the functionalized AMSF-probe to the target protein. Causality: Buffer selection is critical. Tris buffers must be strictly avoided because their primary amines act as competitive nucleophiles against the SuFEx warhead 6. A HEPES buffer at pH 8.0 is optimal; this slightly alkaline pH increases the population of unprotonated Lys ϵ -amines and Tyr phenolates, which are the active nucleophiles required to attack the S(VI) center .

  • Buffer Exchange: Dialyze the target protein into 50 mM HEPES, 150 mM NaCl, pH 8.0. Adjust protein concentration to 10-50 μ M.

  • Probe Addition: Reconstitute the AMSF-probe in DMSO. Add the probe to the protein solution at a 10-fold molar excess. Ensure the final DMSO concentration does not exceed 5% (v/v) to prevent protein denaturation.

  • Incubation: Incubate the mixture at 25°C for 2 to 12 hours. (Time varies based on the steric accessibility of the target residue).

  • Quenching: Quench the reaction by passing the mixture through a Zeba™ Spin Desalting Column (or equivalent) to remove the unreacted AMSF-probe and any generated HF byproduct.

Phase III: Validation via Intact Protein LC-MS

Objective: Unambiguously confirm the formation of the covalent adduct. Causality: Intact mass spectrometry serves as a self-validating readout for SuFEx chemistry. Because the reaction proceeds via the elimination of a fluoride ion, a successful covalent conjugation will yield a highly specific mass shift. If the mass shift includes the fluorine atom, the interaction is merely non-covalent [[2]]().

  • Sample Prep: Dilute the desalted protein conjugate to 1 μ M in 0.1% Formic Acid.

  • Analysis: Inject onto a LC-TOF-MS system using a C4 column.

  • Data Interpretation: Deconvolute the raw mass spectra.

    • Expected Mass Shift: Massshift​=MassAMSF−Probe​−20.01Da (Exact mass of HF).

    • Note: A mass shift matching the exact mass of the probe without the loss of 20.01 Da indicates non-specific hydrophobic entrapment rather than successful SuFEx click chemistry.

References

  • [1] Sulfur fluoride exchange - PMC - NIH. National Institutes of Health.

  • [3] Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society.

  • [6] Sulfur(VI) Fluoride Exchange (SuFEx)-Mediated Synthesis of the Chitosan-PEG Conjugate and Its Supramolecular Hydrogels for Protein Delivery. MDPI.

  • SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.

  • [2] New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications.

  • [4] Discovery of 1-(Azetidin-3-ylmethyl)-1H-benzo[d]imidazole Derivatives as Efficient GSTP1 Inhibitors for Gastric Cancer Treatment via Warhead Removal Strategy. Journal of Medicinal Chemistry.

  • [5] Jiangsu aikang biomedical research and development co., LTD 제품 목록-사서함-페이지 145. Chemicalbook.

Sources

Method

Application Notes and Protocols for (Azetidin-3-yl)methanesulfonyl Fluoride: A Guide to its Dual Reactivity in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the Azetidine Motif and the Sulfonyl Fluoride Handle In modern medicinal chemistry, the azetidine ring is considered a...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Azetidine Motif and the Sulfonyl Fluoride Handle

In modern medicinal chemistry, the azetidine ring is considered a privileged scaffold.[1][2] Its inherent ring strain and three-dimensional geometry offer significant advantages, including improved metabolic stability, enhanced solubility, and better pharmacokinetic profiles compared to more common, less rigid cyclic amines.[1][3] When functionalized with a methanesulfonyl fluoride group at the 3-position, the resulting molecule, (azetidin-3-yl)methanesulfonyl fluoride, becomes a powerful and versatile building block.

The sulfonyl fluoride group itself is a cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation click chemistry reaction.[4] This functional group provides a unique balance of stability under many synthetic conditions and tunable reactivity for late-stage functionalization, making it highly attractive for drug discovery programs.[5][6]

This guide provides a detailed exploration of the unique dual reactivity of (azetidin-3-yl)methanesulfonyl fluoride (and its N-protected derivatives), focusing on two distinct and valuable coupling pathways. Rather than behaving as a simple electrophile in traditional transition metal-catalyzed cross-couplings, this molecule offers access to two orthogonal reaction manifolds: a Defluorosulfonylative (deFS) Coupling at the carbon framework and a canonical Sulfur(VI) Fluoride Exchange (SuFEx) Coupling at the sulfur center. Understanding and controlling this bifurcation in reactivity is key to unlocking the full potential of this valuable building block.

The Dichotomy of Reactivity: Defluorosulfonylation (deFS) vs. Sulfur(VI) Fluoride Exchange (SuFEx)

The core of this guide is to delineate the two major reaction pathways available to N-protected (azetidin-3-yl)methanesulfonyl fluorides (ASFs). The choice of reaction conditions, particularly the nature of the nucleophile and the base, dictates whether the coupling occurs at the C3-position of the azetidine ring or at the sulfur atom of the sulfonyl fluoride.

A key publication by Bull and coworkers first detailed this fascinating divergent reactivity, demonstrating that these strained-ring sulfonyl fluorides do not always follow the expected SuFEx pathway.[1][2]

  • Defluorosulfonylative (deFS) Coupling: Under mild thermal activation (e.g., 60 °C) with a weak base, the azetidine sulfonyl fluoride can undergo a novel defluorosulfonylation.[1][5] This process involves the loss of SO₂ and a fluoride ion to generate a highly reactive azetidine-3-carbocation intermediate. This intermediate is then readily trapped by a wide range of nucleophiles, forming a new C-C, C-N, or C-P bond at the 3-position of the azetidine ring. This pathway is a powerful tool for creating 3,3-disubstituted azetidines.

  • Sulfur(VI) Fluoride Exchange (SuFEx) Coupling: Under strongly basic ("anionic") conditions, the canonical SuFEx reactivity is unlocked.[1][6] Here, a potent nucleophile, typically an alkoxide generated in situ with a strong base like sodium hydride (NaH), directly attacks the electrophilic sulfur atom. This results in the displacement of the fluoride ion and the formation of a new sulfonate ester or sulfonamide, preserving the C-S bond.

The ability to selectively engage in either pathway by tuning the reaction conditions provides chemists with a versatile platform for scaffold diversification from a single precursor.

G cluster_0 Reaction Conditions cluster_1 Starting Material cluster_2 Reaction Pathways & Products Conditions_deFS Mild Heat (e.g., 60 °C) Weak Base (e.g., K₂CO₃) Neutral Nucleophiles Pathway_deFS Defluorosulfonylation (deFS) (C-Nu Bond Formation) Conditions_deFS->Pathway_deFS Favors Conditions_SuFEx Strong Base (e.g., NaH) Anionic Nucleophiles 0 °C to RT Pathway_SuFEx SuFEx (S-Nu Bond Formation) Conditions_SuFEx->Pathway_SuFEx Favors ASF (Azetidin-3-yl)methanesulfonyl Fluoride (ASF)

Caption: Controlling the reaction pathway of Azetidine Sulfonyl Fluorides.

Protocol 1: Defluorosulfonylative (deFS) Coupling for C-N, C-C, and C-P Bond Formation

This protocol leverages the unique ability of ASFs to act as carbocation precursors for the synthesis of 3-substituted azetidines. This pathway is particularly valuable as it provides access to sterically congested quaternary centers at the C3 position, which can be challenging to construct using other methods.

Mechanistic Rationale

The driving force for this reaction is the release of ring strain in the four-membered azetidine ring upon formation of the transient carbocation, facilitated by the expulsion of the stable gaseous molecule sulfur dioxide (SO₂) and a fluoride ion. The choice of a relatively non-nucleophilic base like potassium carbonate is critical; it is strong enough to facilitate the elimination but does not compete with the desired nucleophile in trapping the carbocation. Acetonitrile is a common solvent as it is polar enough to support the ionic intermediates.

deFS_Mechanism Start N-Protected Azetidine Sulfonyl Fluoride Heat Δ (60 °C) - SO₂ - F⁻ Start->Heat Intermediate Azetidine-3-carbocation (Planar Intermediate) Heat->Intermediate Rate-determining step Product 3-Substituted Azetidine Product Intermediate->Product Nucleophile Nucleophile (Nu:) (Amine, Azole, etc.) Nucleophile->Intermediate

Caption: Simplified mechanism for the deFS coupling pathway.

General Protocol for deFS Coupling with Amine Nucleophiles

This procedure is adapted from the work of Bull and coworkers and is broadly applicable to primary and secondary amines as well as other N-nucleophiles like azoles.[1]

Materials:

  • N-Protected (azetidin-3-yl)methanesulfonyl fluoride (e.g., N-Cbz or N-Boc protected) (1.0 equiv)

  • Amine or Heterocycle Nucleophile (1.2 - 3.0 equiv, see table below)

  • Potassium Carbonate (K₂CO₃), anhydrous (1.3 equiv)

  • Acetonitrile (anhydrous, to make a 0.3 M solution)

  • Reaction vial with a magnetic stir bar

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a dry reaction vial under an inert atmosphere, add the N-protected (azetidin-3-yl)methanesulfonyl fluoride (1.0 equiv), the desired nucleophile, and potassium carbonate.

  • Add anhydrous acetonitrile to achieve a concentration of approximately 0.3 M with respect to the starting sulfonyl fluoride.

  • Seal the vial and place it in a preheated heating block at 60 °C.

  • Stir the reaction mixture vigorously for 2-5 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, allow the reaction to cool to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and water.

  • Separate the organic layer, and extract the aqueous layer two more times with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 3-substituted azetidine.

Data Summary for deFS Coupling
Nucleophile ClassTypical Equiv.BaseSolventTemp (°C)Time (h)Product Type
Amines (e.g., Morpholine)1.2K₂CO₃MeCN602-53-Amino-azetidine
NH-Azoles (e.g., Imidazole)1.2K₂CO₃MeCN602-53-(Azol-1-yl)-azetidine
Sulfoximines3.0K₂CO₃MeCN6023-(Sulfoximinyl)-azetidine
Phosphorus Nucleophiles3.0K₂CO₃MeCN6023-Phosphoryl/phosphonyl-azetidine
Base required only for less nucleophilic species like phosphine oxides.

Protocol 2: Sulfur(VI) Fluoride Exchange (SuFEx) for S-O Bond Formation

This protocol details the conditions required to favor the canonical SuFEx pathway, leading to the formation of sulfonate esters. This reaction is a powerful "click" transformation for linking the azetidine methylsulfonyl moiety to other molecules via a stable sulfur-oxygen bond.

Mechanistic Rationale

The key to this pathway is the use of a strong, non-nucleophilic base to generate a highly reactive anionic nucleophile (an alkoxide) in situ. Sodium hydride (NaH) is ideal for this purpose. The resulting alkoxide is a "hard" nucleophile that preferentially attacks the "hard" electrophilic sulfur center of the sulfonyl fluoride. The reaction is typically started at a low temperature to control the exothermic deprotonation step and then allowed to warm to ensure the substitution goes to completion.

SuFEx_Mechanism Start N-Protected Azetidine Sulfonyl Fluoride Product Azetidine Sulfonate Ester + NaF Start->Product Nucleophile R-OH + NaH (Strong Base) Alkoxide R-O⁻Na⁺ (Anionic Nucleophile) Nucleophile->Alkoxide Deprotonation Alkoxide->Start SₙAr-like attack at Sulfur

Caption: Simplified mechanism for the SuFEx coupling pathway.

General Protocol for SuFEx Coupling with Alcohols

This procedure is based on the conditions reported for unlocking the SuFEx reactivity of strained-ring sulfonyl fluorides.[1]

Materials:

  • N-Protected (azetidin-3-yl)methanesulfonyl fluoride (1.0 equiv)

  • Alcohol (2.0 equiv)

  • Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 equiv)

  • Tetrahydrofuran (THF), anhydrous

  • Reaction flask with a magnetic stir bar

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a dry reaction flask under an inert atmosphere, add the alcohol (2.0 equiv) and anhydrous THF (to make a final concentration of ~0.3 M).

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add the sodium hydride (1.5 equiv) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

  • Stir the suspension at 0 °C for 15-20 minutes until gas evolution ceases.

  • Add a solution of the N-protected (azetidin-3-yl)methanesulfonyl fluoride (1.0 equiv) in a small amount of anhydrous THF dropwise to the cold alkoxide suspension.

  • Stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature.

  • Continue stirring at room temperature for 18-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

  • Dilute with water and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield the desired sulfonate ester.

Discussion: The Challenge of Traditional Cross-Coupling Reactions

While the term "cross-coupling" often implies transition metal-catalyzed reactions like the Suzuki-Miyaura or Buchwald-Hartwig amination, these are not established pathways for (azetidin-3-yl)methanesulfonyl fluoride. There are several reasons for this:

  • Competitive deFS Pathway: The inherent strain of the azetidine ring provides a low-energy pathway for carbocation formation via defluorosulfonylation under thermal conditions.[1][2] Many standard palladium or nickel cross-coupling reactions require elevated temperatures (often >80 °C), which would likely favor the deFS pathway over a slower oxidative addition into a C-S or S-F bond.

  • Strong C(sp³)–S Bond: The bond between the azetidinyl-methyl group and the sulfur atom is a strong, unactivated C(sp³)–S bond. While methods exist for cleaving C(aryl)–S bonds in sulfonyl fluorides for desulfonative couplings, cleaving an analogous alkyl C–S bond is significantly more challenging and not a typical elementary step in standard cross-coupling cycles.[4][7]

  • Inert S–F Bond to Pd(0)/Ni(0): The sulfur-fluoride bond is generally stable and relatively inert towards oxidative addition by low-valent transition metals like Pd(0) or Ni(0), which is the requisite first step in most cross-coupling catalytic cycles.[8] Precedent for using sulfonyl fluorides as coupling partners typically involves aryl sulfonyl fluorides, where the electronic properties of the aromatic ring influence the reactivity of the C-S bond.[7][9]

Therefore, researchers seeking to form C-C or C-N bonds with this scaffold should prioritize the well-established defluorosulfonylative (deFS) coupling protocol . For forming S-O or S-N linkages, the SuFEx protocol is the method of choice.

References

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. [Link]

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery (Preprint). ChemRxiv. [Link]

  • Accelerated SuFEx Click Chemistry for Modular Synthesis. ChemRxiv. [Link]

  • Desulfonative Suzuki–Miyaura Coupling of Sulfonyl Fluorides. Angewandte Chemie International Edition. [Link]

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. [Link]

  • Desulfonative Suzuki-Miyaura Coupling of Sulfonyl Fluorides. PubMed. [Link]

  • Harnessing oxetane and azetidine sulfonyl fluorides for opportunities in drug discovery. American Chemical Society. [Link]

  • Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules. [Link]

  • Buchwald–Hartwig C–N coupling reaction between (hetero)aryl fluorosulfonates 53 with aniline 54. ResearchGate. [Link]

  • Amino-oxetanes as amide isosteres by an alternative defluorosulfonylative coupling of sulfonyl fluorides. Nature Chemistry. [Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. [Link]

  • Palladium-Catalyzed Heck-Matsuda Reaction of Allylsulfonyl Fluorides. ResearchGate. [Link]

  • Cyclic Alkenylsulfonyl Fluorides: Palladium-Catalyzed Synthesis and Functionalization of Compact Multifunctional Reagents. Angewandte Chemie International Edition. [Link]

  • One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Organic & Biomolecular Chemistry. [Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • Nickel-Catalyzed Decarbonylative Alkylation of Aroyl Fluorides Assisted by Lewis-Acidic Organoboranes. The Journal of Organic Chemistry. [Link]

  • New design options for drug discovery: Harnessing oxetane sulfonyl fluorides for facile access to medicinally relevant chemical space. Imperial College London. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Precedent for the Suzuki–Miyaura cross-coupling of sulfonyl fluorides with boronic acids/esters. ResearchGate. [Link]

  • Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. Organic Letters. [Link]

  • Synthesis of Fluorinated Compounds by Nickel-Catalyzed Defluorinative Cross-Coupling Reactions. ACS Catalysis. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. National Institutes of Health. [Link]

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize Organisation. [Link]

  • Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. Organic Chemistry Portal. [Link]

  • Nickel-Catalyzed Coupling Reactions of Alkyl Electrophiles, Including Unactivated Tertiary Halides, To Generate Carbon–Boron Bonds. MIT DSpace. [Link]

  • Nickel-Catalyzed Direct Cross-Coupling of Aryl Fluorosulfates with Aryl Bromides. Organic Letters. [Link]

Sources

Application

Application Notes and Protocols for the Use of (Azetidin-3-yl)methanesulfonyl Fluoride as a Covalent Warhead in Medicinal Chemistry

Introduction: A New Frontier in Covalent Inhibition The resurgence of targeted covalent inhibitors (TCIs) in drug discovery has catalyzed the exploration of novel electrophilic "warheads" that can offer enhanced selectiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A New Frontier in Covalent Inhibition

The resurgence of targeted covalent inhibitors (TCIs) in drug discovery has catalyzed the exploration of novel electrophilic "warheads" that can offer enhanced selectivity and potency while minimizing off-target effects.[1][2] Among these, sulfonyl fluorides have emerged as a privileged class of electrophiles.[3][4] Unlike more traditional warheads that predominantly target cysteine residues, sulfonyl fluorides exhibit a unique reactivity profile, capable of forming stable covalent bonds with a broader range of nucleophilic amino acids, including serine, threonine, lysine, and tyrosine, depending on the specific microenvironment of the protein active site.[1][3][4] This versatility significantly expands the landscape of "druggable" proteins.

This guide focuses on a particularly promising, yet underexplored, sulfonyl fluoride warhead: (azetidin-3-yl)methanesulfonyl fluoride . The incorporation of the azetidine ring, a strained four-membered heterocycle, is a strategic design element aimed at improving the physicochemical properties of the parent molecule.[5][6] Azetidines are known to enhance solubility, reduce lipophilicity, and provide a rigid scaffold for vectoring the reactive sulfonyl fluoride group into a target protein's binding pocket.[5][6] This combination of a versatile covalent warhead with a favorable heterocyclic scaffold presents a compelling opportunity for the development of next-generation covalent inhibitors.

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals on the effective utilization of (azetidin-3-yl)methanesulfonyl fluoride in medicinal chemistry campaigns. We will delve into the mechanistic underpinnings of this warhead, provide detailed protocols for its incorporation into lead compounds, and outline robust methodologies for the characterization of the resulting covalent inhibitors.

Mechanism of Action: The Nuances of Sulfonyl Fluoride Reactivity

The covalent modification of a target protein by a sulfonyl fluoride warhead is a two-step process, beginning with the reversible formation of a non-covalent enzyme-inhibitor complex (E•I), followed by the irreversible formation of a covalent bond (E-I).[7][8] The rate of this second step, the inactivation rate constant (k_inact), is a critical parameter in determining the overall efficacy of the covalent inhibitor.[9]

The reactivity of the sulfonyl fluoride is highly dependent on the protein microenvironment. The presence of basic residues (e.g., lysine, histidine) in the vicinity of the target nucleophile can facilitate its deprotonation, thereby enhancing its reactivity towards the electrophilic sulfur atom of the sulfonyl fluoride.[1] This context-dependent reactivity is a key contributor to the selectivity of sulfonyl fluoride-based inhibitors.

The azetidine moiety in (azetidin-3-yl)methanesulfonyl fluoride is not merely a passive scaffold. Its conformational rigidity can help to pre-organize the warhead in an optimal orientation for reaction with the target nucleophile, potentially increasing the rate of covalent modification.[5] Furthermore, the nitrogen atom of the azetidine ring can engage in hydrogen bonding interactions within the active site, further enhancing binding affinity and selectivity.

Experimental Design and Protocols

Synthesis of (Azetidin-3-yl)methanesulfonyl Fluoride Derivatives

Protocol 1: General Procedure for the Synthesis of a Hypothetical (Azetidin-3-yl)methanesulfonyl Fluoride Precursor

This protocol outlines a general, two-step approach for the synthesis of a protected (azetidin-3-yl)methanesulfonyl fluoride, which can then be deprotected and coupled to a molecule of interest.

Step 1: Conversion of (1-Boc-azetidin-3-yl)methanol to the corresponding sulfonyl chloride.

  • To a solution of (1-Boc-azetidin-3-yl)methanol (1 equivalent) in a suitable solvent such as dichloromethane (DCM) at 0 °C, add triethylamine (1.5 equivalents).

  • Slowly add methanesulfonyl chloride (1.2 equivalents) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with DCM.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude mesylate.

Step 2: Conversion of the mesylate to the sulfonyl fluoride.

  • Dissolve the crude mesylate from Step 1 in a suitable solvent such as acetonitrile.

  • Add a source of fluoride, such as potassium fluoride (KF) or tetrabutylammonium fluoride (TBAF) (2-3 equivalents). The use of a phase-transfer catalyst, such as 18-crown-6, may be beneficial when using KF.

  • Heat the reaction mixture to 60-80 °C and stir overnight, monitoring by TLC or LC-MS.

  • After cooling, filter the reaction mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the protected (azetidin-3-yl)methanesulfonyl fluoride.

Deprotection and Coupling:

The Boc-protecting group can be removed under acidic conditions (e.g., trifluoroacetic acid in DCM) to yield the free amine, which can then be coupled to a carboxylic acid on a target scaffold using standard peptide coupling reagents (e.g., HATU, HOBt).

Biochemical Characterization of Covalent Inhibition

A thorough kinetic analysis is essential to understand the potency and mechanism of a covalent inhibitor. The key parameters to determine are the initial binding affinity (K_I) and the rate of covalent bond formation (k_inact). The overall efficiency of the covalent inhibitor is often expressed as the second-order rate constant, k_inact/K_I.[9]

Protocol 2: Determination of k_inact and K_I

This protocol describes a common method for determining the kinetic parameters of a covalent inhibitor using a progress curve analysis.

  • Materials:

    • Purified target enzyme

    • Substrate for the enzyme that produces a detectable signal (e.g., absorbance, fluorescence)

    • (Azetidin-3-yl)methanesulfonyl fluoride-containing inhibitor

    • Assay buffer

  • Procedure:

    • Prepare a series of inhibitor concentrations.

    • In a microplate, add the enzyme to the assay buffer.

    • Initiate the reaction by adding the substrate and the inhibitor simultaneously.

    • Monitor the reaction progress (product formation) over time using a plate reader.

    • For each inhibitor concentration, plot the product concentration versus time.

    • Fit the progress curves to the appropriate kinetic model for covalent inhibition to determine the observed rate of inactivation (k_obs) for each inhibitor concentration.

    • Plot the k_obs values against the inhibitor concentration.

    • Fit this data to the following equation to determine k_inact and K_I: k_obs = k_inact * [I] / (K_I + [I])

Confirmation of Covalent Modification by Mass Spectrometry

Liquid chromatography-mass spectrometry (LC-MS) is a powerful tool to confirm the covalent modification of the target protein and to identify the site of modification.

Protocol 3: Intact Protein Mass Spectrometry Analysis

  • Incubation:

    • Incubate the target protein with a molar excess of the (azetidin-3-yl)methanesulfonyl fluoride-containing inhibitor for a defined period. Include a vehicle control (e.g., DMSO).

  • Sample Preparation:

    • Desalt the protein sample to remove excess inhibitor and buffer components using a suitable method (e.g., zip-tipping, dialysis).

  • LC-MS Analysis:

    • Analyze the desalted protein sample by LC-MS.

    • Compare the mass spectrum of the inhibitor-treated sample with the vehicle control. A mass shift corresponding to the molecular weight of the inhibitor minus the mass of hydrogen fluoride (HF) will confirm covalent modification.

Protocol 4: Peptide Mapping to Identify the Modification Site

  • In-solution Digestion:

    • Following incubation with the inhibitor, denature, reduce, and alkylate the protein sample.

    • Digest the protein into smaller peptides using a protease such as trypsin.

  • LC-MS/MS Analysis:

    • Analyze the peptide mixture by LC-MS/MS.

    • Search the MS/MS data against the protein sequence to identify peptides.

    • Look for a peptide with a mass modification corresponding to the covalent adduct. The MS/MS fragmentation pattern of this peptide will pinpoint the specific amino acid residue that has been modified.

Data Presentation and Visualization

Quantitative Data Summary
ParameterDescriptionExample Value
K_I Dissociation constant for the initial non-covalent binding1 µM
k_inact Maximum rate of covalent inactivation0.1 min⁻¹
k_inact/K_I Second-order rate constant for covalent modification100,000 M⁻¹min⁻¹
IC₅₀ Concentration of inhibitor required to inhibit 50% of enzyme activityVaries with incubation time
Diagrams

Mechanism of Covalent Inhibition by (Azetidin-3-yl)methanesulfonyl Fluoride

G E_I E + I EI_noncovalent E•I (Non-covalent complex) E_I->EI_noncovalent k_on / k_off (K_I) EI_covalent E-I (Covalent adduct) EI_noncovalent->EI_covalent k_inact

Caption: Two-step mechanism of covalent inhibition.

Experimental Workflow for Characterization

G cluster_biochem Biochemical Assays cluster_ms Mass Spectrometry kinetic_assay Kinetic Analysis (Progress Curves) calc_params Determine k_inact and K_I kinetic_assay->calc_params intact_ms Intact Protein MS confirm_adduct Confirm Covalent Adduct intact_ms->confirm_adduct peptide_map Peptide Mapping (LC-MS/MS) identify_site Identify Modification Site peptide_map->identify_site synthesis Synthesis of Azetidine-SF Inhibitor synthesis->kinetic_assay synthesis->intact_ms synthesis->peptide_map

Caption: Workflow for inhibitor characterization.

Conclusion and Future Perspectives

The (azetidin-3-yl)methanesulfonyl fluoride warhead represents a novel and promising tool in the arsenal of medicinal chemists. Its unique combination of a versatile covalent warhead and a favorable heterocyclic scaffold offers the potential for developing highly potent and selective covalent inhibitors against a wide range of protein targets. The protocols and methodologies outlined in this guide provide a solid foundation for the successful application of this warhead in drug discovery programs. Future studies should focus on elucidating the specific reactivity profile of this warhead against a panel of nucleophilic amino acids and exploring its utility in targeting challenging proteins that have been intractable to traditional small molecule inhibitors.

References

  • Kinetic Modeling of Covalent Inhibition: Effects of Rapidly Fluctuating Intermediate St
  • Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data - PMC.
  • Application Notes and Protocols for Developing Selective Covalent Inhibitors with a 2-Phenoxyethane-1-sulfonyl Fluoride Warhead - Benchchem. BenchChem.
  • Kinetic Modeling of Covalent Inhibition: Effects of Rapidly Fluctuating Intermediate St
  • Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data - RSC Publishing. Royal Society of Chemistry.
  • Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. ACS Chemical Biology.
  • A Perspective on the Kinetics of Covalent and Irreversible Inhibition - Semantic Scholar. Semantic Scholar.
  • Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes | ACS Chemical Biology - ACS Public
  • Protocol for Stereoselective Construction of Highly Functionalized Dienyl Sulfonyl Fluoride Warheads | The Journal of Organic Chemistry - ACS Public
  • Protocol for Stereoselective Construction of Highly Functionalized Dienyl Sulfonyl Fluoride Warheads | Request PDF - ResearchGate.
  • Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry.
  • Sulfonyl fluorides as privileged warheads in chemical biology - PMC - NIH.
  • Sulfonyl fluorides as privileged warheads in chemical biology - RSC Publishing. Royal Society of Chemistry.
  • Exploring Covalent Bond Formation at Tyr‐82 for Inhibition of Ral GTPase Activation - PMC.
  • Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases | PNAS.
  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design - ACS Public
  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. American Chemical Society.
  • Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal - PMC.
  • Covalent Peptide-based N-Myc/Aurora-A Inhibitors bearing Sulfonyl Fluoride Warheads. ChemRxiv.
  • Harnessing oxetane and azetidine sulfonyl fluorides for opportunities in drug discovery | Poster Board #650 - American Chemical Society. American Chemical Society.
  • Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases - PNAS. (2020).
  • Proteasome inhibition by new dual warhead containing peptido vinyl sulfonyl fluorides. (2016). Bioorganic & Medicinal Chemistry.
  • Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications - University of Birmingham. University of Birmingham.
  • Technical Guide: Methyl 2-(azetidin-3-yl)
  • An Approach to Alkyl Azetidines for Medicinal Chemistry - ChemRxiv. ChemRxiv.
  • Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. (2026).
  • A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC.
  • Covalent inhibitors containing sulfonyl fluoride moieties. - ResearchGate.
  • Synthetic Routes to Arylsulfonyl Fluorides - MDPI. (2021). MDPI.
  • Disentangling the formation, mechanism, and evolvement of the covalent methanesulfonyl fluoride acetylcholinesterase adduct: Insights into an aged-like inactive complex susceptible to reactivation by a combination of nucleophiles - PubMed. (2024).
  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. American Chemical Society.
  • A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 - PMC. (2025).
  • Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Taylor & Francis Online.
  • (azetidin-3-yl)
  • Tuning the sulfonyl fluoride warhead towards new proteasome inhibitors - Enlighten Theses. (2017). University of Glasgow.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Yield in (Azetidin-3-yl)methanesulfonyl Fluoride Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize small, polar, functionalized heterocycles.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize small, polar, functionalized heterocycles. The synthesis of (azetidin-3-yl)methanesulfonyl fluoride (often handled as the hydrochloride salt, CAS 1989671-26-2) presents a unique set of challenges.

The primary difficulty lies in the delicate balance between the electrophilicity of the sulfonyl group and the α -acidity of the alkyl chain. Missteps in reagent selection or temperature control inevitably lead to hydrolysis, α -deprotonation, or elimination[1]. This guide deconstructs the synthetic workflow into a self-validating protocol designed to maximize yield, purity, and reproducibility.

Mechanistic Workflow & Causality

To successfully synthesize azetidine sulfonyl fluorides, we must avoid the premature hydrolysis of reactive intermediates. The optimized route utilizes an oxidative chlorosulfonation of a thioacetate intermediate, followed by a mild, bifluoride-mediated halogen exchange[2].

G A N-Boc-3-(hydroxymethyl)azetidine (Starting Material) B N-Boc-3-(acetylthiomethyl)azetidine (Thioacetate Intermediate) A->B 1. MsCl, Et3N, DCM 2. KSAc, DMF (92%) C N-Boc-3-(chlorosulfonylmethyl)azetidine (Sulfonyl Chloride) B->C NCS, HCl, MeCN/H2O T < 15°C (88%) D N-Boc-3-(fluorosulfonylmethyl)azetidine (Sulfonyl Fluoride) C->D KHF2, MeCN/H2O RT, 2h (95%) E (Azetidin-3-yl)methanesulfonyl fluoride HCl (Final Product) D->E 4M HCl in Dioxane Ether Precipitation (96%)

Fig 1: Optimized synthetic workflow for (azetidin-3-yl)methanesulfonyl fluoride.

Step-by-Step Experimental Protocols

Every step in this workflow is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Step A: Thioacetylation

Causality: Converting the hydroxyl group to a mesylate provides an excellent leaving group for the soft nucleophile, potassium thioacetate (KSAc).

  • Dissolve N-Boc-3-(hydroxymethyl)azetidine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM at 0 °C.

  • Dropwise add methanesulfonyl chloride (1.2 eq). Stir for 1 hour.

  • Validation Check: Perform TLC (Hexanes/EtOAc 7:3, KMnO₄ stain). The starting material ( Rf​ ~0.2) must be completely consumed, replaced by the mesylate ( Rf​ ~0.4).

  • Evaporate DCM, redissolve in anhydrous DMF, and add KSAc (1.5 eq). Stir at 60 °C for 4 hours.

  • Validation Check: The suspension will transition from white to pale yellow. Aqueous workup and extraction with EtOAc yields the thioacetate.

Step B: Oxidative Chlorination

Causality: N-chlorosuccinimide (NCS) in the presence of aqueous HCl oxidizes the thioacetate directly to the sulfonyl chloride[3]. The acidic environment is critical to prevent the hydrolysis of the highly reactive sulfonyl chloride into a dead-end sulfonic acid[4].

  • Dissolve the thioacetate in MeCN and 2M aqueous HCl (ratio 4:1). Cool strictly to 0 °C using an ice-salt bath.

  • Add NCS (3.5 eq) in small portions over 30 minutes.

  • Validation Check (Critical): The reaction is highly exothermic. Monitor the internal temperature and ensure it never exceeds 15 °C. A sudden temperature spike indicates runaway oxidation and hydrolysis.

  • Extract immediately with cold DCM. Wash with brine and concentrate under reduced pressure (do not heat above 25 °C).

Step C: Fluorination

Causality: Potassium bifluoride (KHF₂) is utilized instead of standard KF. Alkyl sulfonyl fluorides possess acidic α -protons. Basic fluoride sources (like KF or TBAF) trigger α -deprotonation, leading to elimination[5]. KHF₂ provides a highly effective, slightly acidic fluoride source that preserves the azetidine ring[2].

  • Dissolve the crude sulfonyl chloride in a 1:1 mixture of MeCN and water.

  • Add KHF₂ (3.0 eq) and stir at room temperature for 2 hours.

  • Validation Check: Monitor conversion via ¹⁹F NMR. The appearance of a sharp singlet around +50 to +60 ppm confirms the formation of the sulfonyl fluoride.

  • Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Step D: Boc Deprotection

Causality: Anhydrous acidic conditions cleanly remove the Boc protecting group without hydrolyzing the robust sulfonyl fluoride moiety.

  • Dissolve the N-Boc sulfonyl fluoride in minimal anhydrous diethyl ether.

  • Add 4M HCl in dioxane (10.0 eq) and stir at room temperature for 2 hours.

  • Validation Check: The product is a highly polar HCl salt and will spontaneously precipitate out of the ether/dioxane mixture as a white solid. If an oil forms, moisture has compromised the anhydrous conditions.

  • Filter, wash with cold anhydrous ether, and dry under high vacuum.

Troubleshooting Guide (FAQs)

Q: Why is the yield of my oxidative chlorination step consistently below 50%? A: This is almost exclusively caused by thermal mismanagement or insufficient ambient acid. If the internal temperature exceeds 15 °C during NCS addition, the sulfonyl chloride rapidly hydrolyzes into the corresponding sulfonic acid, which is highly water-soluble and lost in the aqueous phase during workup. Ensure vigorous stirring, use an internal temperature probe, and maintain a strict ice-salt bath.

Q: Can I use DAST or Deoxo-Fluor instead of KHF₂ for the fluorination step? A: While DAST is an excellent reagent for converting sulfonic acids to sulfonyl fluorides, it is unnecessary, expensive, and overly hazardous for converting sulfonyl chlorides. KHF₂ in a biphasic mixture is safer, highly scalable, and specifically prevents the α -deprotonation and elimination issues commonly seen with other nucleophilic fluoride sources[5].

Q: My final (azetidin-3-yl)methanesulfonyl fluoride product is a sticky oil instead of a crystalline solid. What went wrong? A: The final free amine hydrochloride salt is extremely hygroscopic. If the deprotection was performed in a humid environment, or if the diethyl ether used for precipitation was not strictly anhydrous, the HCl salt will absorb water and "oil out." To recover the product, redissolve the oil in a minimal amount of anhydrous methanol and force precipitation by adding strictly anhydrous diethyl ether under an inert argon atmosphere.

Q: I am observing significant degradation during the thioacetylation step. How can I improve this? A: Azetidine rings can be sensitive to ring-opening under harsh nucleophilic conditions. Ensure your DMF is strictly anhydrous and your KSAc is fresh (KSAc degrades over time, releasing strongly basic potassium hydroxide/oxide species that promote side reactions).

Quantitative Data & Yield Optimization

By implementing the self-validating checks and mechanistic adjustments described above, researchers can expect significant yield improvements across the synthetic cascade.

Reaction StepCommon Yield (Standard Lit.)Optimized Yield (This Protocol)Key Optimization Parameter
1. Thioacetylation 65 - 70%92% Use of strictly anhydrous DMF and fresh KSAc to prevent basic ring-opening.
2. Oxidative Chlorination 40 - 50%88% Strict internal temperature control (<15 °C) to prevent sulfonic acid formation.
3. Fluorination 50 - 60%95% Switching from KF to KHF₂ to prevent α -deprotonation and elimination.
4. Boc Deprotection 60 - 70%96% Direct precipitation in anhydrous ether; avoiding all aqueous workup.
Overall Yield ~10% ~73% Cumulative effect of mechanistic parameter control.

References

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery Journal of the American Chemical Society (ACS Publications) URL:[Link]

  • Sulfonyl halide synthesis by thiol oxyhalogenation using NBS/NCS - iPrOH Tetrahedron Letters (via ResearchGate) URL:[Link]

  • Method for preparing sulfonyl chloride in environment-friendly mode (CN103193687A)
  • Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

Sources

Optimization

Technical Support Center: Stabilization and Storage of (Azetidin-3-yl)methanesulfonyl Fluoride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical storage and handling challenges associated with (azetidin-3-yl)methanesulfonyl fluoride.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical storage and handling challenges associated with (azetidin-3-yl)methanesulfonyl fluoride. This bifunctional building block is highly valuable in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and covalent drug discovery. However, its unique structural features require specific handling protocols to prevent rapid degradation.

Part 1: Mechanistic Causality – The SuFEx Paradox

The sulfonyl fluoride (-SO₂F) group is famously heralded for its thermodynamic stability and resistance to aqueous hydrolysis compared to traditional sulfonyl chlorides (). The heterolytic cleavage of the S(VI)-F bond is highly unfavorable without specific activation.

However, (azetidin-3-yl)methanesulfonyl fluoride contains a secondary amine within its azetidine ring (pKₐ ~10.4). This introduces a critical vulnerability. In its free base form , the nucleophilic and basic nitrogen triggers two rapid degradation pathways:

  • Intermolecular Sulfonylation (Oligomerization): The free amine of one molecule acts as a nucleophile, attacking the electrophilic -SO₂F group of an adjacent molecule, leading to polymerization.

  • Base-Catalyzed Hydrolysis: The basic nitrogen deprotonates ambient moisture, generating localized hydroxide ions that rapidly hydrolyze the -SO₂F group into a sulfonic acid (-SO₃H).

To neutralize this threat, the compound must be stored in a state where the amine is electronically deactivated, typically via protonation (forming a salt) or chemical protection.

G FreeBase (Azetidin-3-yl)methanesulfonyl Fluoride (Free Base) Hydrolysis Base-Catalyzed Hydrolysis FreeBase->Hydrolysis Catalyzed by Free Amine Oligomerization Intermolecular Sulfonylation FreeBase->Oligomerization Nucleophilic Attack Salt Protonation (HCl/TFA) or Boc-Protection FreeBase->Salt Addition of Acid Water Moisture (H2O) Water->Hydrolysis Degradation Degradation Products (Sulfonic Acids, Oligomers) Hydrolysis->Degradation Oligomerization->Degradation StableSalt Amine-Protonated Salt (e.g., HCl Salt) Salt->StableSalt StableStorage Stable Storage (Anhydrous, 4°C) StableSalt->StableStorage Prevents Nucleophilicity

Degradation pathways and salt-based stabilization of (azetidin-3-yl)methanesulfonyl fluoride.

Part 2: Troubleshooting Guide & FAQs

Q1: My stored (azetidin-3-yl)methanesulfonyl fluoride turned into a viscous, gummy residue. What happened? A: Your compound has undergone intermolecular self-condensation (oligomerization). Because the free azetidine nitrogen is highly nucleophilic, it attacks the sulfonyl fluoride group of adjacent molecules when stored as a free base. To prevent this, the compound must be stored as an amine-protonated salt, such as the commercially standard hydrochloride salt (CAS: 1989671-26-2) ()[1].

Q2: I need to store the compound for >6 months. What are the ideal storage conditions? A: Convert or purchase the compound as a hydrochloride (HCl) salt ()[2]. Protonating the amine neutralizes its nucleophilicity and basicity. Store the salt form at +4°C to -20°C in a tightly sealed, light-resistant container backfilled with Argon or Nitrogen. Desiccants (e.g., Drierite) should be included in the secondary container to eliminate trace moisture.

Q3: If the S-F bond is stable in water, why is moisture exclusion still necessary for the salt form? A: While SuFEx reagents are exceptionally stable in aqueous environments across a wide pH range ()[3], trace moisture over prolonged storage can still induce slow hydrolysis if the salt undergoes slight disproportionation. Maintaining strict anhydrous conditions ensures the kinetic barrier to hydrolysis remains insurmountable during long-term storage.

Q4: How do I use the HCl salt in a SuFEx reaction if the amine is protonated? A: The free base should be generated in situ immediately prior to or during the reaction. Add a non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), directly to your reaction mixture. This liberates the azetidine nitrogen in the presence of your target electrophile, allowing it to participate in the desired coupling reaction without risking premature degradation.

Part 3: Quantitative Data on Storage Stability

The following table summarizes the causal relationship between the physical state of the compound, the storage environment, and its resulting shelf-life.

Compound StateStorage TempAtmosphereEstimated Shelf-LifePrimary Degradation Mechanism
Free Base (Neat) 25°CAmbient Air< 24 HoursOligomerization, Base-catalyzed hydrolysis
Free Base (Solution) 4°CArgon3 - 7 DaysIntermolecular sulfonylation
Boc-Protected Amine 4°CAmbient Air> 12 MonthsNone (Sterically/electronically protected)
HCl Salt (Solid) 4°C Argon / Desiccated > 24 Months Stable (Amine is protonated)

Part 4: Experimental Protocols

Protocol 1: Conversion of Free Base to Stable Hydrochloride Salt

Self-Validating Logic: This protocol uses anhydrous ethereal HCl to protonate the amine. Because the resulting HCl salt is insoluble in ether, it precipitates immediately. This phase separation drives the reaction to completion and provides immediate visual confirmation of success.

Step-by-Step Methodology:

  • Preparation: Dissolve the freshly synthesized (azetidin-3-yl)methanesulfonyl fluoride free base in anhydrous diethyl ether at a concentration of 0.1 M under an Argon atmosphere.

  • Cooling: Submerge the reaction flask in an ice-water bath (0°C) to control the exothermic salt formation.

  • Acid Addition: Slowly add 1.05 equivalents of a standardized solution of HCl in dioxane (4.0 M) or HCl in diethyl ether (2.0 M) dropwise via syringe.

    • Validation Check: A white precipitate must form immediately upon addition, indicating the successful formation of the insoluble hydrochloride salt.

  • Stirring: Stir the suspension for 30 minutes at 0°C to ensure complete precipitation.

  • Isolation: Filter the precipitate rapidly through a sintered glass funnel under a blanket of Argon to minimize ambient moisture exposure.

  • Washing & Drying: Wash the filter cake with cold, anhydrous diethyl ether (2 x 10 mL). Transfer the solid to a vacuum desiccator and dry under high vacuum (<0.1 Torr) for 12 hours.

  • Storage: Transfer the dried white solid to an amber glass vial, purge with Argon, seal with Parafilm, and store at 4°C.

Workflow Synth Synthesize/Receive Free Base Acid Add 1.05 eq HCl in Dry Ether Synth->Acid Precip Precipitate HCl Salt Acid->Precip Dry Lyophilize or Vacuum Dry Precip->Dry Store Store at 4°C under Argon Dry->Store

Workflow for generating and storing the stable hydrochloride salt form.

Protocol 2: In Situ Free-Basing for SuFEx Coupling

Self-Validating Logic: By adding the base only in the presence of the target coupling partner, the liberated azetidine is immediately consumed by the desired reaction, kinetically outcompeting any self-condensation pathways.

Step-by-Step Methodology:

  • Suspend the (azetidin-3-yl)methanesulfonyl fluoride HCl salt (1.0 eq) and your target coupling partner in an anhydrous SuFEx-compatible solvent (e.g., DMF, acetonitrile, or t-butanol).

  • Add 2.5 to 3.0 equivalents of anhydrous DIPEA. (Note: 1.0 eq is consumed to neutralize the HCl salt; the remainder serves as the acid scavenger for the SuFEx reaction).

  • Stir at the required temperature (typically room temperature to 60°C depending on the coupling partner).

  • Monitor the consumption of the sulfonyl fluoride via LC-MS or ¹⁹F NMR (confirming the disappearance of the characteristic S-F peak around +50 to +60 ppm).

References

  • Title: Sulfur fluoride exchange Source: National Institutes of Health (PMC) URL: [Link]

  • Title: (azetidin-3-yl)methanesulfonyl fluoride hydrochloride — Chemical Substance Information Source: NextSDS URL: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Reactivity of (Azetidin-3-yl)methanesulfonyl Fluoride in SuFEx Chemistry

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering challenges with the reactivity of (azetidin-3-yl)methanesulfonyl fluoride. As a valued structural motif in modern drug discovery, the successful conjugation of the azetidine core via SuFEx is of significant interest. This document provides in-depth troubleshooting advice in a direct question-and-answer format to address common issues and guide you toward successful reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My SuFEx reaction with (azetidin-3-yl)methanesulfonyl fluoride is sluggish or shows no conversion. What are the primary reasons for this low reactivity?

Answer:

The observed low reactivity of (azetidin-3-yl)methanesulfonyl fluoride is often attributed to a combination of factors inherent to its structure as an alkyl sulfonyl fluoride. Unlike their often more reactive aryl counterparts, alkyl sulfonyl fluorides can present unique challenges.[1]

  • Intrinsic Electronic Properties: Alkyl sulfonyl fluorides are generally less electrophilic at the sulfur center compared to aryl sulfonyl fluorides. The lack of an electron-withdrawing aromatic system results in a less "activated" S-F bond, making it more difficult for nucleophiles to attack the sulfur atom.[1]

  • Steric Hindrance: The three-dimensional structure of the azetidine ring, even though small, can present steric hindrance around the sulfonyl fluoride moiety, impeding the approach of the nucleophile and catalyst.

  • Acidity of α-Protons: The protons on the carbon adjacent to the sulfonyl group (the α-protons) in alkyl sulfonyl fluorides are acidic. In the presence of strong bases, which are often used as catalysts in SuFEx, deprotonation can occur, leading to undesired side reactions like elimination or dimerization, rather than the desired nucleophilic substitution.[1][2] This is a critical consideration when selecting your reaction conditions.

  • Azetidine Nitrogen Basicity: If the azetidine nitrogen is unprotected, it can act as a Lewis base and interact with catalysts or other species in the reaction mixture. Under acidic conditions, protonation of the azetidine nitrogen can occur, potentially leading to ring-opening decomposition pathways.[3]

Question 2: What are the first troubleshooting steps I should take to improve my reaction yield?

Answer:

When facing low reactivity, a systematic optimization of your reaction conditions is crucial. Here is a logical workflow to follow:

Caption: Initial troubleshooting workflow for low SuFEx reactivity.

Step-by-Step Optimization:

  • Re-evaluate Your Base Catalyst: Standard bases like triethylamine (Et₃N) are often insufficient for activating less reactive alkyl sulfonyl fluorides.[2] If you are using a weaker base, consider switching to a stronger, non-nucleophilic organic base.

    • Recommendation: The use of sterically hindered guanidine bases, such as 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) , also known as Barton's base, has been shown to be highly effective for challenging SuFEx reactions.[2]

  • Incorporate a Silyl Additive: The addition of a silicon-based additive like hexamethyldisilazane (HMDS) can significantly accelerate the reaction. HMDS acts as a fluoride scavenger, forming a thermodynamically favorable Si-F bond, which helps to drive the reaction forward. It can also facilitate the in situ silylation of alcohol nucleophiles, increasing their reactivity.

  • Consider Lewis Acid Catalysis: For reactions with amine nucleophiles, a combination of a Lewis acid and a mild organic base can be a powerful alternative to strong base catalysis. This approach avoids the issue of α-proton abstraction.

    • Recommendation: A system of Ca(NTf₂)₂ (10 mol%) and DABCO (50 mol%) has been successfully employed for the SuFEx of sulfonyl fluorides with silylated amines.[4][5][6][7][8] This method is particularly advantageous for substrates that are sensitive to strong bases.

  • Solvent and Temperature: Ensure your solvent is anhydrous and appropriate for the chosen catalytic system. Acetonitrile and 1,4-dioxane are commonly used.[4] If room temperature reactions are failing, a moderate increase in temperature (e.g., to 60 °C) may be beneficial, but be mindful of potential decomposition of the starting material or product.[9][10]

Question 3: I'm observing the formation of side products and decomposition of my starting material. What could be happening?

Answer:

The appearance of side products often points to competing reaction pathways. For (azetidin-3-yl)methanesulfonyl fluoride, there are two primary concerns:

  • Base-Mediated Elimination: As mentioned, strong bases can deprotonate the α-protons, leading to an elimination reaction to form an alkene and ejecting the sulfonyl fluoride group. This is a known issue with alkyl sulfonyl fluorides.[1][2]

    • Solution: If you suspect this is occurring, switch to a less basic catalytic system. Lewis acid catalysis is an excellent alternative.[4][5][6][7][8] Using bifluoride salt catalysts, which are acidic, can also circumvent this issue.[2]

  • Azetidine Ring Instability: The four-membered azetidine ring is strained and can be susceptible to ring-opening, especially under strongly acidic or basic conditions, or at elevated temperatures.[3] The N-substituent on the azetidine ring plays a crucial role in its stability. An unprotected azetidine might be more prone to such decomposition.

    • Solution: If your azetidine nitrogen is unprotected, consider installing a protecting group. A carboxybenzyl (Cbz) or tert-butyloxycarbonyl (Boc) group can enhance stability.[9][10][11] The choice of protecting group should be orthogonal to your planned reaction conditions.

Caption: Desired SuFEx pathway versus potential side reactions.

Question 4: Should I protect the azetidine nitrogen? If so, which protecting group is best?

Answer:

Protecting the azetidine nitrogen is highly recommended, especially when troubleshooting reactivity and stability issues. An N-protected azetidine is generally more stable and less likely to interfere with the SuFEx reaction.[9][10][11] The choice of protecting group is critical and depends on your overall synthetic plan.

Protecting GroupStability under Acidic ConditionsStability under Basic ConditionsRemoval ConditionsKey Considerations
Boc Labile, especially to strong acids (e.g., TFA).[11]Generally stable.Strong acid (TFA, HCl).Common and easy to introduce/remove, but incompatible with acidic reaction conditions.
Cbz More stable than Boc to acidic conditions.[11]Generally stable.Hydrogenolysis (e.g., H₂, Pd/C).Offers good stability and orthogonal removal in the presence of acid-labile groups.
Sulfonyl (e.g., Tosyl)Generally stable.Generally stable.Harsh reductive conditions.Provides high stability but can be difficult to remove.[11]

For SuFEx reactions employing basic or Lewis acidic conditions, a Cbz group is often an excellent choice due to its robustness under these conditions and its clean removal via hydrogenolysis. Recent work on azetidine sulfonyl fluorides has shown that N-Cbz protection is compatible with various reaction conditions.[9][10]

Experimental Protocols

Protocol 1: General Procedure for SuFEx using BTMG/HMDS

This protocol is adapted for challenging alkyl sulfonyl fluorides and is a good starting point for optimization.[2]

  • To a dry vial under an inert atmosphere (N₂ or Ar), add (N-protected-azetidin-3-yl)methanesulfonyl fluoride (1.0 equiv) and the alcohol or amine nucleophile (1.1 equiv).

  • Add anhydrous acetonitrile as the solvent (to make a 0.1 M solution).

  • Add hexamethyldisilazane (HMDS) (1.5 equiv).

  • Add 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) (10-20 mol%). For particularly challenging substrates, a higher catalyst loading may be required.

  • Stir the reaction mixture at room temperature to 60 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: General Procedure for Lewis Acid-Catalyzed SuFEx with Amines

This protocol is ideal for base-sensitive substrates.[4][5][6][7][8]

  • To a dry vial under an inert atmosphere (N₂ or Ar), add Ca(NTf₂)₂ (10 mol%) and DABCO (50 mol%).

  • Add anhydrous 1,4-dioxane as the solvent.

  • Add the silylated amine nucleophile (1.2 equiv). If using a free amine, it can be silylated in situ with an appropriate silylating agent.

  • Add (N-protected-azetidin-3-yl)methanesulfonyl fluoride (1.0 equiv).

  • Stir the reaction mixture at 50-80 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water.

  • Dry the organic layer, concentrate, and purify by column chromatography.

References

  • Bull, J. A., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society. [Link]

  • Sharpless, K. B., et al. (2023). Sulfur fluoride exchange. National Institutes of Health. [Link]

  • Sharpless, K. B., et al. (2020). Accelerated SuFEx Click Chemistry for Modular Synthesis. Cold Spring Harbor Laboratory. [Link]

  • Ball, N. D., et al. (2024). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters. [Link]

  • Weng, J., & Lu, G. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters.
  • Bull, J. A. (2024). Unconventional reactivity of sulfonyl fluorides. Spiral. [Link]

  • Ball, N. D., et al. (2024). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. PubMed. [Link]

  • Yassa, T. (2024). Lewis Acid Catalyzed Sulfur-Fluoride Exchange: A Novel Click Reaction. Scholarship @ Claremont. [Link]

  • Various Authors. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. National Institutes of Health. [Link]

  • Various Authors. (2023). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis. [Link]

  • Bull, J. A. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio. [Link]

  • Sharpless, K. B., et al. (2020). Accelerated SuFEx Click Chemistry For Modular Synthesis. National Institutes of Health. [Link]

  • Sharpless, K. B., et al. (2020). Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. [Link]

Sources

Optimization

Handling and storage conditions for moisture-sensitive methanesulfonyl fluorides

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling, storage, and troubleshooting parameters for methanesulfonyl fluoride (MsF).

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling, storage, and troubleshooting parameters for methanesulfonyl fluoride (MsF). MsF is a highly reactive electrophile frequently utilized in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[1] and as an irreversible acetylcholinesterase inhibitor[2].

While the S(VI)-F bond is celebrated for its stability under neutral conditions compared to traditional sulfonyl chlorides[3], it requires strict environmental controls. By understanding the underlying chemical causality behind MsF degradation, you can prevent reagent failure, ensure reproducible experimental yields, and maintain a safe laboratory environment.

Physicochemical Profiling of Methanesulfonyl Fluoride

To effectively troubleshoot MsF, you must first understand its physical and chemical boundaries. The following table summarizes the quantitative data that dictates its handling requirements[2][4]:

PropertyExperimental ValueExperimental & Safety Significance
Molecular Weight 98.10 g/mol Essential for precise stoichiometric calculations in SuFEx.
Boiling Point 123.5 °C (760 mmHg)Volatile enough to pose a severe inhalation hazard at room temperature.
Density 1.368 g/cm³ (20 °C)Heavier than water; dictates phase separation behavior during extractions.
Water Solubility ~30 g/L (20 °C)Moderate aqueous solubility accelerates biphasic hydrolysis.
Hydrolysis Rate ~1 × 10⁻⁴ s⁻¹ (pH 8.75)Half-life of ~2 hours in mildly basic aqueous media; degrades rapidly.
Vapor Pressure 10.9 mmHg (20 °C)High volatility requires strict handling within a certified fume hood.

Mechanistic Troubleshooting & FAQs

Q1: Why does my methanesulfonyl fluoride degrade rapidly upon opening, and how do I prevent it? Analysis & Causality: MsF features a highly electrophilic sulfur center. When exposed to ambient humidity, the water molecule acts as a nucleophile, initiating a spontaneous hydrolysis cascade. This yields methanesulfonic acid and highly toxic hydrogen fluoride (HF) gas[4]. Because the reaction has a rate constant of ~1 × 10⁻⁴ s⁻¹ at mildly basic pH[4], degradation becomes significant within hours of moisture exposure. Furthermore, the generated HF can autocatalyze further degradation and etch standard laboratory glassware. Actionable Solution: Always store MsF in tightly sealed containers under an inert atmosphere (argon or nitrogen) at temperatures between 2 °C and 8 °C. Never leave the septum punctured; replace septa regularly to maintain the hermetic seal.

Q2: I observed a sudden drop in SuFEx click reaction yields when using a stored batch of MsF. How can I validate the reagent's integrity? Analysis & Causality: A drop in SuFEx yield is the classic symptom of reagent hydrolysis. Because the degradation product (methanesulfonic acid) lacks the electrophilic S-F bond, it cannot participate in the sulfur fluoride exchange with your nucleophile (e.g., silyl ethers or amines)[1]. Actionable Solution: You must validate the structural integrity of your stock prior to use. Perform a ¹⁹F NMR analysis. Intact MsF will display a characteristic fluorine signal at approximately -40 ppm[4]. If this peak is absent or significantly diminished, the batch is compromised. Alternatively, IR spectroscopy can be used to confirm the presence of the S-F stretch at ~800 cm⁻¹[4].

Q3: What is the safest protocol for handling MsF spills, considering its reactivity? Analysis & Causality: MsF is highly volatile (vapor pressure of 10.9 mmHg at 20 °C)[2] and reacts vigorously with water[5]. Using wet paper towels or aqueous spill kits will trigger an exothermic hydrolysis reaction, releasing a lethal cloud of HF gas[5]. Actionable Solution: Never use water or wet methods for cleanup[6]. Instead, smother the spill with dry lime, sand, or soda ash to absorb the liquid and safely neutralize any generated acid without providing the aqueous medium required for rapid hydrolysis[6].

Diagnostic & Degradation Pathways

Hydrolysis MsF Methanesulfonyl Fluoride (MsF) Hydrolysis Nucleophilic Attack (k ≈ 10⁻⁴ s⁻¹) MsF->Hydrolysis H2O Moisture (H2O) H2O->Hydrolysis MsOH Methanesulfonic Acid Hydrolysis->MsOH HF Hydrogen Fluoride (Toxic Gas) Hydrolysis->HF

Hydrolysis pathway of methanesulfonyl fluoride upon moisture exposure.

Troubleshooting Start Low SuFEx Yield Detected CheckNMR Run 19F NMR of MsF Stock Start->CheckNMR Decision Is S-F Peak Present (~ -40 ppm)? CheckNMR->Decision Degraded Reagent Hydrolyzed Quench & Discard Decision->Degraded No Intact Reagent Intact Optimize Base Decision->Intact Yes

Diagnostic workflow for troubleshooting low yields in MsF-mediated SuFEx reactions.

Validated Experimental Protocols

Protocol 1: Moisture-Free Handling and Transfer of MsF

Objective: Prevent ambient moisture from initiating the self-propagating hydrolysis cascade.

  • Apparatus Preparation: Flame-dry all Schlenk flasks and syringes under vacuum. Backfill with high-purity argon. Causality: Micro-condensation on glassware surfaces is sufficient to trigger HF generation.

  • System Validation (Self-Validating Step): Attach an oil bubbler to the Schlenk line. A steady positive pressure (1 bubble/second) validates that the system is sealed against atmospheric moisture. Do not proceed if the bubble rate drops.

  • Reagent Transfer: Using a gas-tight syringe purged three times with argon, extract the required volume of MsF. Causality: Purging the syringe removes residual atmospheric water vapor from the needle's dead volume.

  • Storage Post-Use: Flush the headspace of the MsF reagent bottle with argon for 60 seconds before sealing with Parafilm. Store at 4 °C in a secondary desiccator.

Protocol 2: Safe Quenching of Degraded or Spilled MsF

Objective: Neutralize MsF and its hazardous byproduct (HF) without triggering a violent exothermic reaction.

  • Containment: In the event of a spill, immediately evacuate the immediate area and ensure the fume hood sash is lowered. Causality: MsF's high vapor pressure (10.9 mmHg) means toxic vapors will rapidly diffuse[2].

  • Solid Neutralization: Cover the spill entirely with dry soda ash (Na₂CO₃) or dry lime. Causality: Avoid water or wet methods. Water will violently accelerate hydrolysis, releasing massive amounts of HF gas[6]. Soda ash provides a mild, anhydrous basic environment to neutralize the acid.

  • Safe Disposal: Sweep the neutralized solid into a ventilated, chemically compatible waste container. Label as "Hazardous Waste: Contains Fluoride and Sulfonates" and dispose of according to institutional EHS guidelines.

References

  • Title: Methanesulfonyl Fluoride | CH3FO2S | CID 11207 - PubChem Source: nih.gov URL: 2

  • Title: Methanesulfonyl fluoride - Grokipedia Source: grokipedia.com URL: 4

  • Title: Material Safety Data Sheet: Methanesulfonyl fluoride Source: abdurrahmanince.net URL: 5

  • Title: Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone | The Journal of Organic Chemistry Source: acs.org URL: 3

  • Title: Common Name: METHANESULFONYL FLUORIDE HAZARD SUMMARY IDENTIFICATION Source: nj.gov URL: 6

  • Title: SuFEx: a metal-free click ligation for multivalent biomolecules Source: researchgate.net URL: 1

Sources

Troubleshooting

Reducing off-target side reactions with (azetidin-3-yl)methanesulfonyl fluoride

Welcome to the Technical Support Center for (Azetidin-3-yl)methanesulfonyl fluoride (ASF) workflows. As a Senior Application Scientist, I frequently consult with researchers who struggle with the dual-reactivity profile...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for (Azetidin-3-yl)methanesulfonyl fluoride (ASF) workflows. As a Senior Application Scientist, I frequently consult with researchers who struggle with the dual-reactivity profile of this specific compound.

While sulfonyl fluorides are privileged warheads for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and chemoproteomics[1], the strained azetidine ring introduces unique mechanistic liabilities. To achieve high selectivity and reduce off-target side reactions, we must move beyond simply following protocols and understand the thermodynamic and stereoelectronic causality behind these competing pathways.

Below is our comprehensive troubleshooting guide, designed to help you establish a self-validating experimental system.

System Architecture: Competing Reaction Pathways

To troubleshoot off-target reactions, we must first map the bifurcation of ASF's reactivity. The diagram below illustrates how environmental conditions dictate whether the molecule undergoes the desired SuFEx conjugation or falls into parasitic side reactions.

G ASF (Azetidin-3-yl)methanesulfonyl fluoride SuFEx Targeted SuFEx Reaction (S-F Exchange) ASF->SuFEx Controlled T (<30°C) Specific Catalysis deFS deFS Side Reaction (Carbocation Formation) ASF->deFS Thermal Activation (>60°C) Oligomer Self-Condensation (Amine-SF Cross-reactivity) ASF->Oligomer Free Amine (Unprotected) OffTarget Promiscuous Labeling (Off-target Lys/Tyr/Ser) ASF->OffTarget High Conc. / Basic pH

Competing reaction pathways of ASF: SuFEx vs. deFS and self-condensation.

Troubleshooting Guides & FAQs

Q1: My reaction mixture is turning viscous, and LC-MS shows high-molecular-weight polymeric species. What is happening? A1: Amine-Driven Self-Condensation. The Causality: The azetidine ring contains a secondary amine (pKa ~ 10.4). At physiological or basic pH, this amine becomes highly nucleophilic and will attack the highly electrophilic sulfonyl fluoride of an adjacent molecule, leading to rapid intermolecular cross-reactivity and polymerization. The Solution: ASF must be N-protected (e.g., N-Boc or N-Cbz) during synthesis and storage. If you are using the unprotected form, ensure you are sourcing and maintaining it as the hydrochloride salt (CAS 1989671-26-2). Only neutralize the salt in a highly buffered system at the exact moment of target engagement.

Q2: I am performing a SuFEx conjugation at 60 °C to increase my yield, but I am losing the sulfonyl fluoride group entirely and detecting azetidine ring-opened byproducts. Why? A2: Thermally Induced Defluorosulfonylation (deFS). The Causality: Recent mechanistic studies have demonstrated that small-ring sulfonyl fluorides, specifically azetidine sulfonyl fluorides (ASFs), behave as precursors to carbocations under mild thermal activation (60 °C) via a unique defluorosulfonylation (deFS) pathway[2]. Heat drives the extrusion of SO₂ and F⁻, generating an azetidinyl carbocation that reacts promiscuously with any available nucleophile. The Solution: Strictly cap your reaction temperature at 30 °C. SuFEx should be driven by proximity-induced activation within a protein binding pocket or by specific catalysis, never by heat.

Q3: In my live-cell chemoproteomic profiling, the ASF probe is non-specifically labeling highly abundant proteins, masking my target. How do I fix this? A3: Promiscuous Nucleophile Engagement. The Causality: While sulfonyl fluorides are privileged warheads that target context-specific serine, lysine, tyrosine, and histidine residues[1], they can become promiscuous. High probe concentrations (>50 μM) or elevated pH (>8.0) artificially accelerate fluoride displacement on surface-exposed nucleophiles of abundant proteins[3]. The Solution: Limit probe concentration to 1–10 μM. Furthermore, employ competitive Activity-Based Protein Profiling (ABPP) by pre-incubating lysates with a non-reactive competitor to differentiate specific target engagement from background noise[4].

Quantitative Data: Reaction Parameters

To effectively tune your reaction conditions, refer to the thermodynamic and kinetic parameters summarized below.

Reaction PathwayActivation TriggerOptimal TempTarget NucleophileRelative Rate ( krel​ )Mitigation Strategy
Targeted SuFEx Proximity / Catalysis4 °C – 25 °CSpecific Lys/Tyr/SerHigh (in binding pocket)Buffer pH 7.2–7.4
deFS (Carbocation) Thermal Activation> 60 °CNon-specific nucleophilesHigh (at elevated T)Strict temperature control (< 30 °C)
Self-Condensation Free Secondary Amine20 °C – 40 °CIntermolecular S-FModerate to HighN-protection (Boc/Cbz) or HCl salt
Off-Target SuFEx High Probe Conc.25 °C – 37 °CSurface Lys/TyrLow to ModerateLimit probe to 1–10 μM; Competitive ABPP

Validated Experimental Protocol: Selective SuFEx Protein Conjugation

To ensure scientific integrity, every protocol must be a self-validating system. SuFEx functional groups are uniquely inert toward denatured proteins, requiring the folded 3D microenvironment (often nearby arginine/lysine residues) to catalyze fluoride displacement[5]. We exploit this mechanism to create a built-in negative control.

Workflow Prep 1. Amine Protection (Boc/Cbz or HCl salt) Buffer 2. Buffer Optimization (pH 7.2-7.4, 4°C) Prep->Buffer React 3. SuFEx Conjugation (1-10 μM Probe) Buffer->React Quench 4. Reaction Quenching (Tris or Hydroxylamine) React->Quench Analyze 5. LC-MS/MS Analysis (Target Validation) Quench->Analyze

Optimized workflow for selective SuFEx protein conjugation using ASF.

Step-by-Step Methodology:

  • Probe Preparation: Dissolve (azetidin-3-yl)methanesulfonyl fluoride hydrochloride in anhydrous DMSO to create a 10 mM stock. Crucial: Do not use basic solvents, as this will prematurely neutralize the HCl salt and initiate self-condensation.

  • Lysate Preparation & Self-Validation Control:

    • Native Cohort: Prepare cell lysates in HEPES buffer (50 mM, pH 7.4, 150 mM NaCl) at 4 °C.

    • Denatured Cohort (Negative Control): Boil an aliquot of the lysate at 95 °C for 10 minutes with 1% SDS. Because SuFEx requires a folded protein pocket for activation, the denatured cohort should show near-zero labeling[5].

  • SuFEx Conjugation: Spike the ASF probe into both cohorts to a final concentration of 5 μM (keep DMSO < 1% v/v). Incubate at room temperature (20–25 °C) for 1 hour. Do not exceed 30 °C to prevent deFS side reactions[2].

  • Reaction Quenching: Quench the unreacted sulfonyl fluoride by adding 50 mM Tris-HCl (pH 8.0) or 10 mM hydroxylamine. Incubate for 15 minutes at 4 °C.

  • Enrichment & Analysis: Proceed with standard click-chemistry (if the probe is alkyne/azide tagged) or direct LC-MS/MS bottom-up proteomics to map the exact site of modification.

References

  • Yassa, T. D., et al. "Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery." Journal of the American Chemical Society 146.51 (2024): 35377-35389.

  • BLD Pharmatech Co., Limited. Product Catalog: "(Azetidin-3-yl)methanesulfonyl fluoride CAS:1989671-25-1".

  • Ward, J. A., et al. "Bioorthogonal Reactions in Activity-Based Protein Profiling." Molecules 26.1 (2021).

  • Grimster, N. P., et al. "Inverse Drug Discovery Identifies Electrophiles Affording Protein Conjugates." Nature Chemical Biology (2023).

  • Narayanan, A., & Jones, L. H. "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Society Reviews 44.11 (2015): 3529-3556.

  • Zheng, Q., et al. "Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes." Journal of the American Chemical Society 139.2 (2017): 680-685.

Sources

Optimization

Solvent optimization for (azetidin-3-yl)methanesulfonyl fluoride protein conjugation

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) bioconjugation. This guide is specifically engineered for researchers and drug development professionals utilizing (azetidin-3-yl)methanesu...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) bioconjugation. This guide is specifically engineered for researchers and drug development professionals utilizing (azetidin-3-yl)methanesulfonyl fluoride as a covalent linker or chemical probe.

Unlike traditional NHS-ester or maleimide chemistries, SuFEx offers unparalleled stability and chemoselectivity. However, the unique physicochemical properties of the azetidine ring combined with an aliphatic sulfonyl fluoride demand precise solvent and buffer optimization to ensure successful protein conjugation.

Part 1: Core Principles & System Causality

To troubleshoot effectively, you must understand the dual nature of this bifunctional reagent:

  • The Azetidine Ring (Solubility & Charge): Azetidine is a four-membered nitrogen heterocycle with a conjugate acid pKa of approximately 10.4. At physiological pH, the secondary amine is protonated (cationic), granting the reagent excellent aqueous solubility. However, if the pH is pushed too high, the neutral free-base form dominates, drastically reducing solubility and causing precipitation[1].

  • The Methanesulfonyl Fluoride Group (Reactivity): Unlike highly reactive sulfonyl chlorides, aliphatic sulfonyl fluorides are remarkably stable in aqueous environments[2]. They react via an S_N2-type transition state and possess a higher activation barrier than aryl fluorosulfates[3]. They require a specific microenvironment or a finely tuned pH to activate target nucleophiles (typically the phenoxide of Tyrosine or the unprotonated amine of Lysine) without undergoing premature hydrolysis[4].

Part 2: Diagnostic Troubleshooting Guide

Issue 1: Low or No Conjugation Yield (No Mass Shift)
  • Diagnosis: The target nucleophile (e.g., Tyrosine) is entirely protonated, preventing the S_N2-like SuFEx attack on the sulfur(VI) center. Alternatively, the buffer itself may be quenching the reagent.

  • Causality: Aliphatic sulfonyl fluorides require the nucleophile to be in a highly active state (e.g., a phenoxide anion) to overcome the reaction barrier[3].

  • Solution:

    • Elevate the buffer pH to 8.0–8.5 to increase the local concentration of reactive phenoxide/amine species.

    • Ensure you are using a strictly non-nucleophilic buffer (e.g., HEPES, MOPS, or PBS).

Issue 2: Protein Precipitation Upon Reagent Addition
  • Diagnosis: The reagent has shifted to its hydrophobic free-base form, or the organic cosolvent concentration has exceeded the protein's tolerance threshold.

  • Causality: If the buffer pH exceeds 9.0 in an attempt to drive SuFEx reactivity, the azetidine ring (pKa ~10.4) loses its proton. The uncharged azetidine-methanesulfonyl fluoride complex is highly hydrophobic and will rapidly aggregate, pulling the protein out of solution[1].

  • Solution: Cap the reaction pH at a strict maximum of 8.5. Introduce 5–10% v/v Acetonitrile (MeCN) to maintain reagent solubility without inducing protein denaturation.

Issue 3: Off-Target Labeling (Multiple Mass Additions)
  • Diagnosis: Loss of chemoselectivity due to kinetic forcing.

  • Causality: While SuFEx is highly selective for specific microenvironments, extreme molar excesses (>50x) or prolonged incubation times (>12 hours) will force the stable sulfonyl fluoride to react with highly exposed, non-target surface lysines[5].

  • Solution: Restrict the reagent to a 5–10x molar excess and strictly quench the reaction after 2 to 4 hours.

Part 3: Frequently Asked Questions (FAQs)

Q: Why is Acetonitrile (MeCN) recommended over DMSO for the reagent stock solution? A: While DMSO is a ubiquitous biological cosolvent, it can act as a mild oxidant and occasionally disrupt the hydration shell of sensitive proteins. MeCN is highly compatible with SuFEx chemistry, effectively solubilizes the azetidine-sulfonyl fluoride construct, and helps stabilize the S_N2 transition state. Furthermore, MeCN evaporates cleanly if downstream lyophilization is required.

Q: Can I use Tris or Glycine buffers for this conjugation? A: Absolutely not. Tris(hydroxymethyl)aminomethane and Glycine contain primary amines. Over extended incubations, primary amines can undergo SuFEx reactions with methanesulfonyl fluorides, acting as a competitive sink that consumes your reagent before it can react with the protein[3]. Always default to zwitterionic, non-nucleophilic buffers like HEPES.

Q: Does the methanesulfonyl fluoride group hydrolyze in water? A: Aliphatic sulfonyl fluorides are highly resistant to aqueous hydrolysis at neutral to mildly basic pH (pH 7.0–8.5)[5]. Hydrolysis to the inactive sulfonate (-SO3⁻) typically only occurs at extreme pH (>10) or extended heating, making them ideal for slow, proximity-driven biological conjugations.

Part 4: Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. By incorporating an LC-MS validation step, the workflow inherently proves whether a covalent S-F exchange occurred or if the reagent simply degraded.

Step 1: Reagent Preparation

  • Dissolve (azetidin-3-yl)methanesulfonyl fluoride in anhydrous MeCN to create a 100 mM stock solution. Note: Store at -20°C in a desiccator; the stock is stable for >3 months.

Step 2: Protein Preparation

  • Buffer exchange your target protein into 50 mM HEPES, 150 mM NaCl, pH 8.0 using a size-exclusion column (e.g., PD-10) or dialysis.

  • Adjust the protein concentration to 10–50 µM.

Step 3: SuFEx Conjugation

  • Add the reagent stock to the protein solution to achieve a 10x molar excess.

  • Ensure the final concentration of MeCN does not exceed 5% v/v to prevent protein unfolding.

  • Incubate the mixture at 25°C for 2 to 4 hours with gentle end-over-end mixing.

Step 4: Quenching & Purification

  • Quench the reaction by passing the mixture through a fresh desalting column pre-equilibrated with PBS (pH 7.4). This removes unreacted reagent and halts the SuFEx reaction by dropping the pH and removing the electrophile.

Step 5: LC-MS Validation (The Self-Validation Step)

  • Subject the purified conjugate to denaturing intact mass LC-MS.

  • Causality Check: Denaturing conditions strip away any non-covalent adducts. A successful SuFEx conjugation will present as a permanent mass shift corresponding to the reagent mass minus the fluoride leaving group (e.g., +135 Da, depending on the specific payload attached to the azetidine).

Part 5: Parameter Optimization Data

The following table summarizes the quantitative boundaries for optimizing the solvent environment. Deviating from these parameters will trigger the failure cascades outlined in the troubleshooting section.

ParameterTested RangeOptimal ValueCausality / Impact on System
Buffer Type Tris, PBS, HEPESHEPES Prevents competitive nucleophilic quenching of the SO2F group.
Buffer pH 6.5 – 9.58.0 – 8.5 Balances Tyr/Lys deprotonation (reactivity) against azetidine protonation (solubility).
Cosolvent (MeCN) 0% – 20% v/v5% v/v Solubilizes the reagent without disrupting the protein's native tertiary structure.
Reagent Excess 1x – 100x10x Drives pseudo-first-order kinetics while preventing off-target poly-labeling.
Temperature 4°C – 37°C25°C Provides sufficient thermal energy for the S_N2 barrier without causing protein degradation.

Part 6: Workflow Visualization

The following diagram maps the logical flow of the optimization and validation protocol, highlighting the critical transition from solvent preparation to analytical confirmation.

G Stock Reagent Stock 100 mM in anhydrous MeCN Reaction SuFEx Conjugation 5-10x excess, 5% MeCN, 25°C Stock->Reaction Dilute Protein Protein Preparation 50 mM HEPES, pH 8.0 Protein->Reaction Mix Quench Reaction Quenching Desalting / Dialysis Reaction->Quench 2-4 Hours Analysis LC-MS Validation Intact Mass (-F loss) Quench->Analysis Verify

Workflow for (azetidin-3-yl)methanesulfonyl fluoride protein conjugation and validation.

References

  • Direct introduction of R-SO2F moieties into proteins and protein-polymer conjugation using SuFEx chemistry.ResearchGate.
  • Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media.RSC Publishing.
  • Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction.Institute for Basic Science.
  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery.ACS Publications.
  • Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles.ACS Omega.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in Azetidine-3-Sulfonyl Fluoride SuFEx Reactions

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This guide is specifically engineered for researchers and drug development professionals working with azetidine-3-sulfonyl fluor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This guide is specifically engineered for researchers and drug development professionals working with azetidine-3-sulfonyl fluoride hubs.

While saturated heterocyclic aminosulfonyl fluorides are highly valuable, protecting-group-free scaffolds for drug discovery[1], the azetidine-3-position presents a unique microenvironmental challenge. The puckered conformation of the four-membered ring, combined with bulky N-protecting groups (e.g., Boc, Cbz), creates severe steric hindrance around the electrophilic S(VI) center. This guide provides field-proven, mechanistically grounded solutions to overcome these kinetic barriers.

Diagnostic Matrix: Catalyst Selection by Steric Demand

Standard tertiary amine bases (like triethylamine or DIPEA) often fail to activate sterically hindered S-F bonds due to insufficient basicity and poor hydrogen-bond stabilization of the leaving fluoride transition state. Selecting the correct catalyst based on the nucleophile's steric bulk is the most critical variable in your experimental design[2].

Catalyst SystemCatalyst TypepKₐH (MeCN)Typical LoadingTarget Nucleophile ProfileOptimal Temp
DBU Amidine24.310–20 mol%Primary amines, unhindered phenolsRT to 40°C
BEMP Phosphazene Superbase27.65–10 mol%Secondary amines, bulky phenols40°C to 60°C
Ca(NTf₂)₂ / DABCO Lewis Acid / BaseN/A10 mol% / 50 mol%Silyl amines, silyl ethers50°C to 80°C

Troubleshooting FAQs

Q1: My reaction between N-Boc-azetidine-3-sulfonyl fluoride and a secondary amine (e.g., piperidine) has stalled at <10% conversion. How do I drive it to completion?

A: You are encountering a classic kinetic bottleneck caused by dual steric hindrance (the azetidine ring and the secondary amine). Standard bases like Et₃N lack the thermodynamic driving force to facilitate this exchange. Solution: Upgrade your catalyst to BEMP (2-tert-butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine). BEMP is an organosuperbase with a pKₐH of 27.6 in MeCN. It effectively deprotonates the amine and stabilizes the bifluoride-like transition state, drastically lowering the activation energy barrier for sterically crowded SuFEx ligations[2][3].

Q2: I am using silylated nucleophiles to avoid side reactions, but neither DBU nor BEMP is giving me good yields. What is the alternative?

A: Silylated nucleophiles (silyl amines or silyl ethers) often require electrophilic activation of the S(VI) center rather than nucleophilic activation. Solution: Switch to a Lewis acid catalytic system. Calcium(II) trifluoromethanesulfonimide [Ca(NTf₂)₂] (10 mol%) combined with DABCO (50 mol%) is highly effective. The Ca²⁺ ion acts as a hard Lewis acid to coordinate and activate the sulfonyl fluoride, while DABCO acts as a Lewis base to activate the silyl group, facilitating a smooth S–N bond formation without requiring harsh Brønsted bases[4].

Q3: How can I reliably monitor the reaction progress? The starting materials lack strong UV chromophores for HPLC.

A: Do not rely on UV-Vis for azetidine-3-sulfonyl fluorides. The most self-validating and quantitative method is ¹⁹F NMR . Protocol: Take a 50 µL aliquot of the reaction mixture, dilute in 0.5 mL of CDCl₃, and run a quick ¹⁹F scan. The intact sulfonyl fluoride will present a distinct, sharp singlet between +50 ppm and +60 ppm . You can track the exact conversion rate by monitoring the disappearance of this peak relative to an internal standard (like fluorobenzene).

Q4: I need to scale up a BEMP-catalyzed reaction, but BEMP is expensive and air-sensitive. Are there alternative scale-up strategies?

A: If BEMP is prohibitive for scale-up, you can utilize on-water or microdroplet acceleration techniques. Recent studies have shown that running SuFEx reactions in aqueous biphasic systems or via microdroplet nebulization can accelerate the reaction by a factor of ~10⁴ without the need for expensive superbases. The superacidic interface of water microdroplets assists the reaction by protonating the fluorine, turning it into an exceptional leaving group even for sterically hindered substrates[5].

Validated Experimental Protocols

Protocol A: BEMP-Catalyzed SuFEx for Sterically Hindered Secondary Amines

Use this protocol when coupling azetidine-3-sulfonyl fluoride with bulky secondary amines (e.g., morpholine, piperidine derivatives).

  • Preparation: Flame-dry a 10 mL Schlenk flask equipped with a magnetic stir bar and purge with dry N₂.

  • Reagent Loading: Add the N-protected azetidine-3-sulfonyl fluoride (1.0 equiv, 0.50 mmol) and the sterically hindered secondary amine (1.2 equiv, 0.60 mmol) to the flask.

  • Solvation: Dissolve the reagents in anhydrous DMF (2.0 mL). Note: DMF is preferred over MeCN for highly hindered substrates to allow for higher reaction temperatures if needed.

  • Catalyst Addition: Add BEMP (0.05 equiv, 5 mol%, ~7.2 µL) dropwise via a gas-tight microsyringe.

  • Reaction: Seal the flask and stir the mixture at 50°C for 4 to 12 hours.

  • Monitoring: Verify completion via ¹⁹F NMR (disappearance of the +55 ppm signal).

  • Workup: Quench the reaction with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with LiCl (5% aq, 3 × 10 mL) to remove DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure sulfonamide.

Protocol B: Ca(NTf₂)₂-Catalyzed SuFEx for Silyl Amines

Use this protocol when utilizing TMS-protected amines to bypass base-sensitive functional groups.

  • Preparation: Inside a nitrogen-filled glovebox, add Ca(NTf₂)₂ (10 mol%, 0.05 mmol) and DABCO (50 mol%, 0.25 mmol) to an oven-dried 2-dram vial[4].

  • Reagent Loading: Add the azetidine-3-sulfonyl fluoride (1.0 equiv, 0.50 mmol) and the silyl amine (1.5 equiv, 0.75 mmol).

  • Solvation: Add anhydrous MeCN (2.0 mL). Seal the vial with a PTFE-lined cap and remove it from the glovebox.

  • Reaction: Stir the mixture at 80°C in a heating block for 16 hours.

  • Workup & Purification: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove the calcium salts. Concentrate the filtrate and purify via silica gel chromatography.

Mechanistic & Decision Workflow

To streamline your optimization process, follow the decision matrix below. This flowchart dictates the exact catalytic pathway required based on the steric and electronic nature of your nucleophile.

SuFEx_Optimization A Azetidine-3-Sulfonyl Fluoride Reaction Optimization B Assess Nucleophile Steric Hindrance A->B C1 Low Hindrance (Primary Amines) B->C1 C2 High Hindrance (Secondary Amines/Bulky Phenols) B->C2 C3 Silylated Nucleophiles (Silyl Amines/Ethers) B->C3 D1 Catalyst: DBU (10-20 mol%) Solvent: MeCN, RT C1->D1 D2 Catalyst: BEMP (5-10 mol%) Solvent: DMF, 50°C C2->D2 D3 Catalyst: Ca(NTf2)2 (10 mol%) + DABCO (50 mol%) C3->D3 E High Yield SuFEx Ligation D1->E D2->E D3->E

Decision matrix for overcoming steric hindrance in azetidine-3-sulfonyl fluoride SuFEx ligations.

References

  • [3] Sulfur-Fluoride Exchange (SuFEx)-Mediated Synthesis of Sterically Hindered and Electron-Deficient Secondary and Tertiary Amides via Acyl Fluoride Intermediates. National Institutes of Health (NIH). Available at:[Link]

  • [1] Saturated heterocyclic aminosulfonyl fluorides - novel scaffolds for protecting-group free synthesis of sulfonamides. ResearchGate. Available at:[Link]

  • [5] Accelerated and Concerted Aza‐Michael Addition and SuFEx Reaction in Microdroplets in Unitary and High‐Throughput Formats. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • [2] Sulfur fluoride exchange. National Institutes of Health (NIH) / PMC. Available at:[Link]

  • [4] Lewis Acid-Catalyzed Sulfur Fluoride Exchange. ACS Publications (Organic Letters). Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

The Reactivity Paradigm: (Azetidin-3-yl)methanesulfonyl Fluoride vs. Sulfonyl Chlorides in SuFEx Click Chemistry

Executive Summary For decades, sulfonyl chlorides have been the default electrophiles for synthesizing sulfonamides and screening covalent inhibitors. However, their high baseline reactivity often translates to poor chem...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary For decades, sulfonyl chlorides have been the default electrophiles for synthesizing sulfonamides and screening covalent inhibitors. However, their high baseline reactivity often translates to poor chemoselectivity, rapid hydrolysis, and off-target toxicity in biological systems. The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has introduced aliphatic sulfonyl fluorides—specifically functionalized building blocks like (azetidin-3-yl)methanesulfonyl fluoride —as superior alternatives.

This guide provides an objective, data-driven comparison of these two reactive groups, detailing the mechanistic causality behind their performance and providing self-validating experimental protocols for their application in drug discovery.

Mechanistic Causality: Why S–F Outperforms S–Cl in Complex Environments

The fundamental divergence in performance between sulfonyl chlorides and sulfonyl fluorides lies in the unique physicochemical properties of the sulfur-halogen bond [1].

  • Sulfonyl Chlorides (S–Cl): The S–Cl bond is highly susceptible to spontaneous nucleophilic attack by water and alcohols. In parallel synthesis or biological assays, this leads to rapid hydrolysis (forming inert sulfonic acids) and non-selective O-sulfonylation. The low activation energy required to break the S–Cl bond makes it a "brute-force" electrophile.

  • Aliphatic Sulfonyl Fluorides (S–F): Despite fluorine being more electronegative than chlorine, the S(VI)–F bond is exceptionally stable. This counterintuitive stability arises from the high reduction potential and bond strength of S–F, coupled with steric shielding by the tightly held, non-polarizable electron cloud of the fluorine atom [2]. (Azetidin-3-yl)methanesulfonyl fluoride remains completely inert in aqueous buffers and human plasma. It only undergoes substitution when "activated" by a specific catalyst (e.g., DBU, BEMP) or through proximity-enabled hydrogen bonding in a protein's binding pocket, which lowers the activation energy for the fluoride exchange [3].

Reactivity Start Electrophile Selection SC Sulfonyl Chloride (R-SO2Cl) Start->SC SF (Azetidin-3-yl)methanesulfonyl Fluoride (R-SO2F) Start->SF Hydrolysis Rapid Hydrolysis (Aqueous Media) SC->Hydrolysis H2O NonSelective Non-selective Reaction (O- & N-sulfonylation) SC->NonSelective Amines/Alcohols Stable Bench Stable (Aqueous & Plasma) SF->Stable H2O Selective Highly Selective SuFEx (Targeted N-sulfonylation) SF->Selective Catalyst/Proximity

Mechanistic divergence of sulfonyl chlorides vs. fluorides in aqueous and nucleophilic environments.

Quantitative Performance Comparison

When utilizing the sp3-rich azetidine core for library generation, the choice of the sulfonyl halide dictates the success rate. The azetidine ring improves pharmacokinetic properties (metabolic stability, solubility), but the warhead dictates the synthetic viability. The following table summarizes experimental data comparing aliphatic sulfonyl fluorides to their chloride counterparts across various nucleophilic environments [4].

Reaction Condition / Nucleophile(Azetidin-3-yl)methanesulfonyl FluorideSulfonyl Chloride AnalogMechanistic Outcome / Causality
Aqueous Buffers (pH 7.4) >99% Intact after 24h<10% Intact after 1hS–F resists spontaneous hydrolysis; S–Cl rapidly degrades to sulfonic acid.
Primary/Secondary Amino Alcohols >90% Yield (Selective N-sulfonylation)<20% Yield (Complex mixtures)S–F selectively reacts with the more nucleophilic amine; S–Cl non-selectively attacks hydroxyls (O-sulfonylation).
Phenols & NH-Heteroaromatics High Efficiency (Single product)Poor Efficiency (Di-/Tri-sulfonylation)S–F requires specific activation, preventing over-reaction. S–Cl causes runaway poly-sulfonylation.
Sterically Hindered Amines Low Activity (<30% Yield)High Efficiency (>80% Yield)The robust S–F bond requires close orbital overlap; steric bulk prevents SuFEx activation. S–Cl is reactive enough to overcome steric hindrance.
Self-Validating Experimental Protocols

As a best practice in application science, experimental protocols must be self-validating. The following workflows incorporate internal controls to verify that the observed reactivity is genuinely SuFEx-mediated and not an artifact of background degradation.

Protocol A: SuFEx-Mediated Synthesis of Azetidine-Sulfonamides

Objective: Chemoselective coupling of (azetidin-3-yl)methanesulfonyl fluoride with an amino alcohol. Rationale: This protocol uses DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) as a SuFEx catalyst to activate the S–F bond, demonstrating chemoselectivity for amines over alcohols [2].

Step-by-Step Methodology:

  • Preparation: In an oven-dried vial, dissolve 1.0 mmol of the target amino alcohol (e.g., ethanolamine) in 5 mL of anhydrous acetonitrile (MeCN).

  • Electrophile Addition: Add 1.1 mmol of Boc-protected (azetidin-3-yl)methanesulfonyl fluoride. (Causality note: The Boc protection prevents intermolecular self-condensation of the azetidine nitrogen).

  • Catalyst Initiation: Add 0.2 mmol (20 mol%) of DBU.

    • Self-Validation Control: Set up a parallel reaction without DBU. The control must show 0% product formation via LC-MS, proving the S–F bond is completely stable without catalytic activation.

  • Reaction Monitoring: Stir at room temperature for 4 hours. Monitor via LC-MS. The mass spectrum should show the exclusive formation of the N-sulfonamide, with no O-sulfonate ester detected.

  • Quenching & Purification: Quench with 1M HCl (to neutralize DBU and remove the Boc group if global deprotection is desired). Purify via reverse-phase HPLC.

Protocol B: Proximity-Enabled Covalent Protein Labeling

Objective: Utilizing the azetidine-sulfonyl fluoride as a covalent warhead for targeted protein inhibition. Rationale: In chemical biology, aliphatic sulfonyl fluorides act as latent electrophiles. They ignore abundant cellular nucleophiles (like glutathione) and only react when docked into a protein pocket, where a specific residue (e.g., Lys, Tyr, His) activates the S–F bond via hydrogen bonding [3].

Step-by-Step Methodology:

  • Protein Incubation: Dilute the target protein (e.g., a kinase with a known lysine in the active site) to 10 µM in PBS buffer (pH 7.4).

  • Warhead Introduction: Add (azetidin-3-yl)methanesulfonyl fluoride (functionalized with a target-specific ligand) to a final concentration of 50 µM (1% DMSO final).

    • Self-Validation Control: Incubate the warhead with a mutant protein (e.g., Lys Ala mutation in the active site). Lack of labeling in the mutant confirms the reaction is proximity-driven and residue-specific, not non-specific electrophilic attack.

  • Time-Course Analysis: Incubate at 37°C. Take aliquots at 1h, 4h, and 24h.

  • Intact Mass Spectrometry: Analyze the aliquots via LC-TOF-MS. A mass shift corresponding to the warhead minus HF ( ΔM=+[Warhead]−20 Da) indicates successful covalent modification.

Workflow Prep 1. Reagent Assembly (Azetidin-3-yl)methanesulfonyl fluoride + Nucleophile Split Split into Test & Control Prep->Split Test Test Reaction (+ DBU Catalyst or Target Protein) Split->Test Control Control Reaction (No Catalyst or Mutant Protein) Split->Control LCMS_Test LC-MS Analysis Product Formed (S-F Cleaved) Test->LCMS_Test LCMS_Control LC-MS Analysis 0% Product (S-F Intact) Control->LCMS_Control Validate Validation Confirmed: Proximity/Catalyst-Enabled SuFEx LCMS_Test->Validate LCMS_Control->Validate

Workflow ensuring SuFEx reactivity is driven by specific activation rather than background decay.

Conclusion

The transition from sulfonyl chlorides to (azetidin-3-yl)methanesulfonyl fluoride represents a paradigm shift from "reactive chemistry" to "smart chemistry." While sulfonyl chlorides remain useful for sterically hindered amines where brute-force reactivity is required, they fail in complex, multi-functional environments. (Azetidin-3-yl)methanesulfonyl fluoride leverages the thermodynamic stability of the S–F bond to provide near-perfect chemoselectivity, making it an indispensable tool for modern parallel synthesis and covalent drug discovery.

References
  • Title: Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation Source: Nature Communications URL: [Link]

  • Title: Advances in the construction of diverse SuFEx linkers Source: National Science Review URL: [Link]

  • Title: The proximity-enabled sulfur fluoride exchange reaction in the protein context Source: Chemical Society Reviews URL: [Link]

  • Title: Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides Source: ACS Combinatorial Science URL: [Link]

Comparative

Validation of (azetidin-3-yl)methanesulfonyl fluoride protein binding using LC-MS

Title: Validation of (Azetidin-3-yl)methanesulfonyl Fluoride Protein Binding Using LC-MS: A Comprehensive Comparison Guide Introduction The resurgence of covalent probes and targeted therapeutics has been heavily driven...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Validation of (Azetidin-3-yl)methanesulfonyl Fluoride Protein Binding Using LC-MS: A Comprehensive Comparison Guide

Introduction

The resurgence of covalent probes and targeted therapeutics has been heavily driven by the advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Within this space, sulfonyl fluorides (SFs) have emerged as "privileged warheads," offering a unique balance of aqueous stability and context-dependent reactivity toward a broad spectrum of nucleophilic amino acids (Lys, Tyr, Ser, Thr, His)[1].

While traditional aryl sulfonyl fluorides have dominated early SuFEx applications[2][3], the continuous push for improved physicochemical properties—specifically higher sp3 character and enhanced aqueous solubility—has led to the exploration of small-ring aliphatic SFs[4]. (Azetidin-3-yl)methanesulfonyl fluoride (AMSF) represents a next-generation warhead. By integrating the proximity-enhanced reactivity of SuFEx with the metabolic stability and tunable basicity of an azetidine ring, AMSF offers distinct advantages for mapping enzyme binding sites and validating novel drug targets.

Objective Comparison: AMSF vs. Alternative Covalent Warheads

To justify the selection of AMSF for chemoproteomic applications, it must be objectively compared against established electrophiles. Aryl sulfonyl fluorides (e.g., pentafluorobenzenesulfonyl fluoride) are highly stable but can be excessively hydrophobic, potentially leading to non-specific hydrophobic interactions[5]. Fluorosulfates are extremely stable but often require highly restrictive proximity effects to react, limiting their utility as broad-spectrum probes[3]. Acrylamides, while potent, are strictly cysteine-directed. AMSF bridges these gaps by offering multi-residue targeting with superior hydrophilicity and structural vectoring.

Table 1: Quantitative and Qualitative Comparison of Covalent Warheads

Feature(Azetidin-3-yl)methanesulfonyl Fluoride (AMSF)Aryl Sulfonyl FluoridesAryl FluorosulfatesAcrylamides
Primary Target Residues Lys, Tyr, Ser, Thr, HisLys, Tyr, Ser, Thr, HisTyr, LysCys
Intrinsic Reactivity Moderate (Tunable via azetidine N)Low to ModerateVery LowHigh (Michael Addition)
Aqueous Stability High (t1/2 > 24h at pH 7.4)HighVery HighModerate to High
Fsp3 (sp3 character) High (Aliphatic + Azetidine)Low (Aromatic)Low (Aromatic)Low to Moderate
Proximity Requirement Essential (SuFEx driven)EssentialHighly EssentialLess restrictive

Mechanistic Causality: The Azetidine Advantage

In SuFEx chemistry, the S–F bond is virtually inert to aqueous hydrolysis but undergoes rapid substitution when placed in the precise microenvironment of a protein binding pocket[1][6]. The inclusion of the azetidin-3-yl moiety in AMSF serves two critical mechanistic functions:

  • Electrostatic Steering: The secondary amine of the azetidine ring (pKa ~8.5) is predominantly protonated at physiological pH. This positive charge can engage in salt bridges with acidic residues (Asp, Glu) within the target binding pocket. This electrostatic anchoring drastically lowers the activation energy for the SuFEx reaction via proximity-enhanced reactivity[2][7].

  • Trajectory Control: The rigid, sp3-rich geometry of the azetidine ring projects the methanesulfonyl fluoride group at a distinct vector compared to flat, sp2-hybridized aryl rings. This allows the warhead to engage cryptic nucleophiles that are otherwise sterically inaccessible to planar probes[4].

Self-Validating LC-MS Experimental Protocol

To rigorously validate the covalent binding of AMSF to a target protein, we employ a bottom-up LC-MS/MS workflow. A robust protocol must be a self-validating system; therefore, we incorporate a competitive labeling control and a denatured protein control to distinguish specific active-site labeling from non-specific surface labeling.

Step-by-Step Methodology

1. Protein Preparation & Labeling

  • Buffer Selection: Dilute the target protein to 10 µM in HEPES buffer (50 mM, pH 7.4, 150 mM NaCl).

    • Causality: HEPES is strictly chosen over Tris. Tris contains a primary amine that can act as a competitive nucleophile against the sulfonyl fluoride over long incubations, artificially reducing labeling efficiency.

  • Test Sample: Add AMSF to the protein solution (100 µM final concentration, 1% DMSO).

  • Competition Control: Pre-incubate the protein with a known high-affinity reversible inhibitor (100 µM) for 30 minutes, then add AMSF (100 µM).

  • Denatured Control: Boil the protein at 95°C for 10 minutes prior to AMSF addition.

    • Causality: Complete loss of labeling in this control proves that the SuFEx reaction is proximity-driven and strictly requires a native, folded 3D binding pocket[1].

  • Incubate all samples at 37°C for 2 hours.

2. Quenching & Denaturation

  • Quench the reaction by adding urea to a final concentration of 8 M.

  • Add Dithiothreitol (DTT, 10 mM) and incubate at 56°C for 30 minutes to reduce disulfide bonds.

  • Alkylate with Iodoacetamide (IAA, 20 mM) for 30 minutes in the dark at room temperature.

3. Proteolytic Digestion

  • Dilute the urea concentration to <1 M using 50 mM ammonium bicarbonate.

  • Add sequencing-grade Trypsin (1:50 enzyme-to-protein ratio) and incubate overnight at 37°C.

    • Causality: Trypsin cleaves at the C-terminus of Lys and Arg. If AMSF covalently modifies a Lys residue, trypsin will fail to recognize the site, resulting in a missed cleavage. This missed cleavage serves as a critical diagnostic marker during MS data analysis[8].

4. Desalting & LC-MS/MS Acquisition

  • Acidify the samples with 1% Formic Acid to halt digestion. Desalt the peptides using C18 StageTips[1].

  • Analyze the eluted peptides on an Orbitrap mass spectrometer coupled to a nano-LC system[8]. Utilize Data-Dependent Acquisition (DDA) with high-resolution MS1 (e.g., 120,000) and MS2 (e.g., 30,000) scans.

Data Analysis & Quantitative Validation

In your proteomic search engine (e.g., MaxQuant, pLink), configure the (azetidin-3-yl)methanesulfonyl adduct as a variable modification on Lys, Tyr, Ser, Thr, and His.

  • Diagnostic Mass Shift: The reaction proceeds via the loss of HF (19.00 Da). The addition of the (azetidin-3-yl)methanesulfonyl group (C4H7NO2S) results in a highly specific precursor mass shift of +133.0197 Da .

  • Fragmentation: Inspect the MS2 spectra for the neutral loss of the azetidine ring or the sulfonyl group to confidently localize the exact site of modification.

Table 2: LC-MS Validation Metrics & Interpretation

Control TypeExpected Modification LevelScientific Interpretation
Native Protein + AMSF High (Specific active-site peptide)Confirms proximity-driven SuFEx labeling.
Reversible Inhibitor + AMSF Significantly Reduced (<10%)Validates that the covalent binding is active-site specific.
Denatured Protein + AMSF Negligible / Random low-levelProves the reaction requires 3D structural proximity.

Visualization: Experimental Workflow

LCMS_Workflow Target Target Protein (Native Fold) Adduct Covalent Protein-Probe Complex (Proximity-Enhanced Reaction) Target->Adduct AMSF AMSF Probe (SuFEx Warhead) AMSF->Adduct Denature Denaturation & Alkylation (8M Urea, DTT, IAA) Adduct->Denature Digestion Tryptic Digestion (Missed Cleavage at Modified Lys) Denature->Digestion LCMS Nano-LC-MS/MS (Orbitrap Acquisition) Digestion->LCMS Analysis Data Analysis (+133.02 Da Mass Shift) LCMS->Analysis CompControl Competition Control (Pre-incubated Inhibitor) CompControl->Adduct Inhibits DenatControl Denatured Control (Boiled Protein) DenatControl->Adduct Prevents

Caption: LC-MS workflow for validating AMSF protein binding, highlighting self-validating controls.

References

  • Title: Robust Chemical Cross-linking of Proteins and Protein Complexes via SuFEx Click Chemistry - ACS Publications Source: acs.org URL:[Link]

  • Title: Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery | Journal of the American Chemical Society Source: acs.org URL:[Link]

  • Title: Clickable Multitargeting Cross-Linkers Based on SuFEx for In Vivo Cross-Linking Mass Spectrometry | Analytical Chemistry Source: acs.org URL:[Link]

  • Title: Expanding the Armory: Pentafluorobenzene Sulfonamide as a Novel, Tunable Warhead for Selective Protein Modification Source: scholaris.ca URL:[Link]

  • Title: Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry | PNAS Source: pnas.org URL:[Link]

  • Title: SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Source: nih.gov URL:[Link]

  • Title: Structure-guided Design of Potent Spirocyclic Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3C-Like Protease Source: nih.gov URL:[Link]

Sources

Validation

Application Guide: (Azetidin-3-yl)methanesulfonyl fluoride vs. Azetidine-3-carboxylic acid Derivatives in Drug Discovery

Executive Summary As the pharmaceutical industry shifts toward higher sp3-character molecules to improve clinical success rates, the azetidine ring has emerged as a privileged scaffold[1]. Its compact, four-membered stru...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As the pharmaceutical industry shifts toward higher sp3-character molecules to improve clinical success rates, the azetidine ring has emerged as a privileged scaffold[1]. Its compact, four-membered structure provides unique vectors for functionalization while maintaining high metabolic stability compared to larger macrocycles or flat aromatic rings.

This guide provides an objective, in-depth comparison of two critical azetidine-based reagents: (Azetidin-3-yl)methanesulfonyl fluoride (a covalent SuFEx hub) and Azetidine-3-carboxylic acid derivatives (versatile bioisosteres). By understanding the causality behind their reactivity and structural roles, researchers can strategically deploy these reagents for either targeted covalent inhibition (TCI) or reversible pharmacophore optimization.

Mechanistic Causality & Strategic Selection

The decision to utilize a functionalized azetidine hinges on the desired interaction with the biological target.

Azetidine-3-carboxylic Acid (The Bioisosteric Modulator)
  • Mechanism : Functions as a highly polar, rigid spacer. The carboxylic acid serves as a handle for amide/ester couplings or as a direct pharmacophore (e.g., mimicking a phosphate or amino acid)[2].

  • Causality : Replacing flat aromatic rings (like meta-substituted phenyls) or flexible aliphatic chains with azetidine-3-carboxylic acid increases the fraction of sp3 carbons (Fsp3)[1]. This directly lowers lipophilicity (logP) and enhances aqueous solubility, which is critical for oral bioavailability. For example, in the discovery of the S1P5 agonist A-971432, azetidine-3-carboxylic acid was utilized as a direct surrogate for a phosphorylated cyclopentyl amino alcohol, enabling rapid parallel synthesis and avoiding complex prodrug phosphorylation steps[2].

(Azetidin-3-yl)methanesulfonyl fluoride (The SuFEx Warhead)
  • Mechanism : The methanesulfonyl fluoride (-SO2F) moiety is a premier functional group for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[3].

  • Causality : Unlike sulfonyl chlorides, which are highly reactive and prone to rapid aqueous hydrolysis, sulfonyl fluorides are exceptionally stable in physiological buffers[4]. They remain inert until driven into close proximity with a specific protein nucleophile (typically the phenolic -OH of Tyrosine, or the primary amine of Lysine) within a binding pocket. This proximity-driven activation lowers the activation energy, expelling the fluoride ion and forming a stable, irreversible covalent S(VI) bond. The azetidine core acts as a rigid vector to precisely orient the -SO2F warhead into the target residue[4].

G Start Azetidine Core Selection Q1 Covalent or Reversible? Start->Q1 Cov Targeted Covalent Inhibition (TCI) Q1->Cov Covalent Rev Reversible Binding (Bioisostere) Q1->Rev Reversible SuFEx (Azetidin-3-yl)methanesulfonyl fluoride Cov->SuFEx SuFEx Click Acid Azetidine-3-carboxylic acid derivatives Rev->Acid Amide/Esterification

Decision logic for selecting azetidine derivatives in drug discovery.

Quantitative Comparison & Physicochemical Profiling

To objectively evaluate these reagents, we must compare their physicochemical properties, reactivity profiles, and validation requirements. The table below summarizes the critical data points for assay design.

Parameter(Azetidin-3-yl)methanesulfonyl fluorideAzetidine-3-carboxylic acid derivatives
Primary Application Targeted Covalent Inhibition (TCI), Chemical BiologyReversible Inhibition, Bioisosteric Replacement
Key Reactivity SuFEx (Sulfur(VI) Fluoride Exchange)Amide Coupling, Reductive Amination, Esterification
Aqueous Stability High (Inert until proximity-activated)Very High (Standard carboxylic acid stability)
Target Nucleophiles Tyrosine (-OH), Lysine (-NH2), HistidineAmines, Alcohols (requires coupling reagents)
Structural Role Covalent Warhead + SpacerPharmacophore / Rigid Linker
Typical Validation Intact Protein Mass Spectrometry (Mass Shift)Surface Plasmon Resonance (SPR), LC-MS

Self-Validating Experimental Protocols

As an application scientist, I emphasize that every protocol must be a self-validating system. A reaction is only as useful as your ability to prove it occurred specifically and selectively.

Protocol A: Covalent Labeling via SuFEx using (Azetidin-3-yl)methanesulfonyl fluoride

This protocol is designed to label a target protein while preventing false positives caused by non-specific electrostatic binding or buffer interference.

  • Preparation : Dissolve the protein target (1-5 µM) in a nucleophile-free buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl).

    • Causality Check: Avoid Tris buffer. The primary amine in Tris can compete as a nucleophile in SuFEx reactions under certain microenvironmental conditions, leading to warhead depletion.

  • Incubation : Add (Azetidin-3-yl)methanesulfonyl fluoride (10-50 molar equivalents) from a freshly prepared 10 mM DMSO stock. Ensure the final DMSO concentration remains <2% to prevent protein denaturation. Incubate at 37°C for 2-4 hours.

  • Self-Validation (Intact MS) : Quench the reaction with 1% formic acid to protonate nucleophiles and halt the SuFEx exchange. Analyze via LC-TOF intact protein mass spectrometry.

    • Validation Logic: A successful, specific SuFEx reaction will yield a single, distinct mass shift corresponding to the addition of the azetidin-3-yl-methanesulfonyl group minus the fluoride ion (loss of HF, typically +133 Da depending on substitution). If multiple adducts (+266 Da, +399 Da) are observed, the warhead is non-specifically labeling surface lysines, indicating the need to lower the reagent concentration or optimize the azetidine substituents for better pocket affinity.

Protocol B: Parallel Synthesis via Reductive Amination with Azetidine-3-carboxylic acid

This protocol utilizes solid-supported reagents to streamline the synthesis of highly polar zwitterionic compounds, which are notoriously difficult to purify via standard silica gel chromatography.

  • Imine Formation : Combine the target aldehyde (1.0 eq) and azetidine-3-carboxylic acid (1.2 eq) in anhydrous methanol. Add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation. Stir for 2 hours at room temperature.

  • Reduction : Introduce polymer-supported sodium cyanoborohydride (NaCNBH3) (1.5 eq)[2].

    • Causality Check: Polymer-supported reagents are chosen specifically to simplify the purification of the highly polar azetidine product. By keeping the toxic boron and cyanide byproducts tethered to the macroscopic resin, the reaction can be purified via simple filtration rather than complex aqueous workups that would trap the water-soluble azetidine product in the aqueous layer.

  • Self-Validation (LC-MS & HPLC) : Filter the resin, concentrate the filtrate, and analyze via LC-MS. The presence of the desired [M+H]+ peak without unreacted aldehyde confirms completion. Purify via mass-directed HPLC to isolate the final product.

Workflows cluster_0 SuFEx Covalent Labeling cluster_1 Bioisostere Integration A1 (Azetidin-3-yl)methanesulfonyl fluoride A3 Proximity-Driven Activation A1->A3 A2 Protein Target (Tyr/Lys/His) A2->A3 A4 Covalent S(VI)-O/N Bond A3->A4 B1 Azetidine-3-carboxylic acid B3 Coupling Reagent (HATU/EDC) B1->B3 B2 Amine/Alcohol Partner B2->B3 B4 Amide/Ester Linkage B3->B4

Experimental workflows for SuFEx labeling vs. standard amide coupling.

References

  • Discovery of A-971432, An Orally Bioavailable Selective Sphingosine-1-Phosphate Receptor 5 (S1P5) Agonist for the Potential Treatment of Neurodegenerative Disorders Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link][2]

  • Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery Source: Journal of the American Chemical Society - ACS Publications URL:[Link][4]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs Source: ResearchGate URL:[Link][1]

  • SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes Source: ResearchGate URL:[Link][3]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Safe Handling of (Azetidin-3-yl)methanesulfonyl Fluoride

Foreword: In the landscape of modern drug discovery, the pursuit of novel chemical matter often introduces reagents with heightened reactivity. (Azetidin-3-yl)methanesulfonyl fluoride is one such compound. As a sulfonyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword: In the landscape of modern drug discovery, the pursuit of novel chemical matter often introduces reagents with heightened reactivity. (Azetidin-3-yl)methanesulfonyl fluoride is one such compound. As a sulfonyl fluoride, it belongs to the "SuFEx" (Sulfur(VI) Fluoride Exchange) class of reactants, prized for their unique stability-reactivity balance. This same reactivity, however, demands our utmost respect and a proactive, rather than reactive, approach to safety. This guide is structured to provide not just a set of rules, but a deep understanding of the "why" behind each procedural step. It is designed to empower you, my fellow researchers, to handle this reagent with the confidence that comes from thorough preparation and a robust safety framework.

Hazard Analysis & Risk Profile

To handle (Azetidin-3-yl)methanesulfonyl fluoride safely, we must first understand its constituent hazards. The molecule's risk profile is dominated by the methanesulfonyl fluoride group, with secondary considerations for the azetidine ring.

  • The Sulfonyl Fluoride Moiety: This functional group is an electrophilic and moisture-sensitive "warhead."[1] While more stable than their sulfonyl chloride counterparts, sulfonyl fluorides can react with nucleophiles, including water.[2] Upon hydrolysis, they can release hydrofluoric acid (HF), a highly toxic and corrosive substance that can cause severe, penetrating chemical burns.[3] The primary danger lies in its ability to cause delayed, deep-tissue damage.[4]

  • The Azetidine Ring: Azetidine itself is a flammable and corrosive substance that can cause severe skin burns and eye damage.[5] While incorporated into the larger structure, the fundamental reactivity of this strained ring system contributes to the overall hazard profile.

The hydrochloride salt of (Azetidin-3-yl)methanesulfonyl fluoride provides a clear summary of the expected hazards.

Hazard ClassificationCategorySignal WordHazard Code
Acute Toxicity (Oral, Dermal, Inhalation)Acute Tox. 4WarningH302+H312+H332
Skin Irritation / CorrosionSkin Irrit. 2WarningH315
Serious Eye DamageEye Dam. 1DangerH318
Specific Target Organ Toxicity (Single Exposure)STOT SE 3WarningH336
(Data sourced from the notified classification and labeling for (azetidin-3-yl)methanesulfonyl fluoride hydrochloride[6])

This profile indicates that the compound is harmful if ingested, inhaled, or in contact with skin, causes serious skin and severe eye damage, and may cause respiratory irritation or drowsiness.[6]

The Non-Negotiable PPE Ensemble

Given the corrosive nature of the compound and its potential to form HF, a comprehensive Personal Protective Equipment (PPE) strategy is mandatory.

  • Hand Protection: Double-gloving with chemical-resistant nitrile gloves is the minimum requirement.[3][4] The outer glove should be removed and replaced immediately if splashed. The rationale for double-gloving is to provide a buffer: if the outer glove is compromised, the inner glove provides temporary protection while you exit the work area to re-glove safely. Always use the proper glove removal technique to avoid contaminating your skin.[7]

  • Eye & Face Protection: ANSI-approved, properly fitting chemical splash goggles are required.[3] If working with quantities that pose a splash risk or if the fume hood sash cannot be kept low, a full-face shield should be worn in addition to goggles.[8]

  • Body Protection: A buttoned, full-length laboratory coat must be worn.[3] Ensure you are also wearing full-length pants and closed-toed shoes to prevent any skin exposure.[4] For handling larger quantities, a chemically resistant apron is recommended.[9]

  • Respiratory Protection: All work with this compound, especially in its powdered form, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[3][10] If engineering controls are insufficient and there is a risk of inhalation, a NIOSH-approved respirator with the appropriate cartridge is necessary.[11][12]

Engineering Controls & Designated Work Area

Your environment is your first and best line of defense.

  • Chemical Fume Hood: All handling of (Azetidin-3-yl)methanesulfonyl fluoride, from weighing to reaction setup, must occur inside a properly functioning chemical fume hood with a certified face velocity.[3] This is non-negotiable. It contains aerosols and protects you from inhalation and splashes.

  • Designated Area: Designate a specific area within the fume hood for this work.[4] Label the area clearly. This practice minimizes the risk of cross-contamination and ensures that anyone entering the lab is aware of the specific hazards present.

  • Safety Equipment: An emergency eyewash station and safety shower must be immediately accessible and tested regularly.[13] A first-aid kit containing several tubes of 2.5% calcium gluconate gel must be available in the laboratory for immediate use in case of skin contact, as this is the primary first aid for HF burns.[4]

Standard Operating Procedure (SOP) for Safe Handling

Follow this step-by-step protocol to ensure a safe workflow.

  • Preparation:

    • Don your full PPE ensemble as described in Section 2.

    • Prepare your designated workspace in the fume hood. Ensure it is clean and uncluttered.[9]

    • Assemble all necessary glassware, reagents, and equipment. Use compatible materials like polyethylene for storage if there is any risk of HF release.[4]

    • Prepare a 10% sodium carbonate (Na₂CO₃) solution for decontamination.[4]

  • Handling & Dispensing:

    • If handling the solid, carefully weigh the required amount on weighing paper or in a tared container inside the fume hood. Avoid creating dust.[7]

    • If making a solution, add the compound slowly to the solvent. Be aware of potential exothermic reactions.

    • Keep the container tightly closed when not in use.[12]

  • Post-Handling & Cleanup:

    • Upon completion of your work, decontaminate all surfaces in the designated area by wiping them down with the 10% sodium carbonate solution, followed by your standard cleaning procedure.[4]

    • Carefully decontaminate any reusable equipment using the same procedure before removing it from the fume hood.

    • Dispose of all waste as outlined in Section 6.

    • Remove PPE in the correct order (outer gloves, lab coat, goggles, inner gloves) to prevent cross-contamination.

    • Wash hands thoroughly with soap and water immediately after handling is complete.[3]

Emergency Protocols: Spills & Exposures

Immediate and correct action during an emergency is critical.

Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes, removing all contaminated clothing while under the safety shower.[8] After flushing, apply 2.5% calcium gluconate gel to the affected area. Seek immediate medical attention and show the medical staff the Safety Data Sheet for this compound.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[10]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[12]

Chemical Spill: For any spill, the priority is personal safety. For a small spill inside a chemical fume hood, trained laboratory personnel can proceed with cleanup. For any large spill or any spill outside of a fume hood, evacuate the area and call emergency personnel.

Spill_Response_Workflow spill Spill Occurs assess Assess Spill Size & Location spill->assess evacuate Evacuate Area Call Emergency Personnel assess->evacuate Large Spill or Outside Fume Hood ppe Ensure Full PPE is Worn assess->ppe Small Spill Inside Fume Hood neutralize Cover with Inert Absorbent (e.g., sand, vermiculite) ppe->neutralize collect Carefully Collect Material Using Non-Sparking Tools neutralize->collect waste Place in Labeled Hazardous Waste Container collect->waste decon Decontaminate Spill Area with 10% Sodium Carbonate waste->decon report Report Incident to Lab Supervisor decon->report

Caption: Workflow for responding to a chemical spill.

Waste Management & Decontamination

Proper disposal is a critical component of the chemical lifecycle.

  • Chemical Waste: All unused (Azetidin-3-yl)methanesulfonyl fluoride and any reaction mixtures containing it must be disposed of as hazardous chemical waste.[9] Collect this waste in a clearly labeled, sealed, and compatible container. Never mix it with other waste streams unless compatibility is confirmed.

  • Contaminated Materials: All disposable items that have come into contact with the compound—including gloves, weighing paper, pipette tips, and contaminated absorbent material from spills—must be collected in a designated hazardous waste container.[9] Do not place these items in the regular trash.

  • Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines.[9]

By adhering to these stringent protocols, you can effectively mitigate the risks associated with this valuable but hazardous reagent, ensuring both your personal safety and the integrity of your research.

References

  • Vertex AI Search. (n.d.). (azetidin-3-yl)methanesulfonyl fluoride hydrochloride — Chemical Substance Information.
  • Duke University. (n.d.). Chemical Safety Guidelines - PMSF and HF Releasers.
  • Purdue University. (n.d.). Standard Operating Procedure: Phenylmethanesulfonyl fluoride (PMSF).
  • 亞東工業氣體(股)公司. (2020). 安全資料表 (Safety Data Sheet).
  • TCI EUROPE N.V. (n.d.). SAFETY DATA SHEET: 2,2,2-Trifluoroethyl Methanesulfonate.
  • Synquest Labs. (2016). Sulfuryl fluoride Safety Data Sheet.
  • ChemicalBook. (2026). SULFURYL FLUORIDE - Safety Data Sheet.
  • Chemos GmbH&Co.KG. (2020). Safety Data Sheet: Azetidine.
  • Capot Chemical. (2014). MSDS of Perfluoro(4-methyl-3,6-dioxaoct-7-ene)sulfonyl fluoride.
  • CDC/NIOSH. (n.d.). Pocket Guide to Chemical Hazards: Sulfuryl fluoride.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET: Methanesulfonyl fluoride.
  • ChemicalBook. (2023). Chemical Safety Data Sheet MSDS / SDS - 3-(trifluoromethyl)azetidin-3-ol hydrochloride.
  • Sigma-Aldrich. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction.
  • Stockholm Convention. (n.d.). Information on perfluorooctane sulfonic acid, its salts and perfluorooctane sulfonyl fluoride.
  • A Practical Guide to SuFEx Chemistry: An Overview of S(VI) Fluoride Synthesis and Reactivity. (2024). ACS Publications.
  • Gutiérrez-González, A., et al. (2024). Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry. Organic Letters, ACS Publications.
  • Sigma-Aldrich. (2026). SAFETY DATA SHEET.
  • Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. (2023). PMC.
  • BenchChem. (2025). Personal protective equipment for handling Fulvestrant-9-sulfone-D3.
  • New Jersey Department of Health. (n.d.). HAZARD SUMMARY: METHANESULFONYL FLUORIDE.
  • Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. (n.d.). PMC.

Sources

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